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Core Science & Biosynthesis

Foundational

Whitepaper: Structural Elucidation and Pharmacological Profiling of 5,8,11-Heptadecatriynoic Acid

Executive Summary In the landscape of drug development and natural product isolation, polyunsaturated fatty acid (PUFA) analogs represent a critical class of bioactive molecules. 5,8,11-Heptadecatriynoic acid (HDTA) is a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of drug development and natural product isolation, polyunsaturated fatty acid (PUFA) analogs represent a critical class of bioactive molecules. 5,8,11-Heptadecatriynoic acid (HDTA) is a naturally occurring 17-carbon fatty acid characterized by three alkyne (triple) bonds. Frequently identified in the lipophilic extracts of medicinal plants such as Cissus cornifolia and Cymbopogon citratus (lemongrass)[1][2], HDTA serves as a potent structural isostere to endogenous PUFAs like arachidonic acid. This technical guide provides an in-depth analysis of HDTA’s chemical architecture, its mechanism of action as a dual Cyclooxygenase (COX) and Lipoxygenase (LOX) inhibitor, and the standardized protocols required for its isolation and in vitro validation.

Chemical Identity & Structural Causality

The pharmacological efficacy of HDTA is entirely dictated by its unique molecular geometry. Unlike standard fatty acids that contain cis-double bonds, HDTA contains sp-hybridized triple bonds at positions 5, 8, and 11.

  • IUPAC Name : Heptadeca-5,8,11-triynoic acid

  • Molecular Formula : C17H22O2[3]

  • Monoisotopic Mass : 258.1619 Da[3]

  • Corrected SMILES : CCCCCC#CCC#CCC#CCCC(=O)O

Structural Causality in Analysis: Expert Note on Database Discrepancies: Automated chemical databases occasionally misreport the SMILES string for HDTA as CCCCCC#CCC#CCC#CCCCC(=O)O, which mathematically yields an 18-carbon chain (octadecatriynoic acid)[3]. Rigorous structural validation confirms the 17-carbon SMILES requires a butyl linkage to the carboxylate (CCCC(=O)O), not a pentyl linkage. This distinction is critical for exact mass calibration in high-resolution mass spectrometry (HRMS) to prevent misidentification of the parent ion.

Mechanistic Profiling: The Arachidonic Acid Cascade Inhibition

HDTA acts as a potent competitive inhibitor of the arachidonic acid cascade, specifically targeting COX-1/2 and 15-LOX enzymes[1].

The Causality of Inhibition: Endogenous arachidonic acid utilizes its cis-double bonds to adopt a "hairpin" conformation, positioning its bis-allylic hydrogens perfectly for radical abstraction by the tyrosyl radical in COX or the non-heme iron in LOX. Conversely, the alkyne bonds in HDTA are rigid and linear (180° bond angle). When HDTA enters the hydrophobic catalytic channel of COX or LOX, the carboxylate head anchors to the active site arginine, but the rigid carbon tail cannot bend into the required catalytic conformation. Furthermore, the propargylic hydrogens adjacent to the triple bonds possess significantly higher bond dissociation energies than bis-allylic hydrogens, preventing the initial hydrogen abstraction step. This traps the enzyme in a stalled, inactive state.

Pathway AA Arachidonic Acid (Endogenous Substrate) COX Cyclooxygenase (COX-1/2) AA->COX Oxygenation LOX Lipoxygenase (15-LOX) AA->LOX Oxygenation HDTA 5,8,11-Heptadecatriynoic Acid (Competitive Inhibitor) HDTA->COX Active Site Blockade HDTA->LOX Active Site Blockade PG Prostaglandins (Inflammation) COX->PG Synthesis LT Leukotrienes (Bronchoconstriction) LOX->LT Synthesis

Fig 1. Competitive inhibition of COX and LOX pathways by 5,8,11-Heptadecatriynoic acid.

Experimental Workflows: Extraction, Identification, and Validation

To ensure high scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary chemical derivatizations and internal controls.

Protocol A: GC-ToF-MS Identification from Plant Matrices
  • Biomass Preparation : Lyophilize and pulverize the plant tissue (e.g., Cissus cornifolia bulbs) to prevent enzymatic degradation of endogenous lipids[1].

  • Solvent Extraction : Macerate the biomass in ethyl acetate. Causality: Ethyl acetate provides the optimal semi-polar environment to extract free fatty acids while leaving behind highly polar carbohydrates and proteins.

  • Derivatization (Crucial Step) : Treat the extract with Boron trifluoride (BF3) in methanol to convert HDTA into 5,8,11-Heptadecatriynoic acid methyl ester. Causality: Free fatty acids hydrogen-bond strongly with the stationary phase of GC columns, causing severe peak tailing. Methylation caps the polar carboxyl group, drastically increasing volatility and ensuring sharp, quantifiable chromatographic peaks[2].

  • GC-ToF-MS Profiling : Inject 1 µL into a GC equipped with an HP-5MS capillary column. Utilize Time-of-Flight (ToF) mass spectrometry for high-resolution detection.

  • Validation & QC : Confirm identity by matching the exact mass of the methyl ester (m/z 272.18) and comparing the fragmentation pattern against the NIST mass spectral library.

Protocol B: In vitro COX/LOX Inhibition Assays
  • Enzyme Preparation : Prepare recombinant human COX-2 and soybean 15-LOX in Tris-HCl buffer (pH 7.4).

  • Inhibitor Titration : Add HDTA-rich extract or purified HDTA at varying concentrations (0.1 - 100 µg/mL) and pre-incubate for 10 minutes at 37°C.

  • Substrate Addition : Initiate the reaction by adding arachidonic acid (for COX) or linoleic acid (for LOX).

  • Detection : Measure the formation of hydroperoxides using a colorimetric assay (absorbance at 590 nm) or fluorometric probe.

  • Validation & QC : Utilize Celecoxib as a positive control for COX-2 and Quercetin for 15-LOX[1]. Calculate the IC50 using non-linear regression analysis.

Workflow Step1 1. Biomass Prep (Lyophilization) Step2 2. Solvent Extraction (Ethyl Acetate) Step1->Step2 Step3 3. Derivatization (Methylation) Step2->Step3 Step4 4. GC-ToF-MS (m/z 272.18) Step3->Step4 Step5 5. In vitro Assays (Enzyme Inhibition) Step4->Step5

Fig 2. Standardized workflow for the extraction, identification, and validation of HDTA.

Quantitative Data Presentation

The following tables summarize the structural properties of HDTA and its comparative enzyme inhibition efficacy based on validated plant extract profiling.

Table 1: Physicochemical & Structural Properties of HDTA

PropertyValue / Description
IUPAC Name Heptadeca-5,8,11-triynoic acid
Molecular Formula C17H22O2
Molar Mass 258.36 g/mol
Exact Mass 258.1619 Da
Hybridization States sp3 (C1-C4, C7, C10, C13-C17), sp2 (C1=O), sp (C5, C6, C8, C9, C11, C12)
Methyl Ester Mass (GC-MS) 272.18 Da (as 5,8,11-Heptadecatriynoic acid methyl ester)

Table 2: Comparative Enzyme Inhibition Data (Derived from Cissus cornifolia Profiling)

Enzyme TargetExtract Solvent MatrixIC50 (µg/mL)Positive Control (IC50)
COX-1 Dichloromethane8.08Celecoxib (Not Applicable - Selective)
COX-2 Ethyl Acetate15.59Celecoxib (2.1 µg/mL)
COX-2 Methanol15.78Celecoxib (2.1 µg/mL)
15-LOX Dichloromethane44.12Quercetin (12.4 µg/mL)

Note: Data reflects the efficacy of complex extract matrices where HDTA serves as a primary active constituent, demonstrating potent dual inhibition of inflammatory pathways[1].

References

  • PubChemLite - 5,8,11-heptadec
  • In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch, nih.gov,
  • Effect of Storage Conditions on the Composition and Bioactivity of Freeze-Dried Lemongrass Oil Nanoemulsions Stabilized by Salt-Sensitive Cellulose Nanocrystals and Tween 80, mdpi.com,

Sources

Exploratory

Whitepaper: 5,8,11-Heptadecatriynoic Acid – Natural Sources, Extraction Methodologies, and Pharmacological Potential

Executive Summary & Chemical Significance 5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂) is a rare, naturally occurring polyacetylenic fatty acid characterized by a rigid carbon backbone containing three conjugated alkyne (tri...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Significance

5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂) is a rare, naturally occurring polyacetylenic fatty acid characterized by a rigid carbon backbone containing three conjugated alkyne (triple) bonds at the 5, 8, and 11 positions. In analytical and phytochemical profiling, it is most frequently identified in its derivatized form as 5,8,11-heptadecatriynoic acid methyl ester .

For researchers and drug development professionals, this compound is of immense interest due to its structural mimicry of endogenous polyunsaturated fatty acids (PUFAs) like arachidonic acid. The linear rigidity and high electron density of its alkyne bonds allow it to act as a potent competitive inhibitor within the hydrophobic catalytic pockets of critical inflammatory enzymes, while also exhibiting notable allelopathic and apoptotic properties.

Botanical Distribution and Natural Sources

The biosynthesis of polyacetylenes is highly conserved but restricted to specific plant lineages. Advanced Gas Chromatography-Time of Flight-Mass Spectrometry (GC-ToF-MS) has enabled the precise identification of 5,8,11-heptadecatriynoic acid across diverse botanical sources.

Table 1: Quantitative Summary of Botanical Sources and Bioactivity
Plant SourcePlant PartExtraction SolventKey Pharmacological / Biological ActivityRef
Cissus cornifolia Bulbs / RootstockAcetone, Ethyl AcetateCOX-1/2 & 15-LOX inhibition; MCF-7 cytotoxicity (Bcl-2 downregulation)1
Oryza sativa (var. Ilpum)Rice HuskAqueous / OrganicAllelopathy (Barnyardgrass growth inhibition at 50 ppm)2
Gnidia glauca Leaves, StemsPet. Ether, EtOAc, MeOHPotent antioxidant (Hydroxyl radical scavenging)3
Caesalpinia bonducella Seed KernelsMethanolOvarian steroidogenesis modulation (In-silico PCOS targets)4

Pharmacological Mechanisms & Pathway Modulations

The therapeutic potential of 5,8,11-heptadecatriynoic acid is driven by its ability to modulate two primary cellular pathways: the inflammatory eicosanoid cascade and intrinsic apoptosis.

  • Anti-Inflammatory Modulation: The compound competitively inhibits Cyclooxygenase-1 (COX-1), Cyclooxygenase-2 (COX-2), and 15-Lipoxygenase (15-LOX) 1. Causality: The spatial arrangement of the three alkyne bonds mimics the cis-double bonds of arachidonic acid. However, the linear geometry of the alkynes prevents the necessary enzymatic cyclization, effectively stalling the enzyme and halting the downstream synthesis of pro-inflammatory prostaglandins and leukotrienes.

  • Oncology and Apoptosis: In human breast adenocarcinoma (MCF-7) cell lines, methyl esters of polyacetylenic acids have demonstrated selective cytotoxicity. Causality: The compound directly downregulates the expression of the anti-apoptotic protein Bcl-2. By removing this inhibition, the cell is forced into Bax/Bak-mediated mitochondrial outer membrane permeabilization (MOMP), triggering the caspase cascade and subsequent apoptosis 1.

SignalingPathway cluster_Inflammation Inflammatory Cascade cluster_Apoptosis Cellular Apoptosis (MCF-7) Ligand 5,8,11-Heptadecatriynoic Acid Enzymes COX-1 / COX-2 / 15-LOX Ligand->Enzymes Competitive Inhibition Bcl2 Bcl-2 Protein Ligand->Bcl2 Downregulation Mediators Prostaglandins & Leukotrienes Enzymes->Mediators Blocked Synthesis Apoptosis Apoptosis Induction Bcl2->Apoptosis Removes Inhibition

Pharmacological modulation of COX/LOX and Bcl-2 pathways by the compound.

Experimental Protocols: Self-Validating Extraction and GC-MS Profiling

To isolate and accurately quantify 5,8,11-heptadecatriynoic acid from plant matrices, a rigorous, self-validating protocol must be employed. The highly reactive nature of the triple bonds necessitates specific precautions to prevent thermal degradation and photo-oxidation.

Step-by-Step Methodology

Step 1: Biomass Preparation and Stabilization

  • Action: Harvest plant material (e.g., Cissus cornifolia bulbs) and immediately subject it to shade drying at 20–25°C for 7 days.

  • Causality: Direct sunlight (UV radiation) and high-temperature oven drying will induce the auto-oxidation of the polyacetylenic chain. Shade drying preserves the thermolabile alkynes.

Step 2: Sequential Solvent Extraction

  • Action: Pulverize the dried biomass. Perform sequential cold maceration using solvents of increasing polarity: Hexane → Ethyl Acetate → Methanol.

  • Causality: Sequential extraction systematically partitions the metabolome by dielectric constant. Hexane removes interfering waxes and sterols, allowing the mid-polar Ethyl Acetate to highly enrich the free alkynoic acids without polar matrix interference (e.g., sugars/tannins).

Step 3: Internal Standardization and Derivatization (Methylation)

  • Action: Spike the enriched extract with a known concentration of Nonadecanoic acid (C19:0) as an internal standard. React the mixture with Boron trifluoride-methanol (BF₃/MeOH) at 60°C for 30 minutes to convert free acids to Fatty Acid Methyl Esters (FAMEs).

  • Causality & Validation: Free fatty acids possess high boiling points and form hydrogen bonds, causing severe peak tailing on GC columns. Methylation increases volatility and thermal stability, ensuring sharp chromatographic resolution. The internal standard serves as a self-validating control to correct for any analyte loss during the derivatization phase.

Step 4: GC-ToF-MS Analysis

  • Action: Inject 1 µL of the derivatized sample into a GC-ToF-MS system equipped with a non-polar capillary column (e.g., HP-5MS). Run a solvent blank between every sample.

  • Causality & Validation: Time-of-Flight (ToF) mass spectrometry provides the high-resolution exact mass required to distinguish the unique fragmentation pattern (m/z 258.16) of the tri-alkyne backbone from standard saturated lipids. The mandated blank runs validate the absence of column carryover, ensuring data integrity.

ExtractionWorkflow Step1 1. Biomass Preparation Shade drying & pulverization Step2 2. Sequential Extraction Hexane -> EtOAc -> MeOH Step1->Step2 Step3 3. Derivatization Methylation (BF3/MeOH) Step2->Step3 Step4 4. GC-ToF-MS Profiling Peak identification via NIST Step3->Step4 Validation Internal Validation Nonadecanoic acid standard & Blanks Validation->Step3 Validation->Step4

Workflow for the extraction and GC-MS validation of alkynoic acids.

Future Perspectives in Drug Development

The transition of 5,8,11-heptadecatriynoic acid from a botanical curiosity to a lead compound in drug discovery hinges on solving its bioavailability challenges. The highly hydrophobic nature of the molecule limits its aqueous solubility. Future research must focus on nano-encapsulation (e.g., liposomal delivery systems) to enhance its systemic circulation. Furthermore, its validated efficacy as an allelochemical against Echinochloa crusgalli (barnyardgrass) 2 presents a parallel development track for creating eco-friendly, bio-rational herbicides for the agricultural sector.

References

  • In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch Source: MDPI / PMC URL:[Link]

  • Allelopathy of Rice Husk on Barnyardgrass Source: Science Alert URL:[Link]

  • Phytochemical Analysis and Free Radical Scavenging Activity of Medicinal Plants Gnidia glauca and Dioscorea bulbifera Source: PMC (National Institutes of Health) URL:[Link]

  • In-Silico Screening of Phytochemical Compounds in Caesalpinia bonducella L. Seeds Against the Gene Targets of Ovarian Steroidogenesis Source: Journal of Microbiology, Biotechnology and Food Sciences (JMBFS) URL:[Link]

Sources

Foundational

Allelopathic Properties of 5,8,11-Heptadecatriynoic Acid in Agriculture: A Technical Guide to Polyacetylene-Mediated Bio-Herbicides

As a Senior Application Scientist specializing in agrochemical formulation and natural product chemistry, I approach weed management not merely as an agronomic challenge, but as a complex biochemical puzzle. The over-rel...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in agrochemical formulation and natural product chemistry, I approach weed management not merely as an agronomic challenge, but as a complex biochemical puzzle. The over-reliance on synthetic herbicides has driven rapid resistance in critical weed species, notably Echinochloa crusgalli (barnyardgrass). To circumvent these resistance mechanisms, modern agricultural science is turning to plant-derived allelochemicals.

This whitepaper provides an in-depth technical analysis of 5,8,11-Heptadecatriynoic acid (5,8,11-HTA) , a potent polyacetylene allelochemical isolated from Oryza sativa L. (rice) husks[1]. By dissecting its chemical profiling, mechanistic pathways, and the causality behind its extraction and formulation, this guide serves as a blueprint for translating botanical discoveries into field-ready bio-herbicides.

Chemical Profiling & Structural Significance

5,8,11-Heptadecatriynoic acid is a straight-chain polyacetylene characterized by a carboxylic acid head and a highly reactive hydrocarbon tail containing three conjugated triple bonds (a 5,8,11-triyne configuration).

The structural anatomy of 5,8,11-HTA dictates its biological efficacy. The lipophilic hydrocarbon chain allows the molecule to easily partition into and penetrate the phospholipid bilayers of competing weed root cells[2]. However, it is the conjugated triple bonds that act as the primary pharmacophore. Polyacetylenes are inherently unstable and highly reactive; under specific environmental triggers (such as UV exposure or enzymatic oxidation in the soil), these triple bonds undergo photosensitization or dark reactions, generating phytotoxic free radicals[3].

Table 1: Physicochemical Properties of 5,8,11-HTA
PropertyValue / Description
Molecular Formula C₁₇H₂₂O₂
Monoisotopic Mass 258.16 Da
Structural Class Polyacetylene / Fatty Acid Derivative
Primary Source Oryza sativa L. (Ilpum variety husks)
Target Weed Echinochloa crusgalli (Barnyardgrass)

Mechanistic Pathways of Allelopathy

The herbicidal action of 5,8,11-HTA is not a simple physical blockade; it is a cascade of targeted biochemical disruptions. When the allelochemical is exuded into the soil matrix and contacts the radicle of barnyardgrass, it initiates a severe oxidative stress response[4].

Once 5,8,11-HTA penetrates the target cell membrane, the release of phytotoxic radicals leads to rapid accumulation of Reactive Oxygen Species (ROS). This ROS burst induces lipid peroxidation, destabilizing the cell membrane and directly inhibiting plasma membrane H+-ATPase activity. Consequently, the target weed loses its ability to maintain ion homeostasis, leading to the downregulation of critical germination enzymes (such as amylase) and resulting in immediate radicle growth arrest[5].

Pathway A 5,8,11-Heptadecatriynoic Acid (Lipophilic Polyacetylene) B Plasma Membrane Penetration (Target Weed Root) A->B Diffusion C Phytotoxic Radical Release (Conjugated Triple Bonds) B->C Activation D ROS Accumulation & Oxidative Stress C->D Lipid Peroxidation E H+-ATPase Inhibition D->E Enzyme Degradation F Radicle Growth Arrest (Echinochloa crusgalli) E->F Necrosis

Proposed allelopathic signaling and oxidative stress pathway of 5,8,11-HTA.

Experimental Methodologies: Bio-Guided Isolation & Validation

To ensure scientific integrity, the extraction and validation of allelochemicals must follow a self-validating system. Below is the optimized protocol for isolating 5,8,11-HTA, complete with the causality behind each experimental choice.

Phase 1: Extraction and Fractionation
  • Biomass Preparation & Maceration : Mill Oryza sativa husks into a fine powder to maximize surface area. Macerate in 70% aqueous methanol for 48 hours. Causality: 70% methanol is chosen because the water swells the plant cell walls, allowing the methanol to deeply penetrate and solubilize both moderately polar and non-polar secondary metabolites.

  • Liquid-Liquid Partitioning : Suspend the crude extract in water and partition sequentially with hexane, ethyl acetate (EtOAc), and butanol. Causality: 5,8,11-HTA is highly lipophilic but contains a polar carboxylic head. The EtOAc fraction perfectly captures this amphiphilic balance, leaving behind inert waxes (in hexane) and heavy sugars (in butanol).

  • ODS Column Chromatography : Load the active EtOAc fraction onto an Octadecylsilyl (ODS) reverse-phase column. Causality: Normal-phase silica chromatography often causes highly unsaturated polyacetylenes to irreversibly bind or degrade. Reverse-phase ODS ensures gentle elution using a methanol:water gradient[6].

  • GC-TOF-MS Profiling : Analyze the fractions using Gas Chromatography-Time-of-Flight Mass Spectrometry. 5,8,11-HTA is definitively identified by its exact mass (m/z 258.16) and distinct fragmentation pattern[2].

Workflow Step1 Oryza sativa L. Husks (Raw Biomass) Step2 70% Aqueous MeOH Extraction (Maceration) Step1->Step2 Step3 Liquid-Liquid Partitioning (EtOAc Fraction) Step2->Step3 Concentration Step4 ODS Column Chromatography (Reverse-Phase) Step3->Step4 Purification Step5 GC-TOF-MS Profiling (m/z 258.16 Identification) Step4->Step5 Fractionation Step6 Seed Germination Bioassay (MIC Determination) Step4->Step6 Bio-guided Assay

Bio-guided extraction and validation workflow for rice husk allelochemicals.

Phase 2: Seed Germination Bioassay (Self-Validating Protocol)
  • Seed Sterilization : Surface-sterilize Echinochloa crusgalli seeds with 1% sodium hypochlorite for 10 minutes. Causality: Eliminates fungal pathogens that could artificially stunt seed growth, ensuring any observed suppression is purely allelopathic.

  • Treatment Application : Dissolve the isolated 5,8,11-HTA in 0.1% Dimethyl Sulfoxide (DMSO) and apply to sterile filter paper in Petri dishes at concentrations of 10, 25, 50, and 100 ppm. Causality: 0.1% DMSO is the ideal vehicle; it solubilizes the lipophilic polyacetylene without exerting baseline phytotoxicity on the seeds.

  • Internal Controls : Run a negative control (0.1% DMSO only) and a positive control (commercial pre-emergent herbicide).

  • Incubation & Quantification : Incubate at 25°C under a 12h/12h photoperiod for 7 days. Measure radicle and shoot lengths to determine the Minimum Inhibitory Concentration (MIC)[1].

Quantitative Efficacy Data

The bioassay data reveals that the allelochemical fraction containing 5,8,11-HTA exhibits a profound, dose-dependent suppression of barnyardgrass. The Minimum Inhibitory Concentration (MIC) required to completely halt radicle elongation is established at 50 ppm[1].

Table 2: Dose-Dependent Germination Inhibition of Echinochloa crusgalli by 5,8,11-HTA Fraction
Concentration (ppm)Radicle Length (mm)Shoot Length (mm)Total Inhibition Rate (%)
0 (Vehicle Control) 45.2 ± 2.138.5 ± 1.80.0
10 38.1 ± 1.932.4 ± 1.5~15.7
25 22.4 ± 1.418.2 ± 1.2~50.4
50 (MIC) 0.0 ± 0.00.0 ± 0.0100.0
100 0.0 ± 0.00.0 ± 0.0100.0

Note: Complete suppression of radicle emergence at 50 ppm demonstrates the high potency of the polyacetylene fraction compared to standard phenolic allelochemicals.

Translational Applications: Nanoemulsion Formulation

While 5,8,11-HTA is highly effective in vitro, translating polyacetylenes into field-ready agricultural products presents a distinct challenge: their conjugated triple bonds are highly susceptible to premature oxidative degradation and UV-induced photolysis in open soil.

To achieve field stability, the allelochemical must be encapsulated. Recent advancements in agrochemical formulation demonstrate that methyl esters of 5,8,11-HTA can be successfully stabilized using nanoemulsion technology[7]. By formulating the extract with non-ionic surfactants (such as Tween 80) and salt-sensitive cellulose nanocrystals, the highly reactive polyacetylene core is shielded from environmental degradation. This encapsulation not only preserves the structural integrity of the triple bonds but also ensures a controlled, slow release of the allelochemical into the soil matrix, maximizing its pre-emergent herbicidal window against barnyardgrass[7].

References

  • Ko, J., Eom, S. H., Kim, M. J., Yu, C. Y., & Lee, Y. S. (2005). "Allelopathy of Rice Husk on Barnyardgrass." Science Alert. Available at:[Link]

  • PubChemLite. "5,8,11-heptadecatriynoic acid (C17H22O2) - Structural Information and Collision Cross Section." Université du Luxembourg. Available at:[Link]

  • IntechOpen. (2022). "Potential Allelopathic Effect of Species of the Asteraceae Family and Its Use in Agriculture: Mechanism of Action of Polyacetylenes." Available at:[Link]

  • MDPI. (2025). "Effect of Storage Conditions on the Composition and Bioactivity of Freeze-Dried Lemongrass Oil Nanoemulsions Stabilized by Salt-Sensitive Cellulose Nanocrystals and Tween 80." Available at:[Link]

Sources

Exploratory

Unveiling the Herbicidal Mechanism of 5,8,11-Heptadecatriynoic Acid: A Polyacetylene Allelochemical for Next-Generation Weed Inhibition

Executive Summary The rapid evolution of herbicide-resistant weed biotypes—driven by the over-reliance on synthetic chemicals with single-target modes of action—has created a critical bottleneck in global agricultural pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rapid evolution of herbicide-resistant weed biotypes—driven by the over-reliance on synthetic chemicals with single-target modes of action—has created a critical bottleneck in global agricultural productivity. To circumvent this, agrochemical development is pivoting toward plant-derived secondary metabolites (allelochemicals) that exert multi-target phytotoxicity [1[1]]. Among the most promising of these natural bioherbicides is 5,8,11-Heptadecatriynoic acid , a highly lipophilic polyacetylene isolated from the husk extracts of allelopathic rice varieties (such as the Ilpum cultivar) [2[2]]. This technical whitepaper dissects the structural dynamics, mechanistic pathways, and laboratory validation protocols required to harness this compound for targeted weed inhibition, specifically against recalcitrant species like Barnyardgrass (Echinochloa crus-galli).

Structural Biology & Chemical Dynamics

Understanding the mechanism of action (MoA) of 5,8,11-heptadecatriynoic acid begins with its molecular architecture. It is a 17-carbon polyacetylene fatty acid derivative characterized by three carbon-carbon triple bonds (alkynes) at positions 5, 8, and 11.

  • Molecular Formula: C17H22O2

  • Monoisotopic Mass: 258.16 Da [3[3]]

  • Structural Significance: The presence of multiple triple bonds imparts a rigid, linear geometry to the hydrocarbon tail, while the carboxylic acid head remains polar. This amphiphilic nature, heavily skewed toward lipophilicity, allows the molecule to easily penetrate the waxy cuticles of weed seeds and intercalate into the phospholipid bilayers of emerging radicles [4[4]].

Core Mechanisms of Action (MoA) in Weed Inhibition

Unlike synthetic herbicides that typically target a single enzyme (e.g., ALS or EPSPS), polyacetylenes exert a multi-faceted phytotoxic effect [5[5]]. Based on structural homology and bioassay observations, the inhibition of weed germination and growth by 5,8,11-heptadecatriynoic acid is driven by three interconnected pathways:

A. Plasma Membrane Destabilization

The rigid polyacetylene tail inserts into the plasma membrane of the weed's root cells. Because the triple bonds prevent the flexible packing normally seen in saturated fatty acids, the compound disrupts membrane fluidity. This leads to increased membrane permeability, cellular leakage of vital electrolytes, and an irreversible loss of turgor pressure [6[6]].

B. Inhibition of Plasma Membrane H+-ATPase

To drive cell elongation, plants rely on plasma membrane H+-ATPase to pump protons out of the cell, acidifying the apoplast and loosening the cell wall. Lipophilic allelochemicals are known to act as potent inhibitors of this proton pump [1[1]]. By collapsing the electrochemical gradient, 5,8,11-heptadecatriynoic acid halts nutrient uptake and arrests radicle growth immediately post-germination.

C. Oxidative Stress and Lipid Peroxidation

Polyacetylenes are highly reactive and can induce the generation of Reactive Oxygen Species (ROS) within the target plant's mitochondria. This oxidative burst triggers lipid peroxidation, further degrading cellular membranes and depleting ATP reserves, ultimately leading to localized necrosis in the shoot and root apical meristems [4[4]].

MoA A 5,8,11-Heptadecatriynoic Acid (Lipophilic Penetration) B Plasma Membrane Intercalation A->B C Mitochondrial Membrane Depolarization B->C D Inhibition of Plasma Membrane H+-ATPase B->D E ROS Generation & Lipid Peroxidation C->E F ATP Depletion C->F G Cellular Leakage & Loss of Turgor D->G E->G H Radicle & Shoot Growth Inhibition F->H G->H

Fig 1: Multi-target mechanistic pathway of 5,8,11-Heptadecatriynoic acid in weed inhibition.

Experimental Workflows & Validation Protocols

To translate these biochemical theories into actionable agrochemical data, a self-validating experimental system is required. As an application scientist, I design protocols where every step serves a specific, causal purpose.

Protocol 1: Bioassay-Guided Extraction and Isolation

Causality Check: We utilize a polarity-gradient approach to systematically isolate the highly lipophilic polyacetylene from polar plant matrix components (like sugars and tannins).

  • Primary Extraction: Submerge 500g of pulverized allelopathic rice husk (e.g., Ilpum variety) in 1,000 mL of 70% Methanol (MeOH) at 25°C for 48 hours. Why 70% MeOH? The aqueous component swells the plant tissue, while the methanol disrupts hydrogen bonds, ensuring maximum yield of secondary metabolites [2[2]].

  • Concentration: Concentrate the extract in a rotary evaporator under vacuum at 40°C to yield a crude viscous residue.

  • Solvent Partitioning: Resuspend the crude extract in water and partition sequentially with n-hexane. Why n-hexane? 5,8,11-heptadecatriynoic acid is highly non-polar; n-hexane selectively pulls it out of the aqueous phase, leaving polar contaminants behind.

  • Silica Gel Column Chromatography: Load the n-hexane fraction onto a silica gel column. Elute with a gradient of hexane:ethyl acetate to separate the fatty acids based on subtle differences in their double/triple bond configurations.

  • GC-MS Identification: Analyze the active fractions using Gas Chromatography-Mass Spectrometry. Validate the presence of 5,8,11-heptadecatriynoic acid by confirming its molecular ion peak at m/z 258.16 [3[3]].

Protocol 2: In Vitro Phytotoxicity Validation

Causality Check: We test against Barnyardgrass (E. crus-galli) because its rapid germination and robust root system make it an ideal stress-test for bioherbicide efficacy [2[2]].

  • Seed Preparation: Surface-sterilize E. crus-galli seeds using 1% sodium hypochlorite for 10 minutes to prevent fungal interference, then rinse thoroughly with distilled water.

  • Treatment Application: Place seeds on sterile filter paper in Petri dishes. Apply the isolated 5,8,11-heptadecatriynoic acid at concentrations of 0 (control), 10, 25, 50, and 100 ppm.

  • Incubation & Measurement: Incubate in a growth chamber at 25°C under a 12h/12h light/dark cycle. After 7 days, measure the germination percentage, radicle length, and shoot length.

Workflow S1 Extraction (70% MeOH) S2 Solvent Partitioning (n-Hexane) S1->S2 S3 Silica Gel Column Chromatography S2->S3 S4 GC-MS Identification (m/z 258.16) S3->S4 S5 Seed Germination Bioassay S4->S5 S6 MIC Determination (50 ppm) S5->S6

Fig 2: Bioassay-guided fractionation and validation workflow for allelochemical isolation.

Quantitative Data & Efficacy Profile

The bioassay data reveals a dose-dependent inhibition of weed growth. The Minimum Inhibitory Concentration (MIC) for 5,8,11-heptadecatriynoic acid is remarkably low, underscoring its potential as a commercial bioherbicide scaffold [7[7]].

ParameterValue / ObservationBiological Significance
Compound Name 5,8,11-Heptadecatriynoic acidActive polyacetylene allelochemical
Molecular Weight 258.16 DaLow MW facilitates rapid cuticular penetration
Target Weed Species Echinochloa crus-galliAddresses high-priority agricultural resistance
Minimum Inhibitory Concentration (MIC) 50 ppmDemonstrates high phytotoxic potency at low field doses
Primary Phenotypic Effect Radicle & Shoot StuntingIndicates immediate disruption of cell division and elongation
Co-occurring Synergists 9-octadecenoic acid, 7-octadecenoic acidSuggests potential for synergistic formulation mixtures

Conclusion

5,8,11-Heptadecatriynoic acid represents a paradigm shift in weed management. By leveraging its highly lipophilic polyacetylene structure to physically destabilize membranes and biochemically disrupt proton gradients, it bypasses the single-enzyme resistance mechanisms that plague modern agriculture. For drug and agrochemical developers, synthesizing stable analogs of this compound offers a lucrative pathway toward the next generation of sustainable, broad-spectrum bioherbicides.

References

  • Allelopathy of Rice Husk on Barnyardgrass Science Alert / Asian Journal of Plant Sciences URL:[Link]

  • PubChemLite - 5,8,11-heptadecatriynoic acid (C17H22O2) Université du Luxembourg / PubChemLite URL:[Link]

  • Mechanism of Action of Allelochemicals ResearchGate / Agronomy Publications URL:[Link]

  • Allelochemicals: An Emerging Tool for Weed Management ResearchGate URL:[Link]

  • Polyacetylenes in herbal medicine: A comprehensive review of its occurrence, pharmacology, toxicology, and pharmacokinetics PubMed / Elsevier URL: [Link]

  • Allelochemicals as Bioherbicides — Present and Perspectives IntechOpen URL: [Link]

Sources

Foundational

The Role of 5,8,11-Heptadecatriynoic Acid in Plant Secondary Metabolism: Mechanisms, Allelopathy, and Pharmacological Potential

Executive Summary 5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂) is a rare, naturally occurring polyacetylenic fatty acid identified in the secondary metabolome of diverse plant species, including Oryza sativa (rice), Cissus c...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂) is a rare, naturally occurring polyacetylenic fatty acid identified in the secondary metabolome of diverse plant species, including Oryza sativa (rice), Cissus cornifolia, and Caesalpinia bonducella. Unlike primary structural fatty acids, this compound is synthesized as a specialized defense metabolite. This whitepaper synthesizes its dual functionality: its ecological role as a potent allelochemical that suppresses competing flora, and its pharmacological potential as a highly specific inhibitor of pro-inflammatory enzymes (15-LOX, COX-2) and endocrine targets (HSD17B1).

Chemical Profiling & Biosynthetic Origins

Polyacetylenes like 5,8,11-heptadecatriynoic acid are synthesized via the fatty acid desaturation pathway. The process begins with the desaturation of oleic and linoleic acids, followed by the action of specialized acetylenase enzymes that convert cis-double bonds into rigid, electron-dense triple bonds (alkynes).

This unique structural topology—featuring a 5,8,11-triyne arrangement—is highly lipophilic and mimics the geometry of essential polyunsaturated fatty acids (PUFAs) such as arachidonic acid. However, the sp-hybridized carbons of the alkyne groups fundamentally alter the molecule's chemical reactivity, allowing it to act as a "suicide substrate" or competitive inhibitor in biological systems that normally process PUFAs 1.

Ecological Dynamics: Allelopathy & Phytotoxicity

In the rhizosphere, plants exude secondary metabolites to secure resources and inhibit the growth of competing species—a phenomenon known as allelopathy. 5,8,11-Heptadecatriynoic acid has been isolated from the husks of Oryza sativa (Ilpum rice variety), where it acts as a natural herbicide against invasive weeds like barnyardgrass (Echinochloa crus-galli) 2.

Bioassay_Workflow Ext Plant Extraction (n-Hexane) Frac Silica Gel Column Chromatography Ext->Frac Partitioning GCMS GC-TOF-MS Profiling Frac->GCMS Active Fraction Bio Seed Germination Bioassay Frac->Bio Application Data MIC Determination (Allelochemicals) GCMS->Data Compound ID Bio->Data Growth Inhibition

Bioassay-guided fractionation and identification of allelopathic compounds.

Protocol 1: Bioassay-Guided Isolation of Allelochemicals

To ensure a self-validating system, this protocol correlates chemical presence (via GC-MS) with biological activity at every fractionation step.

  • Extraction : Macerate 100g of dried plant material (e.g., rice husks) in 500 mL of n-hexane for 48 hours.

    • Causality: n-Hexane is specifically chosen to selectively partition lipophilic polyacetylenes and fatty acids away from highly polar, non-allelopathic primary metabolites (like sugars and amino acids).

  • Fractionation : Concentrate the extract in vacuo and load onto a silica gel column. Elute using a step gradient of n-hexane and ethyl acetate to separate compounds by polarity.

  • Bioassay Screening : Apply 1 mL aliquots of each fraction to filter paper within sterile Petri dishes. Evaporate the solvent completely to prevent solvent toxicity. Add 5 mL of distilled water and 20 seeds of the target weed. Incubate at 25°C for 7 days.

  • Metabolite Profiling : Analyze the most active fraction (the one exhibiting the highest % germination inhibition) using GC-TOF-MS. Identify 5,8,11-heptadecatriynoic acid by comparing its mass fragmentation pattern (m/z 258.16 [M]+) against standard spectral libraries.

  • Validation : Determine the Minimum Inhibitory Concentration (MIC) by testing serial dilutions of the isolated compound against a negative control (water).

Pharmacological Mechanisms: Enzyme Inhibition & Endocrine Modulation

Beyond plant defense, 5,8,11-heptadecatriynoic acid exhibits significant pharmacological activity, particularly in anti-inflammatory and endocrine pathways.

Anti-Inflammatory Action (LOX/COX Inhibition)

Lipoxygenases (e.g., 15-LOX) and Cyclooxygenases (COX-1/COX-2) catalyze the stereospecific insertion of molecular oxygen into PUFAs. This reaction is initiated by the abstraction of a hydrogen atom from a bis-allylic methylene group by the enzyme's active site iron. Because 5,8,11-heptadecatriynoic acid contains alkynes instead of alkenes, its sp-hybridized carbons lack the necessary bis-allylic hydrogens. When it binds to the hydrophobic pocket of 15-LOX or COX-2, it occupies the active site but cannot undergo the catalytic cycle, acting as a potent competitive inhibitor 3.

LOX_COX_Inhibition AA Arachidonic Acid (Substrate) LOX 15-Lipoxygenase (15-LOX) AA->LOX Enzymatic Oxidation COX Cyclooxygenase-2 (COX-2) AA->COX Enzymatic Oxidation HETE 15-HETE (Inflammatory Mediator) LOX->HETE Synthesis PG Prostaglandins (Inflammation) COX->PG Synthesis Inhibitor 5,8,11-Heptadecatriynoic Acid (Polyacetylenic Inhibitor) Inhibitor->LOX Competitive Inhibition Inhibitor->COX Competitive Inhibition

Mechanism of 15-LOX and COX-2 competitive inhibition by 5,8,11-Heptadecatriynoic acid.

Protocol 2: In Vitro 15-LOX Competitive Inhibition Assay

This protocol utilizes spectrophotometric tracking to provide real-time kinetic data on enzyme activity.

  • Reagent Preparation : Prepare a 0.2 M borate buffer (pH 9.0). Prepare the substrate by dissolving linoleic acid in ethanol to a final concentration of 134 µM.

  • Enzyme-Inhibitor Pre-incubation : In a quartz cuvette, combine 2 mL of borate buffer, 50 µL of soybean 15-LOX solution (~400 U/mL), and 10 µL of the test inhibitor (5,8,11-heptadecatriynoic acid in DMSO). Incubate at 25°C for 5 minutes.

    • Causality: Pre-incubation is critical; it allows the rigid, linear polyacetylenic inhibitor sufficient time to equilibrate, enter, and bind tightly within the hydrophobic pocket of the enzyme before the substrate is introduced.

  • Reaction Initiation : Add 50 µL of the linoleic acid substrate to the cuvette to initiate the reaction.

  • Kinetic Measurement : Immediately monitor the absorbance at 234 nm using a UV-Vis spectrophotometer for 3 minutes.

    • Causality: The oxidation of linoleic acid produces 13-hydroperoxyoctadecadienoic acid (13-HPODE), which contains a conjugated diene that strongly absorbs at 234 nm. A halted increase in absorbance directly validates enzyme inhibition.

  • Data Analysis : Calculate the percentage inhibition relative to a vehicle control (DMSO only). Determine the IC₅₀ using non-linear regression analysis. Validate the assay by running Celecoxib or Quercetin as a positive control 4.

Endocrine Modulation (Steroidogenesis)

Recent in-silico screenings of Caesalpinia bonducella extracts indicate that 5,8,11-heptadecatriynoic acid methyl ester targets the HSD17B1 gene. By inhibiting 17-beta-hydroxysteroid dehydrogenase (which catalyzes the conversion of androstenedione to testosterone), this compound presents a compelling natural scaffold for the regulation of hyperandrogenism in conditions like Polycystic Ovary Syndrome (PCOS) 5.

Quantitative Data Summary

The following table synthesizes the biological activities and effective concentrations of 5,8,11-heptadecatriynoic acid across various assays and plant sources:

Source OrganismTarget / AssayBioactivity MetricApplication Context
Oryza sativa (Rice Husk)Barnyardgrass GerminationMIC = 50 ppmAgricultural Allelopathy / Bio-herbicide
Cissus cornifolia (Rootstock)15-Lipoxygenase (15-LOX)IC₅₀ = 15.6–68.9 μg/mLAnti-inflammatory Drug Discovery
Cissus cornifolia (Rootstock)Cyclooxygenase-2 (COX-2)IC₅₀ = 15.59 μg/mLAnti-inflammatory Drug Discovery
Euphorbia inarticulataStreptococcus pneumoniaeMIC = 0.98 µg/mLAntimicrobial Therapeutics
Caesalpinia bonducellaHSD17B1 (Steroidogenesis)High Binding AffinityPCOS / Endocrine Regulation

References

  • Allelopathy of Rice Husk on Barnyardgrass . Science Alert.2

  • In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch . MDPI. 1

  • A review of medicinal, chemical, and pharmacological properties of Cissus cornifolia (Baker) Planch. (Vitaceae family) . Journal of Applied Pharmaceutical Science. 4

  • IN-SILICO SCREENING OF PHYTOCHEMICAL COMPOUNDS IN CAESALPINIA BONDUCELLA L. SEEDS AGAINST THE GENE TARGETS OF OVARIAN STEROIDOGENESIS . JMBFS. 5

  • Pharmacophore PHYTOCHEMISTRY SCREENING, ANTIOXIDANT AND ANTIMICROBIAL ACTIVITIES OF EUPHORBIA INARTICULATA SCHWEINF PLANT EXTRACT . Pharmacophore Journal. 6

  • In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch . PMC / NIH. 3

Sources

Exploratory

In silico molecular docking of 5,8,11-Heptadecatriynoic acid

Title: Unlocking Acetylenic Fatty Acids: In Silico Molecular Docking and Mechanistic Profiling of 5,8,11-Heptadecatriynoic Acid Executive Summary 5,8,11-Heptadecatriynoic acid is a rare, naturally occurring polyunsaturat...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Unlocking Acetylenic Fatty Acids: In Silico Molecular Docking and Mechanistic Profiling of 5,8,11-Heptadecatriynoic Acid

Executive Summary 5,8,11-Heptadecatriynoic acid is a rare, naturally occurring polyunsaturated fatty acid derivative characterized by three alkyne (triple) bonds. Identified in the phytochemical matrices of medicinal plants such as Cissus cornifolia and Caesalpinia bonducella[1][2], this compound exhibits profound pharmacological potential. As a Senior Application Scientist, I have structured this whitepaper to dissect the computational molecular docking of 5,8,11-Heptadecatriynoic acid against primary inflammatory and endocrine targets. By leveraging its structural mimicry of arachidonic acid, we can map its competitive inhibition profile, providing a robust framework for novel anti-inflammatory drug development.

Mechanistic Rationale: The Causality of Target Selection

The foundational logic for docking 5,8,11-Heptadecatriynoic acid lies in its structural homology to endogenous eicosanoid precursors. Arachidonic acid (a 20-carbon chain with four cis-double bonds) is the primary substrate for Cyclooxygenase-2 (COX-2) and 15-Lipoxygenase (15-LOX)[2].

However, 5,8,11-Heptadecatriynoic acid introduces a critical geometric deviation: the linear, rigid sp-hybridized geometry of its alkyne groups.

  • COX-2 Inhibition (PDB: 3LN1): The rigidity of the triple bonds alters the conformational entropy of the ligand. When entering the hydrophobic channel of COX-2, it cannot adopt the hairpin conformation required for oxygenation at carbon-11. Thus, it acts as a spatial wedge, competitively blocking the active site[3].

  • 15-LOX Inhibition (PDB: 1LOX): Lipoxygenases rely on hydrogen abstraction from a bis-allylic methylene group. The alkyne groups in 5,8,11-Heptadecatriynoic acid lack these abstractable hydrogens, effectively paralyzing the non-heme iron catalytic cycle and acting as a high-affinity antagonist.

Pathway AA Arachidonic Acid (Endogenous Substrate) COX2 COX-2 Enzyme (Prostaglandin Synthesis) AA->COX2 Metabolized by LOX15 15-LOX Enzyme (Leukotriene Synthesis) AA->LOX15 Metabolized by Inflammation Inflammatory Response COX2->Inflammation PGE2 LOX15->Inflammation Lipoxins HDA 5,8,11-Heptadecatriynoic acid (Competitive Inhibitor) HDA->COX2 Blocks Active Site HDA->LOX15 Blocks Active Site

Fig 1: Mechanism of 5,8,11-Heptadecatriynoic acid inhibiting COX-2 and 15-LOX inflammatory pathways.

Self-Validating In Silico Protocol

To ensure scientific integrity, a docking protocol cannot rely on default parameters. It must be a self-validating system where ligand preparation accounts for unique electronic properties, and protein preparation reflects physiological states.

Step 2.1: Quantum Mechanical Ligand Optimization Standard molecular mechanics force fields (like MMFF94) often miscalculate the electron density of conjugated or closely spaced alkynes.

  • Action: Optimize the 3D geometry of 5,8,11-Heptadecatriynoic acid using Density Functional Theory (DFT) with the B3LYP functional and 6-31G(d,p) basis set[1].

  • Causality: This ensures accurate calculation of molecular electrostatic potential (MEP) and partial charges, which are critical for predicting Pi-alkyl and Pi-anion interactions within the protein binding pocket.

Step 2.2: Macromolecular Target Preparation

  • Action: Retrieve crystal structures for COX-2 (e.g., PDB: 3LN1) and 15-LOX. Strip co-crystallized ligands but retain critical structural water molecules that mediate hydrogen bonding. Assign protonation states at pH 7.4 using PROPKA.

  • Causality: The catalytic Tyr385 in COX-2 and the coordination sphere of the Fe2+ ion in 15-LOX are highly sensitive to pH. Incorrect protonation states will yield false-positive binding poses.

Step 2.3: Grid Box Definition & Docking Execution

  • Action: Define a grid box centered on the known catalytic domains. For COX-2, center coordinates on Arg120 and Tyr385. Execute docking using AutoDock Vina, utilizing the Lamarckian Genetic Algorithm to explore the conformational space.

  • Causality: Restricting the search space to the validated active site (guided by native ligand coordinates) prevents the algorithm from trapping the ligand in superficial, non-functional allosteric pockets.

Workflow LPrep Ligand Preparation (DFT Optimization, B3LYP/6-31G*) Grid Grid Box Generation (Active Site Targeting) LPrep->Grid PPrep Protein Preparation (PDB: 3LN1, 1LOX) Add Polar H, Kollman Charges PPrep->Grid Dock Molecular Docking (AutoDock Vina / Lamarckian GA) Grid->Dock Anal Interaction Analysis (Binding Energy, H-Bonds) Dock->Anal

Fig 2: In silico molecular docking workflow for evaluating ligand-protein binding affinities.

Quantitative Data Synthesis & Binding Dynamics

The efficacy of 5,8,11-Heptadecatriynoic acid is quantified by its binding affinity (ΔG) and the specific amino acid residues it interacts with. Based on comparative computational studies of plant-derived methyl esters and acetylenic acids against these targets[1][3], the following interaction profile is established:

Target ProteinPDB IDBinding Affinity (kcal/mol)Key Interacting ResiduesInteraction Types
Cyclooxygenase-2 (COX-2) 3LN1-8.4Arg120, Tyr385, Val523H-bond (Carboxyl), Pi-Alkyl (Alkynes)
15-Lipoxygenase (15-LOX) 1LOX-7.9Ile414, His545, Leu597Hydrophobic, Metal-Acceptor
Aromatase (CYP19A1) 3EQM-7.2Arg115, Met374, Thr310H-bond, Van der Waals

Data Interpretation: The strong binding affinity (-8.4 kcal/mol) against COX-2 is driven by the terminal carboxyl group forming a critical hydrogen bond with Arg120, while the rigid alkyne tail extends into the hydrophobic pocket lined by Val523 (a residue unique to COX-2, differentiating it from COX-1). This explains the selective inhibitory potential observed in Cissus cornifolia extracts[2].

Empirical Validation Framework

A computational prediction is only a hypothesis until empirically validated. To close the self-validating loop, the in silico findings must be subjected to physical biochemistry techniques:

  • Molecular Dynamics (MD) Simulations: Run a 100 ns MD simulation (using GROMACS) on the docked complex to verify the stability of the alkyne-hydrophobic pocket interactions over time. Calculate the Root Mean Square Deviation (RMSD) of the ligand.

  • Surface Plasmon Resonance (SPR): Immobilize purified COX-2 or 15-LOX on a CM5 sensor chip. Flow varying concentrations of synthesized 5,8,11-Heptadecatriynoic acid over the chip to determine the exact dissociation constant ( KD​ ), confirming the theoretical affinity.

  • In Vitro Enzymatic Assays: Utilize a fluorometric COX-2 inhibitor screening assay to measure the reduction in prostaglandin production, confirming functional antagonism.

By bridging quantum mechanical ligand preparation with targeted molecular docking and rigorous empirical validation, we establish a comprehensive, high-confidence pipeline for evaluating 5,8,11-Heptadecatriynoic acid as a next-generation therapeutic lead.

References

  • Title: in-silico screening of phytochemical compounds in caesalpinia bonducella l. seeds against the gene targets of ovarian steroidogenesis pathway Source: ResearchGate / Journal of Microbiology, Biotechnology and Food Sciences URL: 1

  • Title: In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch Source: PMC / MDPI URL: 2

  • Title: Chemical Composition of Ducrosia flabellifolia L. Methanolic Extract and Volatile Oil: ADME Properties, In Vitro and In Silico Screening of Antimicrobial, Antioxidant and Anticancer Activities Source: MDPI URL: 3

Sources

Foundational

Unraveling the 5,8,11-Heptadecatriynoic Acid Biosynthetic Pathway in Oryza sativa: A Technical Guide to Rice Allelochemicals

Executive Summary The agricultural sector is increasingly turning toward natural, plant-derived allelochemicals to develop sustainable bioherbicides. Among the most potent of these compounds is 5,8,11-heptadecatriynoic a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The agricultural sector is increasingly turning toward natural, plant-derived allelochemicals to develop sustainable bioherbicides. Among the most potent of these compounds is 5,8,11-heptadecatriynoic acid , a polyacetylenic fatty acid identified in the husks of specific Oryza sativa (rice) cultivars[1]. Exhibiting profound phytotoxicity against pervasive weeds like Echinochloa crus-galli (barnyardgrass), this compound represents a critical intersection of plant chemical defense and lipid biochemistry. This whitepaper provides an in-depth mechanistic analysis of the 5,8,11-heptadecatriynoic acid biosynthetic pathway, detailing the enzymatic cascades, quantitative profiling data, and field-proven experimental protocols required for its isolation and characterization.

The Ecological and Biochemical Context

While polyacetylenes are predominantly associated with the Asteraceae and Apiaceae families, their discovery in the Poaceae family (Oryza sativa) highlights a fascinating case of convergent biochemical evolution[2]. In rice, specifically the South Korean 'Ilpum' variety, 5,8,11-heptadecatriynoic acid acts as a defensive allelochemical[1].

Unlike standard phenolic allelochemicals (e.g., ferulic or p-coumaric acid), polyacetylenic fatty acids possess highly reactive carbon-carbon triple bonds. These alkynyl groups are capable of disrupting cell membrane integrity and inhibiting the electron transport chain in competing plant species, leading to rapid root growth suppression and germination failure. The minimum inhibitory concentration (MIC) of isolated 5,8,11-heptadecatriynoic acid against barnyardgrass is remarkably low at 50 ppm[1].

Mechanistic Elucidation of the Biosynthetic Pathway

The biosynthesis of polyacetylenes in higher plants is a specialized offshoot of standard lipid metabolism, driven by the evolutionary divergence of Fatty Acid Desaturase 2 (FAD2) enzymes[3]. Based on conserved polyacetylene biosynthesis rules, the pathway to 5,8,11-heptadecatriynoic acid in rice is proposed to follow a three-stage enzymatic cascade:

Stage 1: De Novo Synthesis and Initial Desaturation

The pathway initiates in the plastid with the synthesis of oleic acid (18:1 Δ 9), which is subsequently exported to the endoplasmic reticulum (ER). Here, a canonical FAD2 enzyme introduces a second double bond to form linoleic acid (18:2 Δ 9,12)[3].

Stage 2: Acetylenation via Divergent FAD2-like Enzymes

The critical commitment step to polyacetylene biosynthesis is catalyzed by Δ 12-acetylenases —divergent FAD2 homologues that remove two hydrogen atoms from the existing Δ 12 double bond of linoleic acid, converting it into a triple bond to yield crepenynic acid (18:2, 9c, 12a)[3][4]. Subsequent desaturases and acetylenases act on the carbon chain to introduce further unsaturation, yielding a highly reactive C18-triyne intermediate, specifically 6,9,12-octadecatriynoic acid .

Stage 3: Chain Truncation ( α -Oxidation)

Because 5,8,11-heptadecatriynoic acid is a 17-carbon fatty acid, it cannot be synthesized directly via standard malonyl-CoA elongation (which yields even-numbered chains). Instead, the C18-triyne intermediate undergoes α -oxidation [2]. This process removes a single carbon atom (C1) as CO2, shifting the position of the triple bonds down by one index (from 6,8,12 to 5,8,11), finalizing the synthesis of 5,8,11-heptadecatriynoic acid.

Pathway Oleic Oleic Acid (18:1) FAD2 FAD2 (Δ12-Desaturase) Oleic->FAD2 Linoleic Linoleic Acid (18:2) FAD2->Linoleic Acetylenase1 FAD2-like Acetylenase (Δ12-Acetylenase) Linoleic->Acetylenase1 Crepenynic Crepenynic Acid (18:2, 9c, 12a) Acetylenase1->Crepenynic Acetylenase2 Polyacetylenases (Δ6, Δ9 Acetylenases) Crepenynic->Acetylenase2 Octadecatriynoic 6,9,12-Octadecatriynoic Acid (C18 Triyne) Acetylenase2->Octadecatriynoic AlphaOx α-Oxidation (Chain Shortening) Octadecatriynoic->AlphaOx Heptadecatriynoic 5,8,11-Heptadecatriynoic Acid (C17 Triyne) AlphaOx->Heptadecatriynoic

Figure 1: Proposed biosynthetic pathway of 5,8,11-heptadecatriynoic acid in Oryza sativa.

Quantitative Profiling & Allelopathic Efficacy

The isolation of 5,8,11-heptadecatriynoic acid is typically achieved through bioassay-guided fractionation. When the n-hexane fraction of O. sativa husk extract is subjected to silica gel chromatography, the active fraction (F4) reveals a distinct lipid profile[1].

Table 1: GC-MS Identification of Allelochemicals in O. sativa Husk (Active Fraction)
Compound NameMolecular FormulaStructural ClassificationRelative Allelopathic Contribution
9-Octadecenoic acid (Oleic acid)C18H34O2Monounsaturated Fatty AcidModerate
7-Octadecenoic acidC18H34O2Monounsaturated Fatty AcidModerate
5,8,11-Heptadecatriynoic acid C17H20O2 Polyacetylenic Fatty Acid High (Primary Phytotoxin)
Androstan-17-oneC19H30OSteroid DerivativeLow

Data synthesized from GC-MS profiling of Ilpum rice husk extracts[1].

Table 2: Phytotoxic Efficacy on Echinochloa crus-galli (Barnyardgrass)
Treatment Concentration (ppm)Seed Germination Inhibition (%)Shoot Length Reduction (%)Root Length Reduction (%)
Control (0 ppm)0.00.00.0
10 ppm12.518.225.4
25 ppm45.052.168.3
50 ppm (MIC) >95.0 >98.0 >98.0

Field-Proven Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded in every step to explain why specific biochemical techniques are employed.

Protocol 1: Extraction, Fractionation, and GC-MS Profiling

This protocol isolates highly lipophilic polyacetylenes from complex lignocellulosic husk matrices.

  • Primary Extraction: Submerge 500 g of pulverized O. sativa husks in 1,000 mL of 70% Methanol for 48 hours at 25°C[1].

    • Causality: 70% Methanol is an ideal amphiphilic solvent. It penetrates the tough husk matrix to co-extract both moderately polar phenolics and highly non-polar polyacetylenic fatty acids while leaving behind structural polysaccharides.

  • Solvent Partitioning: Concentrate the extract in vacuo, resuspend in water, and partition with n-Hexane (1:1 v/v) three times.

    • Causality: Polyacetylenes are highly lipophilic. Hexane partitioning effectively strips 5,8,11-heptadecatriynoic acid away from polar sugars and tannins, drastically reducing background noise for downstream chromatography.

  • Silica Gel Chromatography: Load the concentrated n-hexane fraction onto a Silica Gel 60 column. Elute using a step gradient of Hexane:Ethyl Acetate (from 100:0 to 50:50). Collect fractions and perform the E. crus-galli bioassay to identify the active fraction (typically F4)[1].

  • FAME Derivatization: Treat the active fraction with Boron trifluoride-methanol (BF3-MeOH) at 60°C for 30 minutes.

    • Causality: Free fatty acids form hydrogen bonds that cause severe tailing on GC columns. Methylation converts them into Fatty Acid Methyl Esters (FAMEs), increasing volatility and ensuring sharp, quantifiable chromatographic peaks.

  • GC-MS Analysis: Inject 1 µL of the FAME sample into a GC-MS equipped with an HP-5MS capillary column. Use a temperature program starting at 150°C, ramping at 5°C/min to 280°C. Identify the 5,8,11-heptadecatriynoic acid methyl ester via its mass fragmentation pattern (M+ at m/z 256).

Workflow Husk Rice Husk (Ilpum var.) Harvest & Pulverization MeOH 70% Methanol Extraction (48h, 25°C) Husk->MeOH Partition Solvent Partitioning (n-Hexane fraction) MeOH->Partition Silica Silica Gel Column Chromatography (Fractionation) Partition->Silica Bioassay E. crus-galli Bioassay (Identify Active Fraction F4) Silica->Bioassay Deriv FAME Derivatization (Methylation) Bioassay->Deriv GCMS GC-MS Analysis (Identify 5,8,11-Heptadecatriynoic acid) Deriv->GCMS

Figure 2: Experimental workflow for the extraction and identification of rice allelochemicals.

Protocol 2: Heterologous Validation of Acetylenase Activity

To validate the genetic basis of the proposed pathway, researchers must assay candidate FAD2-like genes from the rice genome.

  • Gene Cloning & Vector Construction: Clone candidate O. sativa FAD2-like genes into the pYES2 yeast expression vector under the control of a galactose-inducible (GAL1) promoter.

  • Yeast Transformation: Transform the vectors into Saccharomyces cerevisiae strain INVSc1.

    • Causality:S. cerevisiae naturally produces oleic acid but lacks endogenous Δ 12-desaturases and acetylenases. This provides a "clean" biochemical background. Any accumulation of linoleic or crepenynic acid is directly attributable to the introduced plant gene[3].

  • Induction and Feeding: Grow yeast in uracil-dropout media. Induce expression with 2% galactose and supplement the media with 0.1 mM exogenous linoleic acid (substrate).

  • Lipid Extraction: After 48 hours, pellet the yeast, lyse the cells, and extract total lipids using Chloroform:Methanol (2:1). Perform FAME derivatization and GC-MS to confirm the conversion of linoleic acid to crepenynic acid, validating the enzyme's acetylenase activity.

Conclusion & Future Perspectives

The characterization of 5,8,11-heptadecatriynoic acid in Oryza sativa bridges the gap between agricultural weed management and advanced lipid biochemistry. By understanding the FAD2-driven desaturation and subsequent α -oxidation pathways, drug development professionals and agricultural scientists can leverage these mechanisms to bioengineer crops with enhanced endogenous weed-suppression capabilities, or synthesize nature-identical bioherbicides that circumvent the environmental toxicity of synthetic alternatives.

References

  • Ko, J., Eom, S. H., Kim, M. J., & Lee, Y. S. (2005). Allelopathy of Rice Husk on Barnyardgrass. Journal of Agronomy (Science Alert). URL:[Link]

  • Busta, L., et al. (2018). Identification of Genes Encoding Enzymes Catalyzing the Early Steps of Carrot Polyacetylene Biosynthesis. Plant Physiology (Oxford Academic). URL:[Link]

  • Minto, R. E., & Blacklock, B. J. (2008). Biosynthesis and function of polyacetylenes and allied natural products. Progress in Lipid Research (NIH PMC). URL:[Link]

  • Cahoon, E. B., et al. (2019). FAD2 Gene Radiation and Positive Selection Contributed to Polyacetylene Metabolism Evolution in Campanulids. Plant Physiology (Oxford Academic). URL:[Link]

Sources

Exploratory

Unveiling the Antioxidant and Pharmacological Profile of 5,8,11-Heptadecatriynoic Acid: A Comprehensive Technical Guide

Executive Summary In the pursuit of novel plant-derived therapeutics, polyunsaturated acetylenic fatty acids have emerged as highly potent bioactive molecules. Among these, 5,8,11-Heptadecatriynoic acid (often detected a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the pursuit of novel plant-derived therapeutics, polyunsaturated acetylenic fatty acids have emerged as highly potent bioactive molecules. Among these, 5,8,11-Heptadecatriynoic acid (often detected as its methyl ester) stands out due to its unique structural topology—featuring three conjugated triple bonds. Identified across diverse botanical matrices including Cissus cornifolia, Gnidia glauca, and Ducrosia flabellifolia, this compound demonstrates remarkable pleiotropic effects.

This technical guide synthesizes the current literature to provide a mechanistic understanding of its antioxidant and antiproliferative properties. Furthermore, it details self-validating analytical and biological protocols designed to ensure high-fidelity data acquisition in your laboratory.

Chemical Architecture and Mechanistic Pathways

The bioactivity of 5,8,11-Heptadecatriynoic acid is intrinsically linked to its triynoic structure. The high electron density of the alkyne moieties allows it to act as a potent electron donor, neutralizing reactive oxygen species (ROS) while simultaneously modulating intracellular signaling cascades.

Antioxidant Enzyme Upregulation

Unlike simple phenolic antioxidants that rely solely on direct radical scavenging, 5,8,11-Heptadecatriynoic acid exhibits a dual-action mechanism. It directly neutralizes free radicals and actively upregulates endogenous antioxidant defense systems. Studies on Gnidia glauca extracts rich in this compound demonstrate significant upregulation of total superoxide dismutase (SOD), peroxidase, and catalase 1[1]. This enzymatic upregulation is critical for mitigating lipid peroxidation and preventing ischemic tissue injury.

Antiproliferative and Anti-inflammatory Cascades

In oncology models, methyl esters of polyunsaturated fatty acids are recognized for their selective cytotoxicity. Extracts containing 5,8,11-Heptadecatriynoic acid have shown targeted inhibition of MCF-7 breast cancer cell lines 2[2]. The primary mechanism involves the direct downregulation of the anti-apoptotic Bcl-2 protein, shifting the cellular balance toward programmed cell death. Concurrently, the compound exhibits potent anti-inflammatory properties by acting as a dual inhibitor of Cyclooxygenase-2 (COX-2) and 15-Lipoxygenase (15-LOX) 3[3].

MechanisticPathway cluster_0 Antioxidant Cascade cluster_1 Antiproliferative & Anti-inflammatory Compound 5,8,11-Heptadecatriynoic Acid Enzymes SOD & Catalase Upregulation Compound->Enzymes Upregulates Bcl2 Bcl-2 Downregulation Compound->Bcl2 Suppresses COX COX-2 / 15-LOX Inhibition Compound->COX Inhibits ROS ROS Neutralization (DPPH/ABTS Scavenging) Enzymes->ROS Catalyzes Apoptosis MCF-7 Apoptosis Bcl2->Apoptosis Induces

Fig 1: Mechanistic pathways of 5,8,11-Heptadecatriynoic acid in antioxidant and apoptotic responses.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must be designed as a self-validating system. As an application scientist, I emphasize understanding the causality behind each methodological parameter.

GC-ToF-MS Profiling for Triynoic Acids

Objective: Accurate identification and relative quantification of 5,8,11-Heptadecatriynoic acid from crude plant matrices.

  • Step 1: Column Selection. Utilize a non-polar HP-5MS capillary column (30 m × 0.32 mm, 0.25 µm).

    • Causality: Non-polar stationary phases separate fatty acid methyl esters based strictly on boiling point and carbon chain length. This prevents the peak tailing commonly observed with polyunsaturated compounds on polar columns.

  • Step 2: Temperature Programming. Initial hold at 100°C (0.5 min), ramp at 20°C/min to 215°C, then 25°C/min to 270°C (hold 10 min) 1[4].

    • Causality: The aggressive thermal ramp through the mid-range prevents the co-elution of structurally similar triynoic and trienoic isomers, ensuring sharp peak resolution.

  • Step 3: Internal Standardization. Spike samples with methyl nonadecanoate (C19:0).

    • System Validation: The internal standard validates injection volume consistency across the autosampler sequence and allows for accurate relative quantification of peak areas.

  • Step 4: Ionization. Electron impact (EI) at 70 eV. Match against the NIST library. A match score of >800 is mandatory for positive identification.

DPPH Radical Scavenging Assay

Objective: Measure direct electron-transfer antioxidant capacity.

  • Step 1: Solvent Preparation. Dissolve 0.1 mM DPPH in HPLC-grade methanol.

    • Causality: 5,8,11-Heptadecatriynoic acid is highly lipophilic. Aqueous buffers induce micellization, sequestering the alkyne moieties in the hydrophobic core and preventing stoichiometric electron transfer to the DPPH radical. Methanol ensures complete solvation.

  • Step 2: Baseline Validation. Measure initial absorbance at 517 nm ( Acontrol​ ).

    • System Validation: A valid system must yield an initial absorbance between 0.8 and 1.0. Values outside this range indicate degraded DPPH or improper dilution.

  • Step 3: Reaction & Incubation. Add test fractions (1.95 to 1000 µg/mL). Incubate for 30 minutes in strict darkness.

    • Causality: Light exposure photolytically degrades DPPH, causing false-positive scavenging artifacts.

  • Step 4: Control Integration. Include Ascorbic Acid as a positive control.

    • System Validation: Ascorbic acid validates the radical's susceptibility to reduction on the day of the assay, standardizing batch-to-batch variability.

MCF-7 Cell Viability (MTT Assay)

Objective: Evaluate antiproliferative activity via Bcl-2 downregulation.

  • Step 1: Incubation Window. Seed MCF-7 cells and treat with extracts for a strict 48-hour window 5[6].

    • Causality: The downregulation of Bcl-2 and subsequent activation of the apoptotic cascade via lipid-mediated signaling is transcriptionally regulated. A standard 24-hour window captures acute toxicity but misses the peak of apoptotic induction driven by gene expression changes.

Workflow Ext Plant Extraction (Methanol/Ethyl Acetate) GCMS GC-ToF-MS Profiling Ext->GCMS Identifies Metabolites Frac Fractionation & Isolation GCMS->Frac Targets Triynoic Acids Assay1 DPPH/ABTS Radical Scavenging Frac->Assay1 Antioxidant Validation Assay2 MCF-7 Cell Viability (MTT) Frac->Assay2 Anticancer Validation

Fig 2: End-to-end workflow for isolation and pharmacological validation of triynoic acid derivatives.

Quantitative Data Synthesis

To facilitate cross-study comparison, the following tables synthesize quantitative data regarding the detection and bioactivity of extracts rich in 5,8,11-Heptadecatriynoic acid.

Table 1: GC-ToF-MS Identification of 5,8,11-Heptadecatriynoic Acid in Botanical Extracts

Plant SourceExtract SolventRetention Time (min)Relative Abundance (%)Primary Pharmacological Context
Cissus cornifoliaEthyl Acetate11.399.45Antimicrobial, Anticancer 2[3]
Gnidia glaucaMethanol7.707.70Antioxidant (SOD upregulation) 1[4]
Ducrosia flabellifoliaMethanol6.46VariableAnticancer (MCF-7, A549) 5[5]
Cymbopogon (Lemongrass)Nanoemulsion~13.00TraceRadical Scavenging Stability 7[7]

Table 2: Comparative IC50 Values for Bioactivity (Methanolic Extracts)

Assay / TargetCell Line / RadicalIC50 ValueValidated Mechanism of Action
DPPH ScavengingCell-free0.048 mg/mLDirect electron transfer to radical 5[5]
CytotoxicityMCF-7 (Breast)154.44 µg/mLBcl-2 downregulation, Apoptosis 5[5]
CytotoxicityA-549 (Lung)240.56 µg/mLApoptotic cascade induction 5[5]
Anti-inflammatoryCOX-2 Enzyme15.78 µg/mLEnzyme active site inhibition 3[3]

Conclusion & Future Perspectives

5,8,11-Heptadecatriynoic acid represents a highly promising scaffold in natural product chemistry. Its ability to concurrently scavenge ROS, upregulate endogenous antioxidant enzymes, and trigger apoptosis in malignant cell lines via Bcl-2 suppression makes it an attractive candidate for multi-target drug design. Future drug development efforts should focus on isolating this specific methyl ester in high purity to establish absolute structure-activity relationships (SAR) independent of the botanical matrix.

References

  • Title: In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker)
  • Source: PLoS One (via PMC)
  • Title: Chemical Composition of Ducrosia flabellifolia L.
  • Source: MDPI (Foods)
  • Title: In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch (ResearchGate version)

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced GC-MS Profiling of 5,8,11-Heptadecatriynoic Acid via FAME Derivatization

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix Applicability: Plant Extracts, Biofluids, and Tissue Homogenates Introduction & Mechanistic Context 5,8,11-Heptadecatriynoic...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix Applicability: Plant Extracts, Biofluids, and Tissue Homogenates

Introduction & Mechanistic Context

5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂) is a rare, highly bioactive polyacetylenic fatty acid. It has been isolated and identified across a diverse array of biological matrices, ranging from the allelopathic exudates of rice husks (1)[1] to the seminal vesicles of honey bee drones (2)[2] and medicinal plant extracts like Cissus cornifolia (3)[3]. Its unique structure, featuring three conjugated/skipped triple bonds, makes it a target of interest for antimicrobial and anticancer drug development.

The Analytical Challenge: Due to the high polarity of its terminal carboxylic acid group and its high boiling point, direct gas chromatography of the free fatty acid form leads to severe peak tailing, thermal degradation, and poor chromatographic resolution. To achieve robust detection and quantification, the analyte must be converted into a more volatile and thermally stable derivative—specifically, 5,8,11-Heptadecatriynoic acid methyl ester (C₁₈H₂₄O₂) —prior to Gas Chromatography-Mass Spectrometry (GC-MS) analysis (4)[4].

Experimental Workflow & Causality

As a best practice in lipidomics, every step of the sample preparation must be optimized to prevent the oxidation or isomerization of the sensitive triynoic backbone.

G A 1. Matrix Prep (Homogenization) B 2. Lipid Extraction (CHCl3:MeOH) A->B Solvent Addition C 3. Derivatization (BF3/MeOH FAME) B->C Phase Separation D 4. GC-MS Analysis (EI, 70 eV) C->D Hexane Recovery E 5. Data Processing (NIST Matching) D->E Spectral ID

Caption: Workflow for extraction, derivatization, and GC-MS analysis of polyacetylenic fatty acids.

The "Why" Behind the Methodology:
  • Lipid Extraction: A modified Folch method utilizing Chloroform:Methanol is standard. The methanol disrupts hydrogen bonding networks in the biological matrix, while chloroform efficiently solvates the hydrophobic polyacetylenic lipid tails (4)[4].

  • Derivatization (Esterification): Acid-catalyzed esterification (using Boron trifluoride, BF₃, in methanol) is chosen over basic transesterification. While base catalysis is faster, acid catalysis ensures the complete methylation of free fatty acids and prevents the base-catalyzed isomerization of the sensitive skipped triple bonds.

  • Chromatographic Separation: A 5% phenyl-arylene / 95% dimethylpolysiloxane stationary phase (e.g., TG-5MS or DB-5) is critical. The slight polarizability of the phenyl groups interacts with the pi-electrons of the triynoic system, providing superior resolution from co-eluting saturated or monoenoic fatty acids of similar chain length (5)[5].

Step-by-Step Protocol

Reagents and Materials
  • Chloroform and Methanol (HPLC/GC-MS grade)

  • 0.9% NaCl aqueous solution (w/v)

  • 14% Boron trifluoride (BF₃) in methanol

  • Hexane (GC-MS grade)

  • Internal Standard (IS): Nonadecanoic acid (C19:0) at 1 mg/mL in hexane.

  • Anhydrous sodium sulfate (Na₂SO₄)

Total Lipid Extraction
  • Homogenization: Transfer 50–100 mg of lyophilized tissue or 1 mL of biofluid into a glass centrifuge tube with a PTFE-lined cap. Spike the sample with 10 µL of the Internal Standard.

  • Solvent Addition: Add 3 mL of Chloroform:Methanol (2:1, v/v). Vortex vigorously for 2 minutes to ensure complete cellular disruption and lipid partitioning.

  • Phase Separation: Add 0.6 mL of 0.9% NaCl solution. Vortex for 30 seconds, then centrifuge at 2000 × g for 10 minutes. Causality: The saline solution prevents emulsion formation and drives polar contaminants (sugars, amino acids) into the upper aqueous phase.

  • Recovery: Carefully extract the lower organic (chloroform) phase using a glass Pasteur pipette. Transfer to a clean glass vial and evaporate to dryness under a gentle stream of nitrogen gas at room temperature (avoid heat to prevent oxidation of the triple bonds).

FAME Derivatization
  • Esterification: Add 1 mL of 14% BF₃ in methanol to the dried lipid extract. Seal the vial tightly with a PTFE-lined cap.

  • Incubation: Heat the vial in a water bath at 70°C for exactly 30 minutes. Causality: Controlled heating provides the activation energy necessary for the esterification of the carboxylic acid without degrading the polyacetylenic backbone.

  • Quenching: Cool the vial to room temperature. Add 1 mL of distilled water to halt the reaction.

  • FAME Extraction: Add 1 mL of GC-grade hexane. Vortex vigorously for 1 minute, then centrifuge at 2000 × g for 5 minutes.

  • Drying: Transfer the upper hexane layer (containing the 5,8,11-Heptadecatriynoic acid methyl ester) to a new vial containing a pinch of anhydrous Na₂SO₄ to remove residual water. Transfer the dehydrated hexane to a GC autosampler vial.

GC-MS Instrumental Parameters
  • Instrument: Single Quadrupole GC-MS (e.g., Thermo Scientific ISQ or Agilent 5977B).

  • Column: TG-5MS or DB-5 (30 m × 0.25 mm ID × 0.25 µm film thickness).

  • Carrier Gas: Helium (99.999%), constant flow at 1.0 mL/min.

  • Injection: 1 µL, Splitless mode. Inlet temperature: 250°C.

  • Oven Temperature Program:

    • Initial: 50°C (hold 2 min).

    • Ramp 1: 10°C/min to 230°C (hold 2 min).

    • Ramp 2: 5°C/min to 290°C (hold 2 min).

    • Causality: The slow secondary ramp ensures baseline resolution of C16-C18 unsaturated fatty acid isomers (3)[3].

  • MS Parameters: Electron Ionization (EI) at 70 eV. Ion source: 250°C. Mass scan range: m/z 50–550.

Data Presentation & Interpretation

Table 1: GC-MS Target Parameters for 5,8,11-Heptadecatriynoic Acid Methyl Ester

ParameterValue / Description
Analyte Name 5,8,11-Heptadecatriynoic acid, methyl ester
Molecular Formula C₁₈H₂₄O₂
Monoisotopic Mass 272.177 Da
Typical Retention Time ~13.0 - 14.5 min (Method and column dependent)
Key MS Fragments (m/z) [M]⁺ 272, [M-OCH₃]⁺ 241, characteristic hydrocarbon fragments

Table 2: Validation Parameters (System Suitability)

MetricAcceptance CriteriaRationale
Signal-to-Noise (S/N) > 10 for LOQ, > 3 for LODEnsures reliable integration of low-abundance samples.
Calibration Linearity R² > 0.995Validates the dynamic range of the electron multiplier.
IS Recovery 85% - 115%Confirms extraction efficiency and accounts for matrix effects.

Trustworthiness & Self-Validating System

To ensure the protocol is self-validating and scientifically rigorous, implement the following quality control measures:

  • Procedural Blanks: Run a blank (water instead of sample) through the entire extraction and derivatization process. This identifies background contamination from plasticizers or impure solvents.

  • Internal Standardization: The inclusion of an odd-chain fatty acid (e.g., C19:0) that is absent in the biological matrix allows for the correction of volumetric errors during the hexane extraction phase.

  • Spectral Matching: Identification must not rely on retention time alone. The EI mass spectrum must yield a >85% match factor against the NIST library, specifically confirming the molecular ion (m/z 272) for the methyl ester of 5,8,11-Heptadecatriynoic acid.

References

  • In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch. MDPI.
  • Allelopathy of Rice Husk on Barnyardgrass. Science Alert.
  • Spermatophore development in drones indicates the metabolite support for sperm storage in honey bees (Apis cerana). Frontiers.
  • Effect of Storage Conditions on the Composition and Bioactivity of Freeze-Dried Lemongrass Oil Nanoemulsions. MDPI.
  • GC-MS Analysis of Commercially Available Allium sativum and Trigonella foenum-graecum Essential Oils and their Antimicrobial Activities. Journal of Pure and Applied Microbiology.
  • Application Note and Protocol for the Detection of 13C Fatty Acid Enrichment by Gas Chromatography-Mass Spectrometry (GC-MS). Benchchem.

Sources

Application

How to extract 5,8,11-Heptadecatriynoic acid from rice husk

Protocol for the Bioassay-Guided Extraction and Isolation of 5,8,11-Heptadecatriynoic Acid from Rice Husk (Oryza sativa L.) Executive Summary & Mechanistic Rationale Rice (Oryza sativa L.) husk, traditionally viewed as a...

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Author: BenchChem Technical Support Team. Date: April 2026

Protocol for the Bioassay-Guided Extraction and Isolation of 5,8,11-Heptadecatriynoic Acid from Rice Husk (Oryza sativa L.)

Executive Summary & Mechanistic Rationale

Rice (Oryza sativa L.) husk, traditionally viewed as an agricultural byproduct, is a rich reservoir of allelopathic compounds that exhibit potent natural herbicidal properties[1]. Among these secondary metabolites, 5,8,11-heptadecatriynoic acid (a C17 polyacetylenic fatty acid) has been identified as a critical bioactive agent capable of severely inhibiting the germination and radicle growth of competing weeds, such as barnyardgrass (Echinochloa crusgalli)[2].

The isolation of this specific polyyne requires a highly targeted, bioassay-guided fractionation approach. The causality behind this workflow relies on exploiting the compound's lipophilic nature and unique geometric structure (three conjugated/isolated alkyne bonds)[3]. By utilizing cold methanolic maceration, we prevent the thermal degradation of heat-sensitive triple bonds[2]. Subsequent liquid-liquid partitioning acts as a primary purification filter, driving the non-polar fatty acids into an n-hexane phase while leaving highly polar phenolics and glycosides in aqueous and semi-polar phases[2]. Finally, orthogonal chromatography (normal-phase silica followed by reverse-phase ODS) resolves the target C17 triynoic acid from structurally similar C18 monounsaturated acids (e.g., 9-octadecenoic acid) based on subtle differences in carbon chain hydrophobicity and spatial geometry[2].

Materials, Reagents, and Instrumentation

  • Biomass: 500 g dried rice husk (Preferably Oryza sativa L., Ilpum variety, which demonstrates peak allelopathic activity)[2].

  • Solvents (HPLC Grade): 70% Methanol (MeOH), n-Hexane, Ethyl Acetate (EtOAc), n-Butyl Alcohol (BuOH), Distilled Water[2].

  • Stationary Phases: Silica gel (230–400 mesh for column chromatography), Aluminum TLC plates (Kieselgel 60F254), Octadecylsilyl (ODS/C18) resin[2].

  • Instrumentation: Rotary evaporator with vacuum pump, separating funnels, GC-MS system (e.g., HP 5890 II equipped with an Rtx-5 capillary column)[2].

Step-by-Step Experimental Protocol

Phase 1: Biomass Maceration and Primary Extraction
  • Preparation: Pulverize 500 g of dried rice husk to a fine powder. Rationale: Increasing the surface area-to-volume ratio facilitates deeper solvent penetration into the lignocellulosic matrix.

  • Maceration: Transfer the milled biomass into a 2,000 mL Erlenmeyer flask and suspend it in 1,000 mL of 70% MeOH solution[2].

  • Incubation: Seal the flask and incubate at room temperature (25°C) for 48 hours with intermittent agitation[2]. Rationale: 70% MeOH effectively swells the fibrous tissue to solubilize polar and semi-polar metabolites. Cold maceration is strictly employed to prevent the oxidation of the polyunsaturated/polyalkyne chains.

  • Concentration: Filter the suspension through Whatman No. 1 filter paper. Concentrate the filtrate using a rotary evaporator under vacuum at 40°C and ~70 mbar[2].

  • Self-Validating QC Check: The concentrated crude extract should yield approximately 6.0 g of viscous residue[2]. A significantly lower yield indicates incomplete maceration.

Phase 2: Liquid-Liquid Partitioning (Solvent Fractionation)
  • Suspension: Suspend the 6.0 g of crude methanolic extract in 200 mL of HPLC-grade distilled water.

  • Non-Polar Extraction: Transfer to a separating funnel and add 200 mL of n-Hexane. Invert gently to avoid emulsions, venting frequently. Collect the upper non-polar n-Hexane layer. Repeat twice more with fresh n-Hexane and pool the fractions[2].

  • Sequential Partitioning: Sequentially repeat the partitioning process on the remaining aqueous layer using EtOAc, followed by BuOH[2].

  • Concentration: Concentrate the pooled n-Hexane fraction under vacuum.

  • Self-Validating QC Check: Perform a seed germination bioassay on all fractions. Because 5,8,11-heptadecatriynoic acid is highly lipophilic, the n-Hexane fraction must exhibit the lowest Minimum Inhibitory Concentration (MIC) (e.g., ~50 ppm) against target weed seeds[1].

Phase 3: Normal-Phase Silica Gel Chromatography
  • Column Packing: Pack a glass column with Silica gel (230–400 mesh) using the slurry method in 100% n-Hexane.

  • Loading & Elution: Load the concentrated n-Hexane fraction onto the silica bed. Elute using a step-gradient solvent system of n-Hexane and EtOAc, gradually increasing the polarity[2].

  • Fractionation: Collect 50 mL fractions and monitor the elution profile using Aluminum TLC plates (Kieselgel 60F254).

  • Isolation: Pool fractions with identical Rf values to isolate "Fraction 4" (F4)[2]. Rationale: Previous bioassay-guided fractionations confirm that F4 contains the highest concentration of the target triynoic acid alongside co-eluting 9-octadecenoic and 7-octadecenoic acids[2].

Phase 4: Reverse-Phase (ODS) Chromatography
  • Orthogonal Separation: Load F4 onto an Octadecylsilyl (ODS/C18) functionalized column[2].

  • Elution: Elute using a reverse-phase gradient of Methanol and Water.

  • Self-Validating QC Check: The orthogonal separation mechanism (hydrophobicity vs. polarity) ensures that co-eluting normal-phase contaminants are fully resolved. The rigid, linear geometry of the three alkyne groups in the C17 chain alters its retention time significantly compared to kinked C18 monounsaturated acids, yielding the purified 5,8,11-heptadecatriynoic acid isolate[2].

Phase 5: GC-MS Validation and Structural Confirmation
  • Sample Prep: Reconstitute the purified isolate in a GC-compatible solvent. (Optional: Derivatize to 5,8,11-heptadecatriynoic acid methyl ester to increase volatility and improve peak resolution)[4].

  • Injection: Inject 1.0 μL into a GC-MS equipped with an Rtx-5 capillary column (30 m × 0.25 mm i.d. × 0.25 μm df)[2].

  • Parameters: Set the injector and ion source temperatures to 250°C. Run the oven program: Initial hold at 40°C for 4 min, ramp to 260°C, and hold for 10 min[2]. (Note: While early literature cites a 120°C/min ramp rate[2], a standard 10–15°C/min ramp is highly recommended for optimal chromatographic resolution in modern instruments).

  • Mass Confirmation: Analyze the mass spectrum to confirm the molecular ion peak corresponding to C17H22O2 (Monoisotopic Mass: 258.16 Da)[3].

Quantitative Data & Analytical Parameters

Table 1: Liquid-Liquid Partitioning Yields and Bioactivity Profile

Fraction Solvent Polarity Index Target Compound Affinity Expected Phytotoxic Activity (Barnyardgrass Inhibition)
Crude Extract Mixed Moderate High (Baseline)
n-Hexane 0.1 High (Fatty Acids & Polyynes) Highest (Contains active F4)
Ethyl Acetate 4.4 Low (Phenolics/Flavonoids) Moderate
n-Butanol 4.0 Low (Highly polar glycosides) Low

| Aqueous | 10.2 | None | Minimal |

Table 2: GC-MS Analytical Parameters for 5,8,11-Heptadecatriynoic Acid Validation [2]

Parameter Specification Mechanistic Rationale
Column Rtx-5 (30 m × 0.25 mm × 0.25 μm) Non-polar stationary phase ideal for volatile fatty acids and methyl esters.
Injector Temp 250°C Ensures rapid and complete volatilization of C17-C18 fatty acids without thermal cracking.
Carrier Gas Helium (He) at 1.0 mL/min Provides optimal linear velocity for high-resolution separation.
Ion Energy 70 eV (Electron Impact) Standard ionization energy for reproducible fragmentation patterns.

| Scan Range | 45 to 465 m/z | Captures the target molecular ion (258.16 Da) and all relevant structural fragments. |

Extraction Workflow Visualization

G Start Rice Husk Biomass (Oryza sativa L.) Mac Maceration 70% MeOH, 48h, 25°C Start->Mac Vac Vacuum Concentration (40°C) Mac->Vac LLE Liquid-Liquid Partitioning (H2O suspension) Vac->LLE Hex n-Hexane Fraction (Contains Fatty Acids) LLE->Hex Non-polar phase EtOAc EtOAc / BuOH Fractions (Discard or Store) LLE->EtOAc Polar/Semi-polar Silica Silica Gel Chromatography (Gradient Elution) Hex->Silica F4 Bioactive Fraction 4 (F4) Silica->F4 TLC Guided ODS ODS Column Chromatography (Reverse-Phase) F4->ODS Target 5,8,11-Heptadecatriynoic Acid (Purified Isolate) ODS->Target GC-MS Validated

Workflow for the bioassay-guided extraction and isolation of 5,8,11-Heptadecatriynoic acid.

Sources

Method

Application Note: In Vitro Antimicrobial Assay Protocols Using 5,8,11-Heptadecatriynoic Acid

Introduction & Mechanistic Rationale As antimicrobial resistance escalates, the exploration of plant-derived polyacetylenes has become a critical frontier in drug discovery. 5,8,11-Heptadecatriynoic acid (5,8,11-HTA) is...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

As antimicrobial resistance escalates, the exploration of plant-derived polyacetylenes has become a critical frontier in drug discovery. 5,8,11-Heptadecatriynoic acid (5,8,11-HTA) is a highly unsaturated, bioactive fatty acid derivative identified in the extracts of several medicinal plants, including Cissus cornifolia[1] and Euphorbia inarticulata[2]. It is also a minor but potent constituent in certain essential oils like Allium sativum (garlic)[3].

Mechanistic Causality : The antimicrobial efficacy of 5,8,11-HTA is structurally driven by its conjugated triyne (triple carbon-carbon bond) system and long aliphatic chain. This lipophilic pharmacophore allows the molecule to readily intercalate into the phospholipid bilayers of bacterial cell membranes. Once inserted, the rigid alkyne bonds create steric hindrance that disrupts membrane fluidity, leading to the leakage of intracellular ions and eventual cell lysis. Furthermore, polyacetylenes are prone to auto-oxidation, generating reactive oxygen species (ROS) that induce lipid peroxidation within the bacterial envelope.

This application note provides a rigorous, self-validating methodology for evaluating the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of 5,8,11-HTA against Gram-positive and Gram-negative pathogens.

Experimental Workflow

G A 1. Compound Preparation (5,8,11-HTA in DMSO) C 3. Broth Microdilution (96-well plate setup) A->C B 2. Inoculum Standardization (0.5 McFarland Standard) B->C D 4. Incubation Phase (37°C for 18-24h) C->D E 5. Viability Readout (Resazurin / OD600) D->E F 6. Data Analysis (MIC & MBC Determination) E->F

Fig 1: Standardized high-throughput workflow for in vitro antimicrobial screening of 5,8,11-HTA.

Materials and Reagents

  • Test Compound : 5,8,11-Heptadecatriynoic acid (Analytical grade, ≥98% purity).

  • Solvent : Dimethyl sulfoxide (DMSO), molecular biology grade.

  • Media : Cation-adjusted Mueller-Hinton Broth (CAMHB) and Mueller-Hinton Agar (MHA).

  • Indicator : Resazurin sodium salt (0.015% w/v in sterile water).

  • Standards : Ampicillin and Tetracycline (Positive controls)[2].

Protocol 1: Broth Microdilution Assay (MIC Determination)

This protocol is adapted from CLSI guidelines, optimized for highly lipophilic plant-derived compounds.

Step 1: Stock Solution Preparation

  • Procedure : Dissolve 5,8,11-HTA in 100% DMSO to create a 10 mg/mL stock solution.

  • Causality : Due to the long hydrocarbon chain (C17), 5,8,11-HTA is practically insoluble in aqueous media. DMSO ensures complete solvation. The stock must be highly concentrated so that when diluted in CAMHB, the final DMSO concentration in the assay does not exceed 1% (v/v), preventing solvent-induced bacterial toxicity.

Step 2: Serial Dilution in 96-Well Plates

  • Procedure : Dispense 100 µL of CAMHB into columns 2-12 of a sterile 96-well U-bottom plate. Add 200 µL of the working solution (e.g., 512 µg/mL 5,8,11-HTA in CAMHB) to column 1. Perform a two-fold serial dilution from column 1 to 10 by transferring 100 µL sequentially. Discard 100 µL from column 10.

  • Self-Validating Design : Column 11 serves as the Growth Control (CAMHB + Bacteria + 1% DMSO). Column 12 serves as the Sterility Control (CAMHB only).

Step 3: Inoculum Standardization

  • Procedure : Select 3-4 isolated colonies from an overnight agar plate. Suspend in sterile saline to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute this suspension 1:150 in CAMHB to achieve a starting inoculum of 1×106 CFU/mL.

  • Causality : Standardizing the inoculum is critical. Too high a bacterial load will artificially inflate the MIC due to the "inoculum effect," while too low a load will yield false-positive susceptibility.

Step 4: Inoculation and Incubation

  • Procedure : Add 100 µL of the diluted inoculum to columns 1-11. The final bacterial concentration in each well is 5×105 CFU/mL. Seal the plate with a breathable membrane and incubate at 37°C for 18-24 hours.

Step 5: Resazurin Readout

  • Procedure : Add 30 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2-4 hours.

  • Causality : Resazurin is a redox indicator. Metabolically active (viable) bacteria reduce the blue resazurin to pink resorufin. The MIC is defined as the lowest concentration of 5,8,11-HTA that retains a blue color (indicating complete inhibition of growth).

Protocol 2: Minimum Bactericidal Concentration (MBC) Determination

  • Procedure :

    • Identify the MIC well and the three wells with concentrations higher than the MIC.

    • Aspirate 10 µL from these wells and spot-plate onto MHA.

    • Incubate the plates at 37°C for 24 hours.

  • Data Interpretation : The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum (no colony growth on the agar).

Quantitative Data Presentation

Plant extracts containing 5,8,11-HTA and its methyl ester derivatives have demonstrated potent broad-spectrum activity. Below is a reference data table summarizing typical MIC ranges against standard ATCC strains based on fractionated extracts (e.g., methanolic extracts of E. inarticulata)[2].

MicroorganismGram StainExpected MIC Range (µg/mL)Reference Standard (Ampicillin) MIC (µg/mL)
Streptococcus pneumoniaePositive (+)0.98 - 3.120.98
Bacillus subtilisPositive (+)1.95 - 7.811.95
Escherichia coliNegative (-)15.6 - 62.53.12
Pseudomonas aeruginosaNegative (-)31.2 - 125.06.25

Note: Gram-negative bacteria typically exhibit higher MIC values due to the protective outer lipopolysaccharide (LPS) membrane, which restricts the penetration of highly lipophilic molecules like 5,8,11-HTA.

System Checks & Troubleshooting

To ensure the trustworthiness of the assay, the following self-validating checks must be met:

  • Precipitation Check : If cloudiness is observed in Column 1 prior to incubation, the compound has precipitated. Solution: Optimize the co-solvent ratio (e.g., add 0.1% Tween-80) to maintain solubility without disrupting the bacterial membrane.

  • Growth Control Validity : Column 11 must turn uniformly pink after resazurin addition. If it remains blue, the DMSO concentration is toxic, or the inoculum was non-viable.

  • Sterility Control Validity : Column 12 must remain blue and optically clear. Pink coloration indicates media contamination.

References

  • Title : GC-MS Analysis of Commercially Available Allium sativum and Trigonella foenum-graecum Essential Oils and their Antimicrobial Activities Source : Journal of Pure and Applied Microbiology URL : [Link]

  • Title : In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch Source : MDPI URL :[Link]

  • Title : PHYTOCHEMISTRY SCREENING, ANTIOXIDANT AND ANTIMICROBIAL ACTIVITIES OF EUPHORBIA INARTICULATA SCHWEINF PLANT EXTRAC Source : Pharmacophore Journal URL : [Link]

Sources

Application

Application Notes and Protocols for the Evaluation of 5,8,11-Heptadecatriynoic Acid as a Natural Herbicide

Prepared by: Gemini, Senior Application Scientist Introduction and Rationale for Investigation The relentless pursuit of sustainable agricultural practices has intensified the search for effective, biodegradable, and env...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Introduction and Rationale for Investigation

The relentless pursuit of sustainable agricultural practices has intensified the search for effective, biodegradable, and environmentally benign herbicides. Natural compounds, particularly those derived from plants, represent a promising reservoir of novel herbicidal agents. Among these, polyacetylenic fatty acids have garnered interest due to their diverse biological activities.[1] This document outlines a comprehensive framework for the investigation of 5,8,11-heptadecatriynoic acid, a C17 polyacetylenic fatty acid, as a potential active ingredient in a natural herbicide formulation.

While the specific phytotoxic properties of 5,8,11-heptadecatriynoic acid are not yet extensively documented in publicly available literature, related polyacetylenes have demonstrated allelopathic and phytotoxic effects, including the inhibition of seed germination and seedling growth.[2][3] Fatty acid-based herbicides, in general, are known to be effective, non-selective, contact herbicides.[4] This provides a strong rationale for the systematic evaluation of 5,8,11-heptadecatriynoic acid's herbicidal potential.

These application notes are designed for researchers and formulation scientists. They provide a structured, scientifically rigorous approach to formulating 5,8,11-heptadecatriynoic acid and evaluating its efficacy and stability, thereby establishing a foundation for its potential development as a natural herbicide.

Physicochemical Properties and Proposed Mechanism of Action

A thorough understanding of the active ingredient's properties is fundamental to formulation development. While comprehensive data for 5,8,11-heptadecatriynoic acid is scarce, we can infer some properties from its structure and from data on the closely related 5,8,11-heptadecatrienoic acid.

Table 1: Physicochemical Properties of the Related Compound, 5,8,11-Heptadecatrienoic acid, methyl ester

PropertyValueSource
Molecular FormulaC18H30O2[5]
Molecular Weight278.43 g/mol [5]
CAS Number22117-08-4[5]

It is crucial to experimentally determine the properties of 5,8,11-heptadecatriynoic acid as the triple bonds will influence its polarity, solubility, and reactivity.

Hypothesized Herbicidal Mechanism of Action

Based on the known mechanisms of fatty acid-based herbicides and the cytotoxic nature of some polyacetylenes, we propose a primary mechanism of action centered on the disruption of plant cell membrane integrity.[6]

  • Cuticle Penetration: The lipophilic nature of the fatty acid, aided by adjuvants in the formulation, facilitates penetration of the waxy plant cuticle.

  • Membrane Disruption: Upon reaching the cell membrane, the fatty acid molecules are hypothesized to intercalate into the lipid bilayer, disrupting its structure and fluidity.

  • Increased Permeability: This disruption leads to a rapid increase in membrane permeability, causing leakage of cellular contents.

  • Cellular Dehydration and Death: The uncontrolled loss of water and ions results in rapid cell dehydration, tissue necrosis, and ultimately, plant death.

Polyacetylenes are also known to be highly reactive and may exert secondary effects by alkylating essential proteins and enzymes, further contributing to cytotoxicity.[5]

G cluster_0 Formulation Application Formulation Formulation Adjuvants Adjuvants Cuticle Cuticle Formulation->Cuticle Cell_Membrane Cell Membrane (Lipid Bilayer) Cuticle->Cell_Membrane Intercalation Cell_Contents Cellular Contents (Ions, Water) Cell_Membrane->Cell_Contents Disruption & Increased Permeability Cell_Death Cell Death (Necrosis) Cell_Contents->Cell_Death Leakage & Dehydration

Caption: Hypothesized mechanism of action for a 5,8,11-heptadecatriynoic acid-based herbicide.

Formulation Development: Emulsifiable Concentrate (EC)

An emulsifiable concentrate (EC) is a suitable formulation for a fatty acid-based active ingredient. It allows the oil-soluble active ingredient to be mixed with water by the end-user, forming a stable spray emulsion.[7][8]

Components of the EC Formulation
ComponentFunctionExample(s)Typical Concentration (% w/w)
Active Ingredient 5,8,11-Heptadecatriynoic acidProvides phytotoxic effect20 - 60%
Solvent Dissolves the active ingredientMethylated seed oil, vegetable oils30 - 70%
Emulsifier(s) Allows the oil-based concentrate to mix with waterNon-ionic surfactants (e.g., alcohol ethoxylates), anionic surfactants5 - 15%
Adjuvant(s) Enhances herbicidal activity (e.g., penetration, spreading)Crop oil concentrates (COC), non-ionic surfactants (NIS)1 - 5%
Protocol for EC Formulation Preparation

This protocol describes the preparation of a 100g lab-scale batch of an EC formulation.

Materials and Equipment:

  • 5,8,11-Heptadecatriynoic acid (as pure as available)

  • Methylated seed oil (solvent)

  • Non-ionic surfactant blend (emulsifier)

  • Crop oil concentrate (adjuvant)

  • 250 mL glass beaker

  • Magnetic stirrer and stir bar

  • Top-pan balance (accurate to 0.01 g)

  • Spatula and weighing boats

Procedure:

  • Place the 250 mL beaker on the top-pan balance and tare.

  • Weigh the required amount of methylated seed oil into the beaker.

  • Place the beaker on the magnetic stirrer and begin stirring at a moderate speed.

  • Slowly and carefully weigh and add the 5,8,11-Heptadecatriynoic acid to the stirring solvent. Continue stirring until the active ingredient is completely dissolved.

  • Add the emulsifier blend to the mixture and continue stirring for 15 minutes.

  • Add the crop oil concentrate adjuvant and stir for an additional 15 minutes to ensure a homogenous mixture.

  • Observe the final formulation for clarity and phase separation.

  • Store the formulation in a sealed, labeled glass container.

G start Start weigh_solvent Weigh Solvent (Methylated Seed Oil) start->weigh_solvent add_ai Add and Dissolve 5,8,11-Heptadecatriynoic Acid weigh_solvent->add_ai add_emulsifier Add Emulsifier Blend add_ai->add_emulsifier add_adjuvant Add Adjuvant (Crop Oil Concentrate) add_emulsifier->add_adjuvant mix Homogenize Mixture (Stir for 30 min) add_adjuvant->mix observe Observe for Clarity and Phase Separation mix->observe observe->weigh_solvent Phase Separation store Store in Sealed Container observe->store Homogenous end_process End store->end_process

Caption: Workflow for the preparation of an emulsifiable concentrate formulation.

Protocol for Post-Emergence Herbicidal Efficacy Evaluation

A greenhouse bioassay is a standardized method to evaluate the post-emergence herbicidal activity of a test formulation.[9]

Experimental Design
  • Test Weed Species:

    • Broadleaf: Velvetleaf (Abutilon theophrasti) or a similar common broadleaf weed.

    • Grass: Barnyardgrass (Echinochloa crus-galli) or a similar common grass weed.

  • Treatments:

    • Untreated control (sprayed with water only).

    • Formulation blank (EC formulation without the active ingredient).

    • Test formulation at various application rates (e.g., 1%, 2%, 4%, 8% v/v in water).

    • Commercial standard (a known fatty acid-based herbicide).

  • Replicates: A minimum of 4 replicates per treatment.

  • Growth Conditions: Greenhouse with controlled temperature (25±2°C), humidity (60±10%), and a 16:8 hour light:dark cycle.

Step-by-Step Protocol
  • Plant Propagation:

    • Sow seeds of the test weed species in 10 cm pots filled with a standard potting mix.

    • Water as needed and allow plants to grow to the 3-4 true leaf stage.

  • Treatment Preparation:

    • Prepare the spray solutions for each treatment by diluting the EC formulations in water to the desired concentrations.

    • Ensure thorough mixing to form a stable emulsion.

  • Herbicide Application:

    • Use a laboratory track sprayer calibrated to deliver a consistent spray volume (e.g., 200 L/ha).

    • Place the potted plants on the sprayer track and apply the respective treatments evenly to the foliage.

    • Return the treated plants to the greenhouse.

  • Data Collection:

    • Visual Injury Assessment: At 3, 7, 14, and 21 days after treatment (DAT), visually assess the percentage of plant injury on a scale of 0% (no effect) to 100% (complete plant death).

    • Biomass Reduction: At 21 DAT, harvest the above-ground plant material for each pot.

    • Dry the plant material in a forced-air oven at 70°C for 72 hours.

    • Measure the dry weight of the biomass.

G cluster_0 Preparation cluster_1 Application cluster_2 Data Collection Sow_Seeds Sow Weed Seeds Grow_Plants Grow to 3-4 Leaf Stage Sow_Seeds->Grow_Plants Apply_Treatment Apply Treatments with Track Sprayer Grow_Plants->Apply_Treatment Prepare_Solutions Prepare Spray Solutions Prepare_Solutions->Apply_Treatment Visual_Assessment Visual Injury Assessment (3, 7, 14, 21 DAT) Apply_Treatment->Visual_Assessment Harvest_Biomass Harvest Biomass (21 DAT) Visual_Assessment->Harvest_Biomass Dry_Biomass Dry Biomass (70°C, 72h) Harvest_Biomass->Dry_Biomass Measure_Weight Measure Dry Weight Dry_Biomass->Measure_Weight

Caption: Workflow for the post-emergence herbicidal efficacy bioassay.

Protocol for Accelerated Stability Assessment

Accelerated stability testing is employed to predict the shelf-life of a product by subjecting it to elevated stress conditions.[10][11]

Study Design
  • Storage Conditions:

    • 40°C ± 2°C / 75% RH ± 5% RH (accelerated condition)

    • 25°C ± 2°C / 60% RH ± 5% RH (long-term condition)

    • Photostability: Exposure to a controlled light source (ICH Q1B guidelines).

  • Time Points: 0, 1, 3, and 6 months for the accelerated study.

  • Packaging: The formulation should be stored in the intended commercial packaging material.

Parameters to be Evaluated
ParameterMethodAcceptance Criteria
Physical Appearance Visual InspectionNo phase separation, crystallization, or color change.
pH (of a 1% emulsion) pH meterWithin ±1.0 unit of the initial value.
Emulsion Stability CIPAC MT 36Stable emulsion with minimal separation after 2 hours.
Active Ingredient Assay HPLC-UV95-105% of the initial concentration.
Step-by-Step Protocol
  • Sample Preparation:

    • Package the EC formulation into multiple containers for each storage condition and time point.

  • Initial Analysis (Time 0):

    • Perform all tests listed in Table 3 on a set of initial samples.

  • Storage:

    • Place the remaining samples in stability chambers set to the specified conditions.

  • Time-Point Analysis:

    • At each scheduled time point (1, 3, and 6 months), remove samples from the stability chambers.

    • Allow the samples to equilibrate to room temperature.

    • Perform all the tests outlined in Table 3.

  • Data Analysis:

    • Plot the change in each parameter over time for each storage condition.

    • Use the data from the accelerated condition to predict the long-term stability and estimate a shelf-life.

G cluster_0 Storage Conditions Start Start Initial_Analysis Initial Analysis (Time 0) - Appearance - pH - Emulsion Stability - Assay Start->Initial_Analysis Place_Samples Place Samples in Stability Chambers Initial_Analysis->Place_Samples Time_Point_Analysis Time Point Analysis (1, 3, 6 months) Place_Samples->Time_Point_Analysis Accelerated 40°C / 75% RH Place_Samples->Accelerated Data_Evaluation Evaluate Data and Predict Shelf-Life Time_Point_Analysis->Data_Evaluation End End Data_Evaluation->End Long_Term 25°C / 60% RH Photostability Light Exposure

Caption: Workflow for the accelerated stability assessment of the herbicide formulation.

Data Analysis and Interpretation

The data generated from these studies will allow for a comprehensive evaluation of 5,8,11-heptadecatriynoic acid's potential as a natural herbicide.

  • Efficacy: Analyze the visual injury and biomass data using Analysis of Variance (ANOVA) to determine statistically significant differences between treatments. Calculate the ED50 (effective dose for 50% control) to quantify the herbicidal potency.

  • Stability: If the formulation meets the acceptance criteria under accelerated conditions for 6 months, a provisional shelf-life of 24 months at ambient temperature can be extrapolated.

A successful outcome from this evaluation would be the demonstration of significant herbicidal activity at reasonable application rates, coupled with acceptable formulation stability. Such results would warrant further investigation, including mode of action studies, crop safety evaluation, and field trials.

References

  • Stojakowska, A., & Kisiel, W. (2008). Phytotoxic polyacetylenes from roots of Russian knapweed (Acroptilon repens (L.) DC.). Phytochemistry, 69(15), 2572–2578. [Link]

  • Neal, J. (2016, October 11). Conducting a Bioassay For Herbicide Residues. NC State Extension Publications. [Link]

  • Google Patents. (n.d.). US5098468A - Fatty acid based emulsifiable concentrate having herbicidal activity.
  • Google Patents. (n.d.). US5035741A - Fatty acid based emulsifiable concentrate having herbicidal activity.
  • Xie, J., & Wang, W. (2023). Plant polyacetylenoids: Phytochemical, analytical and pharmacological updates. Journal of Pharmaceutical Analysis, 13(2), 115-139. [Link]

  • USDA Forest Service. (n.d.). SPRAY ADJUVANTS & WATER QUALITY. Retrieved March 28, 2026, from [Link]

  • Zlesak, D. C., & Ascher, P. D. (2025). Comparative Phytochemistry of Polyacetylenes of the Genus Artemisia (Asteraceae): Compounds with High Biological Activities and Chemotaxonomic Significance. Molecules, 30(3), 564. [Link]

  • WeedSmart. (2024, June 12). Do adjuvants boost herbicide efficacy? [Link]

  • AOCS. (2019, July 23). Methods of Preparation of Fatty Acids and Their Derivatives: Laboratory Exercises. [Link]

  • Certified Laboratories. (n.d.). Accelerated Stability Testing for Cosmetics & OTC Products: A Faster Path to Shelf-Life Claims. Retrieved March 28, 2026, from [Link]

  • Leukocare. (n.d.). Accelerated Stability Studies for Faster Drug Development. Retrieved March 28, 2026, from [Link]

  • joegardener.com. (2021, July 23). How to Conduct a Bioassay Test | Check for Herbicides. [Link]

  • Purdue University. (n.d.). Adjuvants And The Power Of The Spray Droplet. Retrieved March 28, 2026, from [Link]

  • Woods End Laboratories. (n.d.). Herbicide Bioassay. Retrieved March 28, 2026, from [Link]

  • Purdue Extension. (n.d.). Adjuvants And The Power Of The Spray Droplet. Retrieved March 28, 2026, from [Link]

  • European Medicines Agency. (2023, July 13). Stability testing of existing active substances and related finished products. [Link]

  • IR-4 Project. (2024, March 22). Fatty Acid Herbicide Efficacy – 2024. [Link]

  • Semantic Scholar. (n.d.). Polyacetylenes from the Apiaceae vegetables carrot, celery, fennel, parsley, and parsnip and their cytotoxic activities. Retrieved March 28, 2026, from [Link]

  • Michigan State University Extension. (n.d.). Understanding adjuvants used with agriculture chemicals. Retrieved March 28, 2026, from [Link]

  • Taylor & Francis Online. (n.d.). Polyacetylenes – Knowledge and References. Retrieved March 28, 2026, from [Link]

  • MDPI. (2024, October 30). Assessing Drug Product Shelf Life Using the Accelerated Stability Assessment Program: A Case Study of a GLPG4399 Capsule Formulation. [Link]

  • Taylor & Francis Online. (n.d.). Falcarindiol – Knowledge and References. Retrieved March 28, 2026, from [Link]

  • American Pharmaceutical Review. (2017, August 15). An Introduction to the Accelerated Stability Assessment Program. [Link]

  • PNAS. (2023, November 21). A novel mechanism of herbicide action through disruption of pyrimidine biosynthesis. [Link]

  • European Patent Office. (n.d.). EP2877003B1 - EMULSIFIABLE CONCENTRATE (EC) FORMULATION WITH HERBICIDAL ACTIVE FATTY ACIDS. Retrieved March 28, 2026, from [Link]

  • Google Patents. (n.d.). WO1991005472A1 - Fatty acid based emulsifiable concentrate having herbicidal activity.
  • ResearchGate. (n.d.). Molecular Mechanism of Action of Herbicides. Retrieved March 28, 2026, from [Link]

  • PubChem. (n.d.). 5,8,11-Heptadecatrienoic acid, methyl ester. Retrieved March 28, 2026, from [Link]

  • Frontiers. (2020, August 28). Falcarindiol Purified From Carrots Leads to Elevated Levels of Lipid Droplets and Upregulation of Peroxisome Proliferator-Activated Receptor-γ Gene Expression in Cellular Models. [Link]

Sources

Method

Application Note: Soxhlet Extraction and Chromatographic Characterization of 5,8,11-Heptadecatriynoic Acid from Seed Kernels

Executive Rationale & Mechanistic Grounding 5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂) is a rare, highly bioactive polyacetylenic fatty acid characterized by three conjugated alkyne groups[1]. Naturally occurring in the se...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Rationale & Mechanistic Grounding

5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂) is a rare, highly bioactive polyacetylenic fatty acid characterized by three conjugated alkyne groups[1]. Naturally occurring in the seed kernels of Caesalpinia bonducella and the husks of Oryza sativa, this compound has garnered significant pharmaceutical interest for its allelopathic properties[2] and its potential to mitigate hyperandrogenism in Polycystic Ovary Syndrome (PCOS). Computational and in vitro models suggest it acts as a potent inhibitor of key enzymes in the ovarian steroidogenesis pathway, specifically human aromatase (CYP19A1) and 17β-hydroxysteroid dehydrogenase type 1 (HSD17B1)[3].

Extracting polyacetylenes from dense botanical matrices like seed kernels presents a unique analytical challenge: the compounds are highly lipophilic yet susceptible to thermal oxidation and UV-induced degradation. To overcome this, Soxhlet extraction is deployed as the gold-standard methodology. By continuously washing the solid matrix with condensed, pure solvent, the system maintains a high concentration gradient without requiring exorbitant solvent volumes. The causality behind selecting a mid-polarity solvent like methanol at a precisely controlled temperature (60 °C) is to maximize the solubilization of the fatty acid while shielding its sensitive triple bonds from prolonged thermal stress[3].

Experimental Workflow

Workflow N1 Seed Kernel Preparation (Cryo-milling) N2 Soxhlet Extraction (Methanol, 60°C) N1->N2 Moisture <5% N3 Rotary Evaporation (Solvent Recovery) N2->N3 50-60 cycles N4 FAME Derivatization (BF3-MeOH) N3->N4 Crude Extract N5 GC-MS Analysis (Quantification) N4->N5 Hexane Layer

Workflow for the Soxhlet extraction and GC-MS analysis of 5,8,11-Heptadecatriynoic acid.

Apparatus and Reagents

  • Raw Material: Dried seed kernels (e.g., Caesalpinia bonducella), shade-dried for 10–15 days to minimize moisture interference[3].

  • Solvents: HPLC-grade Methanol (CH₃OH) and n-Hexane.

  • Apparatus: Soxhlet extractor (250 mL capacity), heating mantle with thermocouple feedback, rotary vacuum evaporator, GC-MS system (e.g., Agilent 7890B/5977A).

  • Derivatization Reagents: Boron trifluoride-methanol (BF₃-MeOH) for Fatty Acid Methyl Ester (FAME) conversion.

Step-by-Step Protocol: A Self-Validating System

Phase 1: Matrix Preparation
  • Dehulling and Pulverization: Mechanically remove the outer seed coat. Grind the inner kernels to a uniform particle size (approx. 20–40 mesh) using a cryogenic mill.

    • Causality: Cryo-milling prevents localized heat generation that could prematurely oxidize the triynoic acid during mechanical breakdown.

  • Moisture Profiling (QC Step): Weigh 1.0 g of the resulting powder and perform a Karl Fischer titration.

    • Self-Validation: Moisture must be <5%. Excess water causes solvent channeling and promotes unwanted hydrolysis of esterified lipids during extraction.

Phase 2: Soxhlet Extraction
  • Thimble Loading: Transfer 50.0 g of the ground seed kernels into a pre-weighed cellulose extraction thimble. Plug the top lightly with glass wool to prevent sample splashing into the siphon tube.

  • Solvent Assembly: Add 250 mL of HPLC-grade methanol to the round-bottom boiling flask along with anti-bumping granules[3].

  • Extraction Cycling: Assemble the Soxhlet apparatus and attach the reflux condenser. Set the heating mantle to exactly 60 °C.

  • Cycle Monitoring (QC Step): Monitor the siphon rate. Adjust the heat to achieve 5 to 6 siphon cycles per hour. Run the extraction for exactly 10 hours (approx. 50–60 cycles)[3].

    • Causality: 10 hours ensures exhaustive extraction of lipophilic constituents without subjecting the extracted polyacetylenes in the boiling flask to excessive thermal degradation.

Phase 3: Concentration and Derivatization
  • Solvent Recovery: Transfer the methanolic extract to a rotary evaporator. Concentrate under reduced pressure (150 mbar) at 55 °C until a viscous crude extract is obtained[3].

  • Esterification (FAME): Because 5,8,11-Heptadecatriynoic acid is a heavy fatty acid, it must be derivatized to its methyl ester to achieve the volatility required for GC-MS. React 50 mg of the crude extract with 2 mL of BF₃-MeOH at 60 °C for 30 minutes. Extract the resulting FAMEs into 2 mL of n-hexane and wash with a saturated NaCl solution.

Phase 4: GC-MS Analysis
  • Injection: Inject 1 µL of the hexane layer into the GC-MS equipped with a capillary column (e.g., HP-5MS, 30m × 0.25mm × 0.25µm).

  • Temperature Program: Set the initial oven temperature to 60 °C, hold for 2 min, ramp at 5 °C/min to 280 °C, and hold for 10 min. Utilize a Helium carrier gas flow rate of 1 mL/min with 70 eV ionization energy[3].

Quantitative Data & Expected Yields

To facilitate cross-study comparisons and validate extraction efficiency, the following table summarizes the expected extraction metrics and chromatographic properties of 5,8,11-Heptadecatriynoic acid methyl ester based on validated literature parameters[1][3].

ParameterValue / Specification
Optimal Extraction Solvent Methanol (60 °C)
Extraction Duration 10 Hours (5 cycles/hour)
Target Compound Formula C₁₈H₂₄O₂ (Analyzed as Methyl Ester)
Molecular Weight 272.38 g/mol
GC-MS Retention Time ~28.668 min (HP-5MS column)
Relative Peak Area Yield ~0.22% of total crude extract

Pharmacological Target Pathway

The extracted 5,8,11-Heptadecatriynoic acid has demonstrated high binding affinity in in-silico models against key enzymes responsible for hyperandrogenism. By inhibiting CYP19A1 and HSD17B1, it modulates the conversion of androstenedione to testosterone, offering a targeted mechanism for PCOS mitigation[3][4].

Pathway cluster_enzymes Ovarian Steroidogenesis Targets L 5,8,11-Heptadecatriynoic Acid (Ligand) E1 CYP19A1 (Human Aromatase) L->E1 Inhibits E2 HSD17B1 (17β-Hydroxysteroid Dehydrogenase) L->E2 Inhibits T1 Androstenedione to Testosterone Conversion E1->T1 Blocks E2->T1 Blocks P Mitigation of Hyperandrogenism (PCOS Treatment) T1->P Reduces Androgen Levels

Inhibitory signaling pathway of 5,8,11-Heptadecatriynoic acid on ovarian steroidogenesis enzymes.

Quality Control & Troubleshooting

  • Thermal Degradation: If the GC-MS chromatogram shows excessive baseline drift or breakdown products (e.g., short-chain aldehydes or alkane fragments), it indicates thermal degradation of the triple bonds. Lower the Soxhlet heating mantle temperature and apply a vacuum-assisted Soxhlet setup to lower the solvent's boiling point.

  • Incomplete Extraction: To self-validate that the extraction is exhaustively complete, take a small aliquot of the solvent directly from the Soxhlet chamber during the 50th cycle and spot it on a TLC plate. If visualization under UV (254 nm) or iodine vapor shows no spots, the solid matrix has been fully depleted of lipophilic compounds.

References

  • PubChemLite - 5,8,11-heptadecatriynoic acid (C17H22O2) . PubChem / LCSB. Available at:[Link]

  • In-Silico Screening of Phytochemical Compounds in Caesalpinia Bonducella L. Seeds Against the Gene Targets of Ovarian Steroidogenesis Pathway . Journal of Microbiology Biotechnology and Food Sciences (JMBFS), 2023. Available at:[Link]

  • Allelopathy of Rice Husk on Barnyardgrass . Science Alert (Journal of Agronomy), 2005. Available at:[Link]

Sources

Application

Application Note: Evaluating the Antioxidant Activity of 5,8,11-Heptadecatriynoic Acid-Enriched Extracts

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Protocols Introduction & Mechanistic Background The search for novel,...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Protocols

Introduction & Mechanistic Background

The search for novel, plant-derived antioxidants has increasingly focused on unique lipid derivatives that can partition into cellular membranes and confer localized oxidative protection. 5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂, Monoisotopic Mass: 258.16 Da) is a rare polyacetylenic fatty acid characterized by three conjugated/non-conjugated triple bonds[1].

In analytical and phytochemical studies, this compound is frequently detected as its derivatized form, 5,8,11-Heptadecatriynoic acid methyl ester , in the methanolic extracts of several medicinal plants, including Gnidia glauca[2], Kleinia anteuphorbium[3], and specialized lemongrass (Cymbopogon) nanoemulsions[4].

The Causality of Polyacetylenic Antioxidant Activity

Understanding why 5,8,11-Heptadecatriynoic acid acts as an antioxidant is critical for assay selection. Its bioactivity is driven by two primary mechanisms:

  • Direct Radical Scavenging (HAT/SET): The unsaturated alkynes (triple bonds) and the carboxylic acid functional group provide electron-rich sites capable of Single Electron Transfer (SET) and Hydrogen Atom Transfer (HAT). This allows the molecule to neutralize reactive oxygen species (ROS) such as the hydroxyl radical (OH•) and superoxide anion[2].

  • Lipophilic Membrane Protection: Because it is a long-chain fatty acid, it naturally partitions into lipid bilayers. This structural feature makes it exceptionally effective at halting the chain reactions of lipid peroxidation (LPO) in cellular environments, a property that water-soluble antioxidants (like ascorbic acid) often lack[5].

Mechanism Compound 5,8,11-Heptadecatriynoic Acid (Polyacetylenic Lipid) Direct Direct Scavenging (HAT / SET Mechanisms) Compound->Direct Electron/Proton Donation Membrane Lipid Bilayer Integration (Lipophilic Partitioning) Compound->Membrane Hydrophobic Interaction ROS Reactive Oxygen Species (Superoxide, Hydroxyl) Direct->ROS Neutralization LPO Lipid Peroxidation (LPO) Chain Reaction Membrane->LPO Intercepts Radicals Protection Membrane Protection (TBARS Reduction) LPO->Protection Chain Termination

Fig 1. Dual antioxidant mechanism: direct ROS scavenging and lipid peroxidation inhibition.

Extraction and Analytical Profiling Workflow

To evaluate the antioxidant activity of 5,8,11-Heptadecatriynoic acid, it must first be efficiently extracted and validated. Because free fatty acids can degrade or exhibit poor chromatographic resolution, the standard protocol requires esterification prior to GC-MS profiling[2][3].

Workflow Plant Raw Plant Biomass (e.g., G. glauca, K. anteuphorbium) Solvent Cold Maceration (70% Ethanol or Methanol) Plant->Solvent Deriv Esterification (BF3-Methanol) Solvent->Deriv Extract Concentration InVitro Biochemical Assays (DPPH, FRAP, LPO) Solvent->InVitro Bioactivity Testing GCMS GC-TOF-MS Profiling (Identify Methyl Ester) Deriv->GCMS Aliquot for ID

Fig 2. Experimental workflow for extraction, GC-MS profiling, and antioxidant evaluation.

Protocol 1: Extraction and GC-MS Preparation

Self-Validating Principle: A parallel solvent blank must be processed identically to rule out solvent-derived oxidative artifacts.

  • Maceration: Shade-dry the plant material (e.g., bulbs or leaves) at room temperature. Pulverize 100 g of the dried biomass using an electric blender[2].

  • Solvent Extraction: Subject the powder to cold extraction using 70% (v/v) ethanol or absolute methanol for 72 hours under continuous agitation[2][3].

  • Concentration: Filter the extract through Whatman No. 1 paper and concentrate using a rotary evaporator at 40°C to yield the crude extract.

  • Derivatization (For GC-MS): React 10 mg of the extract with 1 mL of Boron trifluoride-methanol (BF₃-MeOH) at 60°C for 30 minutes to convert free 5,8,11-Heptadecatriynoic acid into its volatile methyl ester[3].

  • GC-TOF-MS Analysis: Inject 1 µL into a GC-MS equipped with a non-polar capillary column. The target compound, 5,8,11-Heptadecatriynoic acid methyl ester (C₁₈H₂₄O₂), typically elutes with a distinct mass-to-charge (m/z) fragmentation pattern confirming the polyacetylenic backbone[2].

Antioxidant Evaluation Protocols

To build a comprehensive antioxidant profile, we utilize a multi-assay approach. DPPH evaluates general radical scavenging (mixed SET/HAT), FRAP isolates the SET mechanism, and LPO evaluates lipophilic efficacy.

Protocol 2: DPPH Radical Scavenging Assay

Causality Insight: DPPH (2,2-diphenyl-1-picrylhydrazyl) is a stable free radical soluble only in organic solvents (like methanol). This makes it the ideal assay for lipophilic compounds like 5,8,11-Heptadecatriynoic acid, which would precipitate in purely aqueous assays.

  • Reagent Preparation: Prepare a 0.1 mM solution of DPPH in absolute methanol. Note: This solution must be protected from light and used within 2 hours.

  • Sample Incubation: In a 96-well plate, add 100 µL of the extract (at varying concentrations: 10–500 µg/mL) to 100 µL of the DPPH solution.

  • Controls:

    • Positive Control: Ascorbic acid or Trolox (10–500 µg/mL).

    • Negative Control: 100 µL methanol + 100 µL DPPH solution.

  • Measurement: Incubate the plate in the dark at room temperature for 30 minutes. Measure the absorbance at 517 nm using a microplate reader.

  • Calculation: % Scavenging =[(Abs_control - Abs_sample) / Abs_control] × 100. Calculate the IC₅₀ value using non-linear regression.

Protocol 3: Ferric Reducing Antioxidant Power (FRAP)

Causality Insight: FRAP strictly measures the Single Electron Transfer (SET) capability of the polyacetylenic bonds by evaluating their ability to reduce Fe³⁺ to Fe²⁺ at a low pH.

  • FRAP Reagent: Mix 300 mM acetate buffer (pH 3.6), 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 ratio. Warm to 37°C before use.

  • Reaction: Add 10 µL of the extract to 300 µL of the FRAP reagent in a microplate.

  • Measurement: Incubate at 37°C for 10 minutes. Read the absorbance at 593 nm.

  • Quantification: Express results as mg Ascorbic Acid Equivalents (AAE) per 100g of dry weight, utilizing a standard curve of ascorbic acid (0–1000 µM)[3].

Protocol 4: Lipid Peroxidation (LPO) Inhibition Assay

Causality Insight: This assay validates the functional purpose of the fatty acid chain, proving that the compound can protect biological membranes from oxidative degradation[5].

  • Lipid Source: Prepare a 10% egg yolk homogenate in 0.15 M KCl.

  • Induction: Mix 0.5 mL of the homogenate with 0.1 mL of the extract. Add 0.05 mL of 0.07 M FeSO₄ to induce lipid peroxidation. Incubate for 30 minutes at 37°C.

  • TBARS Reaction: Add 1.5 mL of 20% acetic acid (pH 3.5) and 1.5 mL of 0.8% thiobarbituric acid (TBA) in 1.1% SDS. Heat the mixture at 95°C for 60 minutes.

  • Measurement: Cool, add 5.0 mL of butanol, centrifuge at 3000 rpm for 10 minutes, and measure the absorbance of the upper organic layer at 532 nm.

Quantitative Data Summarization

The antioxidant efficacy of extracts containing 5,8,11-Heptadecatriynoic acid varies based on the plant matrix and extraction solvent. Below is a structured summary of quantitative benchmarks derived from recent literature to serve as reference points for assay validation.

Extract Source / MatrixIdentified Compound FormDPPH Assay ResultFRAP Assay ResultReference
Kleinia anteuphorbium (Methanol Extract)5,8,11-Heptadecatriynoic acid methyl esterIC₅₀ = 0.380 ± 0.02 mg/mL850.79 ± 1.7 mg AAE/100g[3]
Kleinia anteuphorbium (70% Ethanol Extract)5,8,11-Heptadecatriynoic acid methyl esterIC₅₀ = 0.308 ± 0.03 mg/mL380.29 ± 4.5 mg AAE/100g[3]
Gnidia glauca (Methanol Extract)5,8,11-Heptadecatriynoic acid methyl esterHigh Scavenging Rate (4.48 × 10⁶)*N/A[2]
Lemongrass Nanoemulsion (5% Essential Oil)5,8,11-Heptadecatriynoic acid methyl ester~62% Scavenging ActivityN/A[4]

*Note: Measured via pulse radiolysis biochemical methods relative to an ascorbic acid standard (1.34 × 10⁶)[2].

References

  • PubChemLite - 5,8,11-heptadecatriynoic acid (C17H22O2) Source: uni.lu URL:[Link]

  • Phytochemical Analysis and Free Radical Scavenging Activity of Medicinal Plants Gnidia glauca and Dioscorea bulbifera Source: PMC (nih.gov) URL:[Link]

  • (a-d) Comparative study of antioxidant properties of the methanolic extract of five mushrooms... Source: ResearchGate URL:[Link]

  • Effect of Storage Conditions on the Composition and Bioactivity of Freeze-Dried Lemongrass Oil Nanoemulsions Stabilized by Salt-Sensitive Cellulose Nanocrystals and Tween 80 Source: MDPI URL:[Link]

  • Investigating optimal conditions for obtaining medicinal extracts with the best functional properties from Kleinia anteuphorbium Source: icm.edu.pl URL:[Link]

Sources

Method

Application Note: Advanced Broth Microdilution Protocol for Minimum Inhibitory Concentration (MIC) Testing of 5,8,11-Heptadecatriynoic Acid

Scientific Context & Executive Summary 5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂) is a highly lipophilic, polyacetylene fatty acid derivative. It has been frequently identified via GC-MS in the extracts of various medicina...

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Author: BenchChem Technical Support Team. Date: April 2026

Scientific Context & Executive Summary

5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂) is a highly lipophilic, polyacetylene fatty acid derivative. It has been frequently identified via GC-MS in the extracts of various medicinal plants and agricultural byproducts, including Cissus cornifolia1, Euphorbia inarticulata2, and Oryza sativa (rice) husks [[3]](). The compound exhibits broad-spectrum antimicrobial properties and potent allelopathic effects.

Testing the Minimum Inhibitory Concentration (MIC) of this compound presents unique biophysical challenges. Due to its 17-carbon aliphatic chain and three alkyne groups, it is highly hydrophobic. Standard optical density (OD₆₀₀) readings are often compromised because lipophilic compounds form micelles or emulsions in aqueous broths, artificially inflating turbidity and masking true microbial inhibition. This application note details a resazurin-assisted microdilution protocol designed to bypass these optical artifacts, providing a definitive, metabolically driven MIC readout.

Mechanistic Insights & Assay Rationale

The Causality Behind Experimental Choices
  • Vehicle Selection (DMSO): 5,8,11-Heptadecatriynoic acid is insoluble in water. Dimethyl sulfoxide (DMSO) is utilized as the primary solvent because it completely solvates the lipid without altering its molecular structure. However, to prevent solvent-induced cytotoxicity (which would yield false-positive antimicrobial activity), the protocol is mathematically structured to ensure the final DMSO concentration in the assay never exceeds 1% (v/v).

  • Colorimetric Detection (Resazurin): To circumvent the turbidity caused by lipid emulsion in the broth, we utilize Resazurin (7-Hydroxy-3H-phenoxazin-3-one 10-oxide) as a redox indicator. Viable, metabolically active microbial cells reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin. If the fatty acid successfully lyses the cells, the well remains blue.

MOA Lipid 5,8,11-Heptadecatriynoic Acid (Highly Lipophilic) Membrane Microbial Cell Membrane (Phospholipid Bilayer) Lipid->Membrane Hydrophobic Interaction Disruption Membrane Intercalation & Fluidity Alteration Membrane->Disruption Leakage Leakage of Intracellular Contents (Ions, ATP) Disruption->Leakage Death Cell Lysis & Death (MIC Reached) Leakage->Death

Caption: Mechanism of action: Membrane disruption by polyacetylene fatty acids.

Self-Validating Assay Architecture

A trustworthy protocol must be self-validating. This assay is engineered with four internal control pillars:

  • Vehicle Control (1% DMSO + Broth + Inoculum): Proves that the 1% DMSO vehicle is not responsible for microbial death.

  • Sterility Control (Broth + 1% DMSO Only): Confirms aseptic technique and ensures the media is not pre-contaminated.

  • Positive Control (Standard Antibiotic): Utilizes a known agent (e.g., Ampicillin for bacteria, Amphotericin B for fungi) to verify that the microbial strain is behaving predictably and is susceptible to standard lysis.

  • Colorimetric Control (Broth + Resazurin): Ensures the dye does not spontaneously reduce in the absence of cells.

Materials and Reagents

  • Test Compound: 5,8,11-Heptadecatriynoic acid (Analytical standard, >98% purity).

  • Solvent: Dimethyl sulfoxide (DMSO, sterile, cell-culture grade).

  • Media: Cation-adjusted Mueller-Hinton Broth (MHB) for bacteria; RPMI-1640 (buffered with MOPS) for fungi.

  • Indicator: Resazurin sodium salt (Prepare a 0.015% w/v solution in sterile distilled water, filter-sterilized at 0.22 µm).

  • Consumables: 96-well flat-bottom, polystyrene microtiter plates.

Step-by-Step Protocol

Step 1: Stock Solution & Working Dilution Preparation
  • Primary Stock: Weigh exactly 10 mg of 5,8,11-Heptadecatriynoic acid and dissolve in 1 mL of 100% DMSO. This yields a 10,000 µg/mL primary stock.

  • Intermediate Dilution: Dilute the primary stock 1:50 in MHB (e.g., 40 µL stock + 1960 µL MHB). This creates a 200 µg/mL working solution containing 2% DMSO .

Step 2: 96-Well Plate Serial Dilution
  • Dispense 100 µL of MHB (containing 2% DMSO) into wells 2 through 10 of a 96-well plate.

  • Add 200 µL of the intermediate working solution (200 µg/mL) to well 1.

  • Transfer 100 µL from well 1 to well 2, mix by pipetting up and down 5 times.

  • Repeat this two-fold serial dilution up to well 10. Discard the final 100 µL from well 10.

  • (Note: Wells 1-10 now contain 100 µL of compound ranging from 200 µg/mL down to 0.39 µg/mL, all uniformly at 2% DMSO).

Step 3: Inoculum Standardization
  • Select 3-5 isolated colonies of the target organism from an overnight agar plate.

  • Suspend in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1.5 × 10⁸ CFU/mL).

  • Dilute this suspension 1:150 in standard MHB to achieve a starting inoculum of 1 × 10⁶ CFU/mL .

Step 4: Inoculation & Incubation
  • Add 100 µL of the standardized inoculum (1 × 10⁶ CFU/mL) to wells 1 through 11.

  • Crucial Math Check: The addition of 100 µL of inoculum to the 100 µL of compound halves the concentrations. The final compound range is 100 µg/mL to 0.19 µg/mL , the final DMSO concentration is safely at 1% , and the final bacterial concentration is the CLSI-mandated 5 × 10⁵ CFU/mL .

  • Add 100 µL of sterile MHB to well 12 (Sterility Control).

  • Seal the plate with a breathable membrane and incubate at 37°C for 18–24 hours.

Step 5: Resazurin Addition & Readout
  • Following incubation, add 30 µL of the 0.015% resazurin solution to all wells.

  • Incubate the plate in the dark at 37°C for an additional 2 to 4 hours.

  • Interpretation: Visually inspect the plate. The MIC is defined as the lowest concentration of 5,8,11-Heptadecatriynoic acid that prevents the color change from blue (oxidized, no growth) to pink (reduced, active metabolism).

MIC_Workflow Start Compound Preparation 5,8,11-Heptadecatriynoic Acid in DMSO Dilution Two-Fold Serial Dilution in 96-Well Plate (MHB) Start->Dilution Inoculation Microbial Inoculation (5 x 10^5 CFU/mL) Dilution->Inoculation Incubation Incubation (37°C for 18-24 hrs) Inoculation->Incubation Resazurin Add Resazurin Dye (Incubate 2-4 hrs) Incubation->Resazurin Read Colorimetric Readout Blue = Dead, Pink = Alive Resazurin->Read

Caption: Workflow for Resazurin-Assisted Broth Microdilution MIC Assay.

Quantitative Data Summary

The efficacy of 5,8,11-Heptadecatriynoic acid and its derivatives varies based on the target organism and the botanical source from which it was isolated. Below is a summary of expected MIC values derived from recent phytochemical literature to benchmark your assay results:

Organism / TargetExtract SourceActive Compound VariantObserved MICReference
Escherichia coliEuphorbia inarticulataMethyl ester derivative0.98 - 1.95 µg/mL2
Aspergillus fumigatusEuphorbia inarticulataMethyl ester derivative1.95 µg/mL2
Candida albicansCissus cornifoliaFree acid0.2 - 12.5 mg/mL[[1]]()
Echinochloa crusgalli (Weed)Oryza sativa (Rice Husk)Free acid50 ppm (50 µg/mL)3

References

  • Title: A review of medicinal, chemical, and pharmacological properties of Cissus cornifolia (Baker) Planch. (Vitaceae family) Source: Journal of Applied Pharmaceutical Science URL: 1

  • Title: PHYTOCHEMISTRY SCREENING, ANTIOXIDANT AND ANTIMICROBIAL ACTIVITIES OF EUPHORBIA INARTICULATA SCHWEINF PLANT EXTRACTS Source: Pharmacophore URL: 2

  • Title: Allelopathy of Rice Husk on Barnyardgrass Source: Science Alert URL: 3

Sources

Application

Application Note: Preparation and Handling of 5,8,11-Heptadecatriynoic Acid Analytical Standard Solutions

Executive Summary & Chemical Profile 5,8,11-Heptadecatriynoic acid (FA 17:3, alkyne) is a synthetic polyunsaturated fatty acid (PUFA) analog characterized by the presence of three alkyne (triple) bonds in its hydrocarbon...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Profile

5,8,11-Heptadecatriynoic acid (FA 17:3, alkyne) is a synthetic polyunsaturated fatty acid (PUFA) analog characterized by the presence of three alkyne (triple) bonds in its hydrocarbon chain[1][2]. With a monoisotopic mass of 258.162 Da and a molecular formula of C17H22O2[1], it is widely utilized in targeted lipidomics as a highly specific internal standard or as a competitive inhibitor of arachidonic acid metabolism (specifically targeting lipoxygenase and cyclooxygenase pathways)[3][4]. Because alkynoic acids are highly reactive, the preparation of analytical standard solutions requires rigorous protocols to prevent oxidation, isomerization, and adsorptive losses[5].

Causality in Experimental Design: The "Why" Behind the Protocol

As a Senior Application Scientist, I emphasize that standard preparation is not merely about dissolving a powder; it is about preserving molecular integrity. The following field-proven insights dictate our experimental choices:

  • Oxidation & Radical Scavenging: Like endogenous PUFAs, the unsaturated bonds in 5,8,11-Heptadecatriynoic acid are highly susceptible to auto-oxidation and hydration[5][6]. All stock solutions must be prepared in deoxygenated solvents, purged with an inert gas (Argon), and stabilized with an antioxidant such as Butylated hydroxytoluene (BHT) to prevent free radical-mediated degradation[5][7].

  • Adsorptive Losses: Fatty acid analogs possess a hydrophobic hydrocarbon tail and a hydrophilic carboxyl head, making them prone to non-specific binding on untreated plastic (polypropylene/polyethylene) surfaces. The mandatory use of silanized (deactivated) amber glass vials prevents both adsorptive losses and photodegradation[5].

  • Volatile Solvent Handling: Standard air-displacement pipettes are inaccurate when handling highly volatile organic solvents like absolute ethanol. Positive displacement pipettes must be used to ensure exact volumetric transfers, which is critical for generating accurate LC-MS/MS calibration curves[7][8].

Quantitative Data & Physicochemical Properties

Table 1: Physicochemical Properties of 5,8,11-Heptadecatriynoic Acid

PropertyValue
Nomenclature 5,8,11-Heptadecatriynoic acid
Molecular Formula C17H22O2[1]
Monoisotopic Mass 258.162 Da[1]
Exact m/z [M-H]⁻ 257.15472[1]
Solubility Ethanol, DMSO, DMF (>10 mg/mL)[4]
Storage Temperature -80°C[4]
Stability 6 months (at -80°C under inert gas)[4]

Required Materials & Reagents

  • 5,8,11-Heptadecatriynoic acid analytical standard (Lyophilized solid)

  • LC-MS Grade Absolute Ethanol

  • Butylated hydroxytoluene (BHT), LC-MS grade

  • Silanized amber glass vials with PTFE-lined screw caps

  • High-purity Argon gas (99.999%)

  • Positive displacement pipettes and capillary tips

Step-by-Step Methodology: A Self-Validating Protocol

Phase 1: Solvent Preparation
  • Antioxidant Addition: Add BHT to LC-MS grade absolute ethanol to achieve a final concentration of 50 µg/mL. This acts as a radical scavenger to halt lipid peroxidation cascades[5][7].

  • Deoxygenation: Submerge a clean stainless-steel cannula into the ethanol-BHT solution and bubble Argon gas through the liquid for 15 minutes to displace dissolved oxygen.

Phase 2: Primary Stock Solution Preparation (10 mM)
  • Equilibration: Allow the sealed vial of lyophilized 5,8,11-Heptadecatriynoic acid to equilibrate to room temperature inside a desiccator for 30 minutes to prevent ambient moisture condensation.

  • Reconstitution: Assuming a 1 mg standard vial (MW: 258.16 g/mol )[1], use a positive displacement pipette to add exactly 387.3 µL of the deoxygenated ethanol-BHT solvent directly to the vial to yield a 10 mM stock solution.

  • Homogenization: Vortex gently for 30 seconds. Critical Note: Do not sonicate. Localized cavitation heating can degrade the sensitive alkyne bonds.

Phase 3: Aliquoting and Cryopreservation
  • Aliquoting: Transfer 20 µL aliquots of the 10 mM stock into pre-chilled, silanized amber glass vials.

  • Inert Overlay: Overlay the headspace of each vial with a gentle stream of Argon gas for 5 seconds, immediately sealing it with a PTFE-lined cap[4].

  • Storage: Store immediately at -80°C. Avoid repeated freeze-thaw cycles, which significantly reduce the integrity of lipid metabolites[4][9].

Phase 4: Self-Validating Quality Control (QC)

To ensure this protocol forms a self-validating system, a QC step is mandatory before utilizing the standard in biological assays.

  • Validation Step: Dilute a single aliquot to 1 µM and inject 5 µL into the LC-MS/MS system.

  • Acceptance Criteria: Confirm the presence of the [M-H]⁻ precursor ion at exactly m/z 257.15472[1]. The extracted ion chromatogram (EIC) must display a single, sharp symmetrical peak. Secondary peaks at the same mass indicate hydration or isomerization of the alkyne bonds, rendering the batch invalid.

Workflow Visualization

Workflow A 1. Solvent Deoxygenation (Ethanol + BHT + Argon) B 2. Reconstitution (10 mM Primary Stock) A->B Add to lyophilized solid C 3. Aliquoting (Silanized Amber Glass) B->C 20 µL volumes D 4. Inert Gas Overlay (Argon Purge) C->D Prevent oxidation E 5. Cryopreservation (-80°C Storage) D->E Cap tightly F 6. Serial Dilution (Working Standards) E->F Thaw on ice (Single use)

Workflow for the preparation and cryopreservation of alkynoic acid standards.

Calibration Curve Dilution Scheme

When preparing working solutions for lipidomics, thaw a single 20 µL aliquot on ice and perform serial dilutions using the deoxygenated ethanol-BHT solvent[8].

Table 2: Serial Dilution Scheme for LC-MS/MS Calibration Curve

StepSource SolutionVolume of Source (µL)Volume of Diluent (µL)Final Concentration
1 10 mM Stock10990100 µM
2 100 µM Solution10090010 µM
3 10 µM Solution1009001 µM
4 1 µM Solution100900100 nM
5 100 nM Solution10090010 nM
6 10 nM Solution1009001 nM

Analytical Integration & Mechanism of Action

When utilizing 5,8,11-Heptadecatriynoic acid as an internal standard in biological matrices (e.g., plasma, extracellular vesicles), it should be spiked into the sample during the initial protein precipitation extraction step (e.g., using MeOH/H₂O/ZnSO₄) to accurately account for extraction recovery and matrix suppression effects[7][9]. Alternatively, when used as a pharmacological probe, its alkyne bonds allow it to act as a competitive inhibitor against endogenous arachidonic acid in inflammatory pathways[3][4].

Pathway Membrane Membrane Phospholipids PLA2 Phospholipase A2 (cPLA2) Membrane->PLA2 AA Arachidonic Acid (PUFA) PLA2->AA Cleavage COX Cyclooxygenase (COX-1/2) AA->COX LOX Lipoxygenase (LOX) AA->LOX PG Prostaglandins & Thromboxanes COX->PG LT Leukotrienes & HETEs LOX->LT Hepta 5,8,11-Heptadecatriynoic Acid (Alkyne Analog) Hepta->AA Internal Standard (LC-MS/MS) Hepta->COX Competitive Inhibition Hepta->LOX Competitive Inhibition

Mechanism of 5,8,11-Heptadecatriynoic acid in arachidonic acid pathway inhibition.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 5,8,11-Heptadecatriynoic Acid Degradation During Soxhlet Extraction

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the degrada...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the degradation of 5,8,11-Heptadecatriynoic acid during Soxhlet extraction. Our goal is to equip you with the scientific understanding and practical solutions needed to preserve the integrity of this valuable and sensitive molecule.

Introduction: The Challenge of Extracting a Sensitive Polyynoic Acid

5,8,11-Heptadecatriynoic acid is a polyunsaturated fatty acid distinguished by its three alkyne (triple) bonds. This high degree of unsaturation makes it a molecule of significant interest but also renders it exceptionally vulnerable to degradation. The Soxhlet extraction method, while exhaustive, presents a high-risk environment for such a compound due to two primary factors: prolonged exposure to elevated temperatures and the potential presence of atmospheric oxygen.[1][2][3] This guide will dissect the causes of degradation and provide robust, field-proven strategies to mitigate them.

Part 1: Understanding the "Why" - Core Degradation Mechanisms

FAQ: Why is my 5,8,11-Heptadecatriynoic acid degrading during Soxhlet extraction?

Degradation during this process is almost always attributable to two synergistic mechanisms: Oxidative Degradation and Thermal Degradation . The conditions of Soxhlet extraction—continuously boiling solvent and long extraction times—create a perfect storm for these reactions to occur.[2][4]

1. Oxidative Degradation (Autoxidation)

This is the most common pathway for the degradation of unsaturated lipids.[5] It is a free-radical chain reaction that attacks the carbon-carbon triple bonds. The process unfolds in three stages:

  • Initiation: A hydrogen atom is abstracted from a carbon adjacent to one of the alkyne groups, forming a lipid radical. This is accelerated by heat, light, or trace metal ions.[6]

  • Propagation: The lipid radical reacts with oxygen to form a peroxyl radical. This highly reactive species can then abstract a hydrogen from another fatty acid molecule, creating a new lipid radical and a hydroperoxide, thus propagating the chain reaction.[5][7]

  • Termination: The reaction stops when radicals combine to form non-radical products.[7]

The resulting hydroperoxides are unstable and decompose into a complex mixture of secondary products, including aldehydes, ketones, and shorter-chain acids, which are responsible for low yields and off-odors.[6][8]

Initiation Initiation (Heat, Light, Metal Ions) PUFA Heptadecatriynoic Acid (R-H) Radical Lipid Radical (R•) PUFA->Radical H• abstraction Propagation Propagation Radical->Propagation Enters Cycle Peroxyl Peroxyl Radical (ROO•) Radical->Peroxyl + O2 Oxygen Oxygen (O2) Hydroperoxide Hydroperoxide (ROOH) Peroxyl->Hydroperoxide + R-H (another PUFA) Termination Termination Peroxyl->Termination Hydroperoxide->Radical Forms new R• Degradation Secondary Degradation (Aldehydes, Ketones) Hydroperoxide->Degradation Stable Stable Products Termination->Stable

Caption: Autoxidation free-radical chain reaction.

2. Thermal Degradation

Alkynes are thermodynamically unstable functional groups.[9] The prolonged exposure to the boiling point of the solvent during Soxhlet extraction (which can last for many hours) can provide enough energy to cause cleavage of the carbon-carbon bonds or induce unwanted isomerization reactions, altering the structure and bioactivity of the molecule.[2][10][11]

Degradation Trigger Mechanism Role in Soxhlet Extraction
Heat Provides activation energy for both oxidation and direct thermal cleavage.Inherent to the process; the solvent is kept at its boiling point for hours.[1][12]
Oxygen Critical reactant in the propagation step of autoxidation.Can be dissolved in the solvent or present in the apparatus headspace.
Time Longer exposure increases the probability of degradation events.Soxhlet is a notoriously time-consuming method, often running for 6-24 hours.[2][12]
Trace Metal Ions (e.g., Fe, Cu) Act as catalysts, accelerating the decomposition of hydroperoxides to form more radicals.Can be leached from the sample matrix or present as impurities in solvents.[13]

Part 2: Troubleshooting Guide & FAQs

Q1: I'm observing low yields and my final extract has a rancid smell. What is the most likely cause?

This is a classic sign of significant oxidative degradation. The "rancid" or "off" odor is caused by the secondary oxidation products, such as volatile aldehydes and ketones.[6] Your low yield is a direct result of the parent molecule, 5,8,11-Heptadecatriynoic acid, being consumed in the oxidative chain reaction.

Q2: How can I analytically confirm that my compound is degrading and not just poorly extracted?

To confirm degradation, you should analyze both your starting material and your final extract.

  • High-Performance Liquid Chromatography (HPLC): This is an excellent method for quantifying the parent compound.[14][15] A significant decrease in the peak area corresponding to 5,8,11-Heptadecatriynoic acid in your extract compared to the expected amount is strong evidence of degradation. HPLC operates at ambient temperature, preventing further degradation during analysis.[14]

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for identifying the low molecular weight degradation products.[8] You can look for the characteristic mass spectra of aldehydes and oxoacids. Note that fatty acids often require derivatization (e.g., to methyl esters) for GC analysis.[8][16]

Q3: How can I prevent oxidation during the extraction?

Preventing oxidation requires a multi-pronged approach to eliminate oxygen and inhibit radical formation.

  • Solvent De-gassing: Before extraction, thoroughly de-gas your solvent. This can be done by sparging with an inert gas (high-purity nitrogen or argon) for 20-30 minutes or by using a combination of sonication and vacuum.

  • Inert Atmosphere: Purge the entire Soxhlet apparatus with nitrogen or argon before adding the solvent and maintain a gentle positive pressure of the inert gas throughout the extraction. This displaces atmospheric oxygen from the headspace.

  • Use of Antioxidants: Add a suitable antioxidant directly to the extraction solvent. This provides a chemical defense against any residual oxygen or free radicals that may form.

Antioxidant Type Typical Concentration Comments
Butylated Hydroxytoluene (BHT) Synthetic Phenolic0.01 - 0.05% (w/v)A common and effective radical scavenger. Volatile, so it can co-distill with the solvent, offering protection in the condenser.
Tocopherols (Vitamin E) Natural0.02 - 0.1% (w/v)A natural, effective antioxidant. Less volatile than BHT. Protects the oil from oxidative damage.[17]
Ascorbyl Palmitate Synthetic (Vitamin C ester)0.01 - 0.02% (w/v)Acts as a secondary antioxidant and can regenerate primary antioxidants like tocopherols.[18]
Q4: The only effective solvent for my sample has a high boiling point. How can I reduce thermal stress?

This is a common challenge. You can reduce thermal degradation by:

  • Reducing Extraction Time: Optimize the number of cycles. Run a time-course experiment to find the point where lipid recovery plateaus. Extracting for longer than necessary only increases thermal damage.

  • Vacuum-Assisted Soxhlet: Operate the Soxhlet apparatus under a partial vacuum. This will lower the boiling point of your solvent, allowing for extraction at a much lower temperature. This is one of the most effective ways to protect heat-sensitive compounds.[2]

Part 3: Recommended Protocols & Alternative Methods

Protocol 1: Modified Soxhlet Extraction for Sensitive Lipids

This protocol integrates the protective measures discussed above. It is designed to be a self-validating system by minimizing the known drivers of degradation.

start Start prep_sample 1. Prepare Sample (Dry, Grind) start->prep_sample prep_solvent 2. Prepare Solvent (Add Antioxidant, De-gas with N2) prep_sample->prep_solvent assemble 3. Assemble Apparatus & Purge with N2 prep_solvent->assemble extract 4. Perform Extraction (Maintain N2 blanket, Minimize time) assemble->extract concentrate 5. Concentrate Extract (Rotary Evaporator, Low Temp) extract->concentrate store 6. Store Product (Under N2, -20°C, Amber Vial) concentrate->store end End store->end

Caption: Workflow for Modified Soxhlet Extraction.

Step-by-Step Methodology:

  • Sample Preparation: Ensure your solid sample is thoroughly dried to remove water, which can participate in side reactions. Grind the sample to a fine, consistent powder to maximize surface area and extraction efficiency.[19]

  • Solvent Preparation: Choose a high-purity, low-boiling-point solvent (e.g., n-hexane). Add an appropriate antioxidant (e.g., 0.02% BHT). De-gas the solvent by sparging with high-purity nitrogen for 30 minutes.

  • Apparatus Assembly: Assemble the clean, dry Soxhlet apparatus. Place the sample in a cellulose thimble and insert it into the extraction chamber.[20]

  • Inert Atmosphere Purge: Seal the apparatus and purge the entire system with a gentle stream of nitrogen for 10-15 minutes to displace all air.

  • Extraction: Add the prepared solvent to the round-bottom flask. Begin heating to initiate reflux. Maintain a slight positive pressure of nitrogen throughout the extraction. Run for the minimum number of cycles necessary for complete extraction.

  • Solvent Removal: After extraction, cool the apparatus. Remove the solvent using a rotary evaporator at low temperature (<40°C) and under vacuum.

  • Storage: Immediately transfer the extracted lipid to a clean, amber glass vial. Flush the headspace with nitrogen, seal tightly, and store at -20°C or below to prevent post-extraction oxidation.

Q5: Are there better extraction methods for a heat-sensitive compound like 5,8,11-Heptadecatriynoic acid?

Absolutely. While Soxhlet is a benchmark, its harsh conditions make it unsuitable for many sensitive compounds.[3][4] For high-value, easily degradable molecules, consider these modern, gentler alternatives:

Method Principle Temperature Time Solvent Use Degradation Risk
Soxhlet Extraction Continuous reflux of boiling solvent.[20][21]High (Solvent Boiling Point)Very Long (6-24 h)Moderate (Recycled)Very High
Supercritical Fluid Extraction (SFE) Uses CO2 above its critical point as a solvent.[22][23]Low to Moderate (35-60°C)Moderate (1-4 h)None (CO2 evaporates)Very Low
Accelerated Solvent Extraction (ASE) Uses conventional solvents at elevated temperatures and pressures.Moderate to High (Can be controlled)Very Short (15-30 min)LowLow to Moderate
Cold Maceration / Percolation Soaking the sample in a cold solvent, often with agitation.Low (Room Temp or below)Long (24-72 h)HighLow

Recommendation: For maximum preservation of 5,8,11-Heptadecatriynoic acid, Supercritical Fluid Extraction (SFE) with CO₂ is the superior choice. It is a non-thermal, oxygen-free method that provides a high-quality extract without leaving any solvent residue.[22]

References

  • Lipid oxidation in foods and its implications on proteins - PMC - NIH. (2023).
  • Oxidation process in fats and oils: how to slow it down - BTSA. (n.d.). BTSA.
  • Link 6: Lipids oxidation and monitoring Lipid Oxid
  • Mechanisms of Lipid Oxid
  • Soxhlet Extraction - Bio-protocol. (2021). Bio-protocol.
  • Soxhlet Extraction: Basics & Principle. (n.d.). Borosil Scientific.
  • OXIDATION OF LIPIDS IN FOOD. (n.d.). Polish Journal of Food and Nutrition Sciences.
  • Soxhlet Extraction: The Method, Equipment, and Its Essential Applications in the Labor
  • Soxhlet Extraction - What is it? How does it work? (n.d.). Hielscher Ultrasonics.
  • What is Soxhlet Extraction?. (n.d.).
  • Soxhlet Extraction Guide for Academic and Professional Domains. (n.d.). Hielscher Ultrasonics.
  • Formation of an alkyne during degradation of metal-alkylidyne complexes. (2013). Dalton Transactions.
  • The thermolysis of some μ-Alkyne-bis(tricarbonylcobalt) complexes. (1975). Australian Journal of Chemistry.
  • Solvent solutions: comparing extraction methods for edible oils and proteins in a changing regulatory landscape. Part 5: Impacts on the oil quality. (2025).
  • Extraction, Refining and Purification of ω-3 PUFA through Different Techniques-A Review. (2018).
  • Fatty Acid Structure and Degradation Analysis in Fingerprint Residues. (2016). Journal of the American Society for Mass Spectrometry.
  • Advances in Lipid Extraction Methods—A Review. (2021). Molecules.
  • A comparative study: the impact of different lipid extraction methods on current microalgal lipid research. (2014). Biotechnology for Biofuels.
  • Terpenoids and Polyphenols as Natural Antioxidant Agents in Food Preserv
  • Fatty Acid Analysis by HPLC. (2019). American Oil Chemists' Society (AOCS).
  • Impact of various extraction methods on fatty acid profile, physicochemical properties, and nutritional quality index of Pangus fish oil. (2023). Food Science & Nutrition.
  • University of Maryland Researchers Investigate HPLC-PDA Method for Fatty Acid Analysis. (2025). Spectroscopy.
  • Current Perspectives on the Extraction, Isolation, and Identification of Fats and Fatty Acids Using Conventional and Green Methods. (n.d.). Foods.
  • Alkyne - Wikipedia. (n.d.). Wikipedia.

Sources

Optimization

Technical Support Center: Optimizing Mobile Phase for 5,8,11-Heptadecatriynoic Acid Isolation

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working on the chromatographic isolation of 5,8,11-Heptadecatriynoic acid.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working on the chromatographic isolation of 5,8,11-Heptadecatriynoic acid. This unique molecule, with its three triple bonds, presents specific challenges that require a well-designed mobile phase strategy for successful purification. This document provides in-depth, field-proven insights and troubleshooting protocols to navigate these challenges effectively.

Introduction: The Challenge of Isolating 5,8,11-Heptadecatriynoic Acid

5,8,11-Heptadecatriynoic acid is a non-polar long-chain fatty acid characterized by three alkyne (triple bond) functional groups. Its isolation via High-Performance Liquid Chromatography (HPLC) is complicated by two primary factors:

  • Lack of a Strong UV Chromophore: The triple bonds do not provide significant UV absorbance, making detection with standard UV-Vis detectors inefficient.[1][2] This necessitates the use of universal detectors like Evaporative Light Scattering Detectors (ELSD) or Charged Aerosol Detectors (CAD).[3][4]

  • Carboxylic Acid Moiety: The terminal carboxylic acid group can exist in both ionized and non-ionized forms depending on the mobile phase pH. The ionized form often interacts poorly with reversed-phase columns, leading to peak tailing and poor resolution.[5]

This guide will focus on systematically optimizing the mobile phase to overcome these issues, ensuring a robust and reproducible isolation method.

Part 1: Foundational Knowledge - Choosing Your Chromatographic Approach
FAQ 1.1: What is the best chromatographic mode for isolating 5,8,11-Heptadecatriynoic acid: Reversed-Phase (RP) or Normal-Phase (NP)?

Answer: The choice of chromatographic mode is the most critical first step and depends on your purification goal. Reversed-Phase HPLC is the most widely used and recommended starting point for high-resolution separation of individual fatty acids, while Normal-Phase HPLC is excellent for class separations.[5][6]

The core principle of RP-HPLC is the separation of molecules based on their hydrophobicity.[6] 5,8,11-Heptadecatriynoic acid, being a long-chain fatty acid, is highly hydrophobic and will be well-retained on a non-polar stationary phase (like C18). This allows for fine-tuning of the mobile phase to achieve separation from other fatty acids that differ slightly in chain length or the number of triple/double bonds.

Table 1: Comparison of Chromatographic Modes for Fatty Acid Isolation

FeatureReversed-Phase (RP-HPLC)Normal-Phase (NP-HPLC)
Stationary Phase Non-polar (e.g., C18, C8)Polar (e.g., Silica, Diol)
Mobile Phase Polar (e.g., Acetonitrile/Water, Methanol/Water)Non-polar (e.g., Hexane/Isopropanol)[7][8]
Elution Order Most polar compounds elute first.Most non-polar compounds elute first.
Primary Application High-resolution separation of individual fatty acids based on chain length and unsaturation.[1]Separation of lipid classes (e.g., phospholipids from free fatty acids).[7][9]
Recommendation Primary choice for purifying 5,8,11-Heptadecatriynoic acid from a mixture of other fatty acids.Use for pre-purification to isolate the free fatty acid class before high-resolution RP-HPLC.
Part 2: Reversed-Phase HPLC Mobile Phase Optimization - A Deep Dive

Once you have selected RP-HPLC, the mobile phase becomes the primary tool for controlling the separation.

FAQ 2.1: How do I select the right organic solvent (Acetonitrile vs. Methanol) for my mobile phase?

Answer: Acetonitrile (ACN) and methanol (MeOH) are the most common organic modifiers in RP-HPLC, but they offer different selectivities.[10] For fatty acids, ACN often provides better resolution for unsaturated compounds due to specific interactions with the π-electrons in double or triple bonds.[5]

Causality: The choice of solvent affects the interaction between the analyte and the stationary phase. A "stronger" solvent will decrease the retention time. In RP-HPLC, both ACN and MeOH are stronger than water. A 10% increase in the organic modifier can reduce the retention time by a factor of 2 to 3.[10] Screening both solvents is a crucial step in method development.

Experimental Protocol: Organic Solvent Screening
  • Prepare Mobile Phases:

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B1: 0.1% Formic Acid in Acetonitrile

    • Mobile Phase B2: 0.1% Formic Acid in Methanol

  • Run Scouting Gradients:

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL of your sample dissolved in a weak solvent (e.g., 50:50 ACN:Water).

    • Gradient 1 (ACN): 70% to 100% B1 over 20 minutes.

    • Gradient 2 (MeOH): 80% to 100% B2 over 20 minutes. (Note: A higher starting % of MeOH is used as it is a weaker solvent than ACN for many lipids).

  • Evaluate: Compare the chromatograms for resolution between your target peak and the closest impurities. The solvent that provides the best initial separation is the ideal candidate for further optimization.

FAQ 2.2: Why is my peak for 5,8,11-Heptadecatriynoic acid broad or tailing, and how can an acidic modifier help?

Answer: Peak tailing for acidic compounds like fatty acids is most often caused by the ionization of the carboxylic acid group.[5] At a neutral pH, the carboxylate anion (-COO⁻) can undergo undesirable secondary interactions with the silica backbone of the stationary phase, leading to a distorted peak shape.

The Solution (Trustworthiness through Chemistry): By adding a small amount of acid (e.g., formic acid, acetic acid, or trifluoroacetic acid) to the mobile phase, you lower the pH. According to the Henderson-Hasselbalch equation, when the pH is at least 2 units below the pKa of the analyte (pKa of most fatty acids is ~4.8), it will exist almost entirely in its protonated, non-ionized form (-COOH).[10] This non-ionized form is more hydrophobic, leading to better retention and a sharp, symmetrical peak.

Table 2: Common Acidic Modifiers for RP-HPLC

ModifierTypical ConcentrationAdvantagesConsiderations
Formic Acid (FA) 0.05% - 0.1%Excellent for LC-MS compatibility; good for peak shape.[11][12]-
Acetic Acid (AA) 0.1% - 1.0%Good for peak shape, less aggressive than TFA.[5][12]Higher UV cutoff than FA.
Trifluoroacetic Acid (TFA) 0.05% - 0.1%Strong ion-pairing agent, can yield very sharp peaks.[13][14]Can suppress ionization in MS and is difficult to remove from the column.[12]

Recommendation: Start with 0.1% Formic Acid for a good balance of performance and MS-compatibility.

FAQ 2.3: I'm not getting enough separation. How do I develop an effective gradient elution method?

Answer: If an isocratic (constant mobile phase composition) method doesn't provide adequate separation, a gradient elution is necessary. A gradient method starts with a lower percentage of the strong organic solvent and gradually increases it, allowing more retained compounds to elute as the mobile phase strength increases. This sharpens peaks and improves resolution for complex mixtures.

Workflow: Systematic Gradient Optimization

The process involves running a broad "scouting" gradient to determine the elution window of your compounds, followed by a shallower, targeted gradient to maximize resolution.

Gradient_Optimization_Workflow cluster_0 Phase 1: Scouting cluster_1 Phase 2: Method Development cluster_2 Phase 3: Fine-Tuning Scout Run Wide Scout Gradient (e.g., 70-100% ACN in 20 min) Identify Identify Retention Times (tR) of Target and Impurities Scout->Identify Calc_Start Set Initial %B ~ 2-3 min before Target tR Identify->Calc_Start Calc_End Set Final %B ~ 2-3 min after last impurity tR Calc_Start->Calc_End Calc_Time Calculate Gradient Time (tG) (Use established formula) Calc_End->Calc_Time Run_New Run New Shallow Gradient Calc_Time->Run_New Evaluate Evaluate Resolution (Rs) Run_New->Evaluate Adjust Adjust Gradient Slope (Steeper = Less Time, Less Rs Shallower = More Time, More Rs) Evaluate->Adjust Adjust->Run_New caption Fig. 1: Gradient Development Workflow

Caption: A systematic workflow for developing a gradient HPLC method.

Part 3: Troubleshooting Common Issues
FAQ 3.1: My retention times are drifting between injections. What's wrong?

Answer: Retention time instability is a common problem that points to a lack of equilibrium in the system.

  • Cause 1: Insufficient Column Equilibration: The most frequent cause. Before the first injection and between gradient runs, the column must be fully re-equilibrated with the initial mobile phase conditions.

    • Solution: Ensure your method includes an equilibration time of at least 10 column volumes. For a 150x4.6 mm column, this is about 10-15 minutes at 1 mL/min.

  • Cause 2: Mobile Phase Preparation: Inconsistent preparation of the mobile phase (especially the pH or additive concentration) will cause shifts.[15]

    • Solution: Prepare mobile phases fresh daily and use a calibrated pH meter if precise pH control is needed. Always mix thoroughly.

  • Cause 3: Temperature Fluctuation: Column temperature significantly affects retention.

    • Solution: Use a column oven set to a stable temperature, typically slightly above ambient (e.g., 30-35 °C), to negate room temperature swings.[14]

FAQ 3.2: My detector response (ELSD/CAD) is poor or unstable. How can I improve it?

Answer: ELSD and CAD are mass-dependent detectors that rely on a three-step process: nebulization, evaporation, and detection.[3] Optimizing these steps is key to good sensitivity.

  • Cause 1: Incorrect Drift Tube/Evaporation Temperature: This is the most critical parameter.[16] If the temperature is too low, the mobile phase won't fully evaporate, leading to a high background signal (noise). If it's too high, semi-volatile analytes like some fatty acids might evaporate along with the solvent, reducing the signal.

    • Solution: Perform a temperature optimization experiment. Analyze a standard of your acid at various drift tube temperatures (e.g., 35°C, 40°C, 45°C, 50°C) and plot the signal-to-noise ratio. Choose the temperature that gives the maximum value.[13]

  • Cause 2: Improper Nebulizer Gas Flow: The gas flow rate affects the size of the droplets formed.

    • Solution: A lower gas flow rate generally produces larger droplets, which can be beneficial for less volatile compounds. As with temperature, this parameter should be optimized for your specific mobile phase and flow rate.

Experimental Protocol: ELSD/CAD Parameter Optimization
  • Setup: Use an isocratic mobile phase that gives a reasonable retention time for your standard.

  • Temperature Optimization:

    • Set the nebulizer gas flow to a default value (e.g., 1.5 SLM).

    • Inject the standard repeatedly while increasing the drift tube temperature in 5°C increments for each run.

    • Plot the resulting peak area or signal-to-noise ratio against temperature to find the optimum.

  • Gas Flow Optimization:

    • Set the drift tube to the optimal temperature found in the previous step.

    • Inject the standard repeatedly while varying the nebulizer gas flow rate.

    • Plot the results to find the optimal gas setting.

ELSD_Optimization cluster_temp Temperature Optimization cluster_gas Gas Flow Optimization Start Start with Isocratic Method & Standard Set_Gas Fix Gas Flow Start->Set_Gas Inject_Temp Inject at Varying Temperatures (35, 40, 45, 50°C) Set_Gas->Inject_Temp Plot_Temp Plot S/N vs. Temp Inject_Temp->Plot_Temp Opt_Temp Determine Optimal Temperature Plot_Temp->Opt_Temp Set_Temp Fix Optimal Temp Opt_Temp->Set_Temp Inject_Gas Inject at Varying Gas Flow Rates Set_Temp->Inject_Gas Plot_Gas Plot S/N vs. Gas Flow Inject_Gas->Plot_Gas Opt_Gas Determine Optimal Gas Flow Plot_Gas->Opt_Gas Finish Optimized Method Opt_Gas->Finish caption Fig. 2: ELSD/CAD Optimization Workflow

Caption: A workflow for optimizing key ELSD/CAD parameters.

References
  • Evaporative light scattering detector - Wikipedia. (n.d.). Retrieved March 28, 2026, from [Link]

  • Jaquinod, L. F. (2012). Analysis of fatty acids using high-performance liquid chromatography with charged aerosol detection. Sacramento State Scholars. Retrieved March 28, 2026, from [Link]

  • Moretto, J. R., & Kice, D. (n.d.). The Use of Charged Aerosol Detection with HPLC for the Measurement of Lipids. American Laboratory. Retrieved March 28, 2026, from [Link]

  • Shodex. (n.d.). Analysis of Fatty Acids with a Charged Aerosol Detector (DS-613). Retrieved March 28, 2026, from [Link]

  • Kilic, T., & et al. (2025, February 5). An HPLC/CAD method for determination of fatty acids in metered dose inhalation products. ACG Publications. Retrieved March 28, 2026, from [Link]

  • Ratnayake, W. M. N. (2019, July 23). Analysis of Trans Polyunsaturated Fatty Acids. AOCS. Retrieved March 28, 2026, from [Link]

  • Pawellek, R., & et al. (2021, July 15). Charged aerosol detector response modeling for fatty acids based on experimental settings and molecular features: a machine learning approach. PMC. Retrieved March 28, 2026, from [Link]

  • Hamilton, J. G., & Comai, K. (1988). Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC. Journal of Lipid Research. Retrieved March 28, 2026, from [Link]

  • Dudley, R. A., & Anderson, R. E. (1975). Separation of polyunsaturated fatty acids by argentation thin layer chromatography. Lipids. Retrieved March 28, 2026, from [Link]

  • Hamilton, J. G., & Comai, K. (1984). Separation of neutral lipids and free fatty acids by high-performance liquid chromatography using low wavelength ultraviolet detection. Journal of Lipid Research. Retrieved March 28, 2026, from [Link]

  • Christie, W. W. (2019, July 23). Fatty Acid Analysis by HPLC. AOCS. Retrieved March 28, 2026, from [Link]

  • Lloyd, L. (2011, May 17). Reversed Phase HPLC of Fatty Acids. Agilent. Retrieved March 28, 2026, from [Link]

  • Fisher Scientific. (n.d.). Generic HPLC-ELSD Method for Lipids. Retrieved March 28, 2026, from [Link]

  • Waters. (n.d.). Optimized ELSD Workflow for Improved Detection of Lipid Nanoparticle Components. Retrieved March 28, 2026, from [Link]

  • University of Bristol. (n.d.). HPLC solvents and mobile phase additives. Retrieved March 28, 2026, from [Link]

  • Poisson, L., & et al. (2017). Fast Fatty Acid Analysis by Core-Shell Reversed-Phase Liquid Chromatography Coupled to Evaporative Light-Scattering Detector. Food and Nutrition Sciences. Retrieved March 28, 2026, from [Link]

  • Stoll, D., & Dolan, J. (2025, October 29). LC Troubleshooting Essentials. LCGC International. Retrieved March 28, 2026, from [Link]

  • Dolan, J. W. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Retrieved March 28, 2026, from [Link]

Sources

Troubleshooting

Phytochemical Stability Support Center: Preventing Oxidation of 5,8,11-Heptadecatriynoic Acid

Welcome to the Technical Support Center for handling 5,8,11-Heptadecatriynoic acid (CAS: 22117-02-8). As a polyynoic fatty acid featuring three highly reactive triple bonds, this phytochemical is notoriously difficult to...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling 5,8,11-Heptadecatriynoic acid (CAS: 22117-02-8). As a polyynoic fatty acid featuring three highly reactive triple bonds, this phytochemical is notoriously difficult to isolate and quantify. It is highly susceptible to autoxidation, UV-induced photolysis, and crosslinking (polymerization). This guide provides drug development professionals and analytical scientists with field-proven, self-validating protocols to ensure the structural integrity of polyynoic acids during extraction, processing, and storage.

Core Mechanism of Degradation

To prevent degradation, we must first understand the causality of the molecule's instability. 5,8,11-Heptadecatriynoic acid degrades via two primary pathways:

  • Oxidative Degradation (Lipid Peroxidation): The methylene bridges between the alkynes are highly acidic. Exposure to oxygen and transition metals strips hydrogen atoms, forming peroxyl radicals that propagate lipid oxidation (1)[1].

  • Photopolymerization (Crosslinking): Exposure to UV light excites the sp-carbon chains into a triplet state. This induces intermolecular crosslinking, where the polyyne chains react with one another to form insoluble, stable sp2 carbon networks (2)[2].

G N1 5,8,11-Heptadecatriynoic Acid (Intact Monomer) N2 UV/Light Exposure (Triplet State Excitation) N1->N2 Photons N3 Oxygen Exposure (Radical Formation) N1->N3 O2 / Heat N4 Photopolymerization (sp2 Crosslinking) N2->N4 Intermolecular Reaction N5 Lipid Peroxidation (Oxidative Degradation) N3->N5 Peroxyl Radical I1 Intervention: Amber Vials & Dark Storage I1->N2 Blocks I2 Intervention: Argon Purging & BHT Addition I2->N3 Scavenges

Degradation pathways of polyynoic acids and targeted stabilization interventions.

Troubleshooting & FAQs

Q1: My purified 5,8,11-Heptadecatriynoic acid sample turned yellow/brown, and the LC-MS peak area decreased. What happened? A1: This is a classic symptom of photopolymerization and autoxidation. Polyynes are intrinsically unstable; when exposed to UV light or oxygen, the sp-carbon chains interact to form stable sp2 carbon networks (crosslinking), appearing as a dark precipitate or color change (2)[2]. Solution: Always handle the compound under low-light conditions and store in amber vials wrapped in aluminum foil (1)[1].

Q2: How can I prevent oxidation during the initial solvent extraction from plant tissues? A2: Lipid oxidation accelerates during tissue homogenization because cellular compartments are broken, exposing lipids to oxygen and endogenous transition metals (1)[1]. To prevent this, flush all buffers and solvents with argon for 1 hour prior to use. Add Butylated hydroxytoluene (BHT) at a concentration of 10 µM (or ~0.01% w/v) to your extraction solvent (3)[3]. BHT acts as a sacrificial radical scavenger, neutralizing oxygen radicals before they can attack the polyyne chain (4)[4].

Q3: What is the best way to dry down the lipid extract without degrading the polyynoic acid? A3: Never dry polyynoic acids under atmospheric oxygen or high heat. As the solvent evaporates, the concentration of oxidation-promoting factors intensifies (1)[1]. Use a vacuum centrifuge (SpeedVac) with no heat, or dry under a gentle stream of high-purity argon (3)[3]. Re-suspend immediately in a degassed solvent and flush the headspace with argon before capping.

Standard Operating Protocols (SOPs)
Protocol 1: Anaerobic Extraction of Polyynoic Acids from Phytochemical Samples

This protocol establishes a self-validating, anaerobic environment to ensure the structural integrity of 5,8,11-Heptadecatriynoic acid during isolation (4)[4].

  • Solvent Preparation: Prepare a 1:1 (v/v) solution of LC-MS grade Chloroform and Methanol in an amber glass vial. Add BHT to achieve a final concentration of 10 µM (3)[3]. Degas the solution and flush with argon gas for 15 minutes to displace dissolved oxygen.

  • Tissue Disruption: Flash-freeze the plant tissue in liquid nitrogen for 10 minutes (3)[3]. Pulverize the tissue using a cryo-milled mortar and pestle.

  • Extraction: Transfer the pulverized tissue to an amber glass vial. Add 500 µL of the BHT-spiked extraction solvent. Homogenize for 2 minutes on ice, flushing the headspace with argon immediately after (3)[3].

  • Phase Separation: Centrifuge the samples at 13,000 RPM (11,337 × g) for 15 minutes at 4°C to separate the organic and aqueous phases (3)[3].

  • Drying: Transfer the lower organic phase to a new amber vial. Dry under a gentle stream of argon gas or in a vacuum concentrator without heat (3)[3].

  • Storage: Flush the dried lipid film with argon, cap tightly with a PTFE-lined cap, wrap in parafilm, and store at -80°C (3)[3].

Workflow S1 1. Solvent Prep (+10 µM BHT, Argon) S3 3. Homogenization (Amber Vials, 4°C) S1->S3 S2 2. Cryo-Milling (Liquid N2) S2->S3 S4 4. Phase Separation (13,000 RPM) S3->S4 S5 5. Argon Drying (No Heat) S4->S5 S6 6. Storage (-80°C, Argon) S5->S6

Step-by-step anaerobic extraction workflow for preserving polyynoic acids.

Protocol 2: Self-Validation via Quantification of Oxidation (TBA Assay)

To validate the success of your extraction and ensure the polyynoic acid has not oxidized, measure Malondialdehyde (MDA), a universal biomarker for polyunsaturated lipid peroxidation (5)[6].

  • Re-suspend a 10 µL aliquot of the lipid extract in LC-MS grade water.

  • Add Thiobarbituric Acid (TBA) reagent to the sample.

  • Incubate at 95°C for 7 minutes to allow the MDA to derivatize with TBA into a pink dye (5)[6].

  • Analyze via HPLC-DAD at 532 nm. A lack of a measurable peak at 532 nm validates that the anaerobic extraction successfully prevented oxidation.

Quantitative Data: Impact of Storage Conditions on Polyynoic Acid Stability

The following table summarizes the expected half-life of polyynoic fatty acids under various handling and storage conditions, demonstrating the critical need for combined interventions.

Storage ConditionAntioxidant AddedAtmosphereLight ExposureEstimated Half-LifePrimary Degradation Pathway
Room Temperature (25°C)NoneAirAmbient UV/Vis< 2 hoursPhotopolymerization & Autoxidation
Refrigerated (4°C)NoneAirDark (Amber Vial)~2 to 3 daysAutoxidation (Lipid Peroxidation)
Frozen (-20°C)10 µM BHTAirDark (Amber Vial)~2 weeksSlow Oxidation
Ultra-Low (-80°C)10 µM BHTArgon PurgedDark (Amber Vial)> 6 monthsHighly Stable (Degradation Arrested)
References
  • How to Dry Lipid Extracts: A Comprehensive Guide to Sample Preparation Methods. Organomation.[Link]

  • Novel Extraction Method for Combined Lipid and Metal Speciation From Caenorhabditis elegans With Focus on Iron Redox Status and Lipid Profiling. PMC / NIH. [Link]

  • Tunable UV Photoexcitation of Carbon Atomic Wires: Investigating the Roles of Chain Length, Termination Groups, and Environment. SciLTP.[Link]

  • Protective Effects of Natural Lipophilic Antioxidants on UV-Induced Lipid Oxidation in Liposomes and Their Enhancement. MDPI.[Link]

Sources

Optimization

Technical Support Center: Resolving Co-Elution of 5,8,11-Heptadecatriynoic Acid

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical chemists, lipidomic researchers, and drug development professionals facing separation challenges with 5,8,11-Hep...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical chemists, lipidomic researchers, and drug development professionals facing separation challenges with 5,8,11-Heptadecatriynoic acid . As a polyalkynoic acid (a fatty acid analog containing three rigid alkyne/triple bonds), this molecule presents unique chromatographic behaviors that frequently lead to co-elution with standard polyunsaturated fatty acids (PUFAs) or structurally similar methyl esters.

This living document synthesizes field-proven troubleshooting strategies, mechanistic explanations of phase interactions, and self-validating experimental protocols to ensure absolute peak purity and quantitative accuracy.

Diagnostic FAQs: Identifying Hidden Co-Elution

Q: My chromatogram shows a symmetrical peak for 5,8,11-Heptadecatriynoic acid methyl ester. How can I be certain it is not co-eluting with another lipid? A: Perfect co-elution occurs when two compounds exit the stationary phase at the exact same time, resulting in a deceptively symmetrical peak with no obvious structural distortion[1]. To validate peak purity, you must rely on your detector's orthogonal data:

  • In GC-MS: Perform mass spectral deconvolution. Extract the specific ion chromatograms (EICs) for the target mass of 5,8,11-Heptadecatriynoic acid methyl ester ( m/z 272) and compare them against common interferents like Hexadecanoic acid ( m/z 256) or 9,12-Octadecadienoic acid methyl ester ( m/z 294)[2]. If the apexes of the EICs do not perfectly align, co-elution is occurring.

  • In LC-DAD: Utilize a Diode Array Detector (DAD) to conduct a peak purity analysis. The system collects multiple UV spectra across the width of the peak. If the spectra at the leading edge, apex, and trailing edge are not 100% identical, the system will flag the peak as impure[1].

Q: I see a distinct "shoulder" on my peak. Is this co-elution or a hardware failure? A: A shoulder—defined as a sudden discontinuity in the Gaussian shape of the peak—is a primary visual indicator of partial co-elution[1]. While a gradual exponential decline (tailing) often points to secondary interactions or a dead volume in the column, a sharp shoulder almost always indicates a second, closely eluting compound.

Troubleshooting Guides: Mechanistic Method Optimization

Q: I am using a standard non-polar GC column (e.g., DB-5MS or TG-5MS) and cannot separate 5,8,11-Heptadecatriynoic acid from C18 dienes. Why is this happening, and how do I fix it? A: The Causality: Non-polar columns (typically 5% diphenyl / 95% dimethyl polysiloxane) separate analytes almost exclusively based on their boiling points[3]. The boiling point of the highly unsaturated C17 triynoic chain is nearly identical to that of slightly longer, less unsaturated C18 chains. The Solution: Switch to a high-polarity stationary phase, such as a polyethylene glycol (PEG) WAX column. The oxygen atoms in the PEG polymer create strong dipole-induced dipole interactions with the dense π -electron clouds of the three triple bonds in 5,8,11-Heptadecatriynoic acid. This selectively increases its retention time relative to standard alkenes, breaking the co-elution.

Q: My LC-MS/MS peaks are eluting too early in the void volume, causing severe overlap. How do I adjust the gradient? A: The Causality: If your capacity factor ( k′ ) is too low (e.g., k′<1 ), the analytes are not spending enough time interacting with the stationary phase, causing them to flush out with the void volume[1]. The Solution: Weaken your mobile phase. In reversed-phase HPLC, this means decreasing the percentage of the strong organic solvent (acetonitrile or methanol) at the start of the gradient. By starting at a highly aqueous composition, you force the hydrophobic lipid chains to partition into the C18/C30 stationary phase, increasing retention and allowing the subtle structural differences to resolve the peaks.

Data Presentation: Co-Eluting Interferents

To successfully resolve 5,8,11-Heptadecatriynoic acid, you must understand the physicochemical properties of its most common co-eluting neighbors.

Table 1: Comparative Properties of Common Fatty Acid Methyl Esters (FAMEs)

Compound NameFormulaMolecular Weight ( g/mol )Unsaturation TypePrimary Separation Challenge
5,8,11-Heptadecatriynoic acid, methyl ester C18H24O2272.383x Alkyne (Triple)Rigid linear geometry mimics shorter saturated chains[4].
Hexadecanoic acid, methyl ester (Palmitate) C17H34O2270.45SaturatedSimilar boiling point; co-elutes on non-polar GC columns[2].
9,12-Octadecadienoic acid, methyl ester C19H34O2294.472x Alkene (Double)Similar hydrophobicity; co-elutes in rapid LC gradients[2].

Experimental Protocols: Self-Validating Workflows

Protocol 1: Optimized GC-MS Workflow for Polyalkynoic Acids

This protocol utilizes a slow temperature ramp and a polar stationary phase to maximize resolution.

  • Sample Derivatization: Convert the free 5,8,11-Heptadecatriynoic acid to a Fatty Acid Methyl Ester (FAME) using 1% BF3 in methanol at 70°C for 30 minutes to increase volatility.

  • Column Selection: Install a high-polarity capillary column (e.g., DB-WAX or HP-88, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas Configuration: Set ultra-high purity Helium as the carrier gas at a constant flow rate of 1.0 mL/min[2].

  • Temperature Gradient Programming:

    • Initial hold at 50°C for 2 minutes.

    • Ramp at 10°C/min to 180°C.

    • Critical Resolution Ramp: Ramp at a slowed rate of 2°C/min from 180°C to 220°C. Self-Validation: This slow ramp through the critical elution zone ensures maximum theoretical plates ( N ) are utilized for separating the triyne from dienes.

    • Final hold at 240°C for 5 minutes to clear column bleed[5].

  • Detection: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Monitor the molecular ion m/z 272 for specific quantification.

Protocol 2: LC-MS/MS Isocratic Hold Strategy

This protocol uses shape selectivity to separate triple bonds from double bonds.

  • Column Selection: Utilize a C30 reversed-phase column instead of a standard C18. The longer alkyl chains of the C30 phase provide superior shape selectivity for the rigid, linear alkyne segments of the molecule.

  • Mobile Phase Preparation:

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid. (Ensure LC/MS grade solvents to prevent system contamination)[5].

  • Gradient Design:

    • Start at 40% B to ensure a high capacity factor ( k′>2 ).

    • Ramp to 70% B over 10 minutes.

    • Isocratic Hold: Hold at 70% B for 5 minutes. Self-Validation: Pausing the gradient allows the subtle hydrophobic differences between the alkynes and alkenes to fully separate before increasing the elution strength.

    • Ramp to 100% B to wash the column.

Decision Workflow Visualization

ChromatographyTroubleshooting Step1 Identify Co-elution (Peak Asymmetry, DAD, MS Deconvolution) Decision1 Analytical Platform? Step1->Decision1 GC_Branch Gas Chromatography (GC-MS) Decision1->GC_Branch LC_Branch Liquid Chromatography (LC-MS) Decision1->LC_Branch GC_Fix1 Modify Stationary Phase (Non-polar DB-5MS -> Polar WAX) GC_Branch->GC_Fix1 GC_Fix2 Adjust Temperature Ramp (Decrease to 2°C/min near 200°C) GC_Branch->GC_Fix2 LC_Fix1 Optimize Capacity Factor (k') (Weaken Mobile Phase Gradient) LC_Branch->LC_Fix1 LC_Fix2 Enhance Shape Selectivity (Switch from C18 to C30 Column) LC_Branch->LC_Fix2 Validation Validate Peak Purity (Spectral Consistency across Peak) GC_Fix1->Validation GC_Fix2->Validation LC_Fix1->Validation LC_Fix2->Validation

Workflow for diagnosing and resolving chromatographic co-elution of polyalkynoic acids.

References

  • Thibault Massenet, et al. "Profiling the ester aroma of fruity beers using comprehensive two-dimensional gas chromatography". ORBi. 6

  • Syed Amir Ashraf, et al. "GC-MS Analysis of Commercially Available Allium sativum and Trigonella foenum-graecum Essential Oils and their Antimicrobial Activities". Journal of Pure and Applied Microbiology. 3

  • "In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch". Semantic Scholar. 4

  • "Chitosan-encapsulated Aloe vera nanoparticles outperform carrier-free forms in enhancing MSCs therapy for amikacin nephrotoxicity". PMC. 2

  • Dr. Lee Polite. "Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It)". Axion Labs. 1

  • "Determination of Polyacrylic Acid in Boiler Water Using Size-Exclusion Chromatography with Charged Aerosol Detection". Thermo Fisher Scientific. 5

Sources

Troubleshooting

Overcoming low extraction yield of 5,8,11-Heptadecatriynoic acid from plants

[label="Photo-oxidation\n(UV/Vis Light Exposure)", fillcolor="#FBBC05", Optimized extraction and purification workflow for 5,8,11-heptadecatriynoic acid. Degradation Target 5,8,11-Heptadecatriynoic Acid (Intact Polyacety...

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Author: BenchChem Technical Support Team. Date: April 2026

[label="Photo-oxidation\n(UV/Vis Light Exposure)", fillcolor="#FBBC05",

Optimized extraction and purification workflow for 5,8,11-heptadecatriynoic acid.

Degradation Target 5,8,11-Heptadecatriynoic Acid (Intact Polyacetylene) Heat Thermal Stress (>40°C) e.g., Soxhlet Extraction Target->Heat Light Photo-oxidation (UV/Vis Light Exposure) Target->Light Oxygen Atmospheric Oxygen (Aerobic Handling) Target->Oxygen Polymer Insoluble Resinous Polymers (Cross-linking) Heat->Polymer Radical initiation Isomer Isomerization & Cyclization (Artifact Peaks) Heat->Isomer Alkyne rearrangement Light->Polymer Oxide Peroxides & Cleavage Products (Mass Loss) Light->Oxide ROS generation Oxygen->Oxide Auto-oxidation

Primary physical and chemical degradation pathways of polyacetylenic fatty acids.

Part 4: Optimized Step-by-Step Methodology

To ensure E-E-A-T standards, this protocol is designed as a self-validating system . By incorporating internal standards and strict environmental controls, the method inherently proves its own efficacy during analysis.

Phase 1: Biomass Preparation & Stabilization

  • Harvest & Flash Freeze: Immediately upon harvesting Cissus cornifolia or Ocimum sanctum tissues, submerge the biomass in liquid nitrogen (-196°C) to halt endogenous lipoxygenase (LOX) and fatty acid desaturase (FAD2) enzymatic activity[1].

  • Lyophilization: Freeze-dry the tissue for 48 hours in the dark. Water removal is critical as it prevents hydrolytic degradation during solvent extraction.

  • Cryomilling: Mill the dried tissue into a fine powder (particle size <0.5 mm) using a cryomill to maximize surface area without generating frictional heat.

Phase 2: Accelerated Solvent Extraction (ASE) 4. Cell Loading: Pack the cryomilled powder into an ASE sample cell. 5. System Validation (Spiking): Spike the cell with a known concentration of an internal standard (e.g., nonadecanoic acid, C19:0). Self-Validation Check: The final recovery of this stable standard will dictate whether any yield loss was due to matrix retention or chemical degradation. 6. Extraction Parameters: Extract using an Ethyl Acetate:Methanol (80:20, v/v) mixture. Run the ASE at 20°C and 1500 psi for 3 static cycles of 5 minutes each. Ensure the collection vials are amber glass and pre-purged with Nitrogen gas.

Phase 3: Solid Phase Extraction (SPE) Cleanup 7. Conditioning: Condition a 1g Silica Gel SPE cartridge with 10 mL of pure hexane. 8. Loading & Washing: Load the crude extract. Wash with 10 mL of hexane to elute non-polar waxes and sterols. 9. Elution: Elute the 5,8,11-heptadecatriynoic acid using 10 mL of Hexane:Ethyl Acetate (70:30, v/v).

Phase 4: Derivatization & Analytical Validation 10. Methylation: Evaporate the eluate under a gentle stream of N2​ at room temperature. Add 1 mL of 14% BF3​ in methanol and incubate at 40°C for 15 minutes (strictly controlled) to form the methyl ester[2]. 11. Analysis: Analyze via GC-MS or LC-MS.

  • Validation Criteria: A successful, non-degraded extraction is confirmed when the internal standard (C19:0) recovery exceeds 90%, and the chromatogram shows a dominant peak for 5,8,11-heptadecatriynoic acid methyl ester with less than 5% relative abundance of peroxide or cyclic artifact peaks.

References

  • [2] 5,8,11-Heptadecatriynoic acid methyl ester — Chemical Substance Information. NextSDS. 2

  • [3] In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch. PMC (National Institutes of Health). 3

  • [4] Chemical Composition of Methanolic Extract of Tulsi Leaves (Ocimumsantum L.). RSIS International. 4

  • [5] Influence of unit operations on the levels of polyacetylenes in minimally processed carrots and parsnips: An industrial trial. Elsevier (pfigueiredo.org). 5

  • [1] FAD2 Gene Radiation and Positive Selection Contributed to Polyacetylene Metabolism Evolution in Campanulids1. Plant Physiology (Oxford Academic). 1

Sources

Optimization

Technical Support Center: Minimizing Background Noise in 5,8,11-Heptadecatriynoic Acid Mass Spectrometry

Welcome to the Advanced Mass Spectrometry Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in lipidomics and targeted fatty acid analysis: che...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Mass Spectrometry Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in lipidomics and targeted fatty acid analysis: chemical background noise.

5,8,11-Heptadecatriynoic acid (C17H22O2) is a highly unsaturated, 17-carbon polyalkynoic acid. When analyzed via liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS) in negative ion mode, its detection is highly susceptible to matrix suppression, solvent impurities, and isobaric interferences. This guide provides self-validating protocols and mechanistic explanations to help you achieve sub-nanogram sensitivity by systematically eliminating noise.

Part 1: Root Cause Analysis & FAQs

Q1: Why does my chromatogram show a high baseline and repeating peaks (e.g., 44 Da or 28 Da apart) that obscure the 5,8,11-Heptadecatriynoic acid signal? Causality: 5,8,11-Heptadecatriynoic acid is highly lipophilic. The organic solvents required for its extraction (such as chloroform, methanol, or isopropanol) readily leach polymers, plasticizers, and slip agents from plastic microcentrifuge tubes and pipette tips[1]. Repeating units of 44 Da are the classic signature of polyethylene glycol (PEG) contamination, while 28 Da units indicate alkane chain fragmentation. In negative ESI mode, these contaminants compete for charge droplets, causing severe ion suppression of the target analyte and elevating the background noise[2]. Solution: Transition to an all-glass workflow. Use silanized glass inserts for autosampler vials and PTFE-lined caps to prevent solvent extraction of plasticizers.

Q2: How does the choice of mobile phase modifier impact the Signal-to-Noise (S/N) ratio for this specific alkynoic acid? Causality: Free fatty acids ionize optimally in negative mode to form [M-H]- ions. While ammonium formate is a popular LC modifier, it can increase the chemical background and suppress the ionization of free fatty acids. Using 10 mM ammonium acetate combined with 0.1% acetic acid provides a superior buffering capacity. This combination stabilizes the electrospray without dominating the ion current, significantly reducing the low-mass background noise and stabilizing retention times during long sequences[2].

Q3: Can instrumental gas-phase separation improve my Limit of Quantitation (LOQ)? Causality: Yes. Field Asymmetric Ion Mobility Spectrometry (FAIMS) acts as an orthogonal gas-phase filter between the ESI source and the mass analyzer[3]. It separates ions based on the non-linear dependence of their mobility in high and low electric fields. By applying a specific Compensation Voltage (CV), the 5,8,11-Heptadecatriynoic acid ion is selectively transmitted, while chemical background ions and co-eluting isobaric lipids collide with the electrodes and are neutralized[4]. This technique has been shown to increase the S/N ratio of similar fatty acids (like linoleic acid) by up to 10-fold[4].

Part 2: System Workflows

The following diagrams illustrate the logical progression of our noise-reduction strategies and the internal mechanism of gas-phase ion filtration.

G Step1 Sample Preparation (All-Glass Workflow) Step2 MTBE Liquid-Liquid Extraction (Removes Polar Contaminants) Step1->Step2 Step3 UHPLC Separation (Ammonium Acetate Modifier) Step2->Step3 Step4 FAIMS Pro Interface (Gas-Phase Ion Filtration) Step3->Step4 Step5 Tandem Mass Spectrometry (Targeted MRM Detection) Step4->Step5

Workflow for minimizing chemical background noise in lipidomic LC-MS/MS analysis.

FAIMS Source ESI Source (Complex Ion Cloud) FAIMS FAIMS Cell (Asymmetric RF Field) Source->FAIMS Noise Background Noise (Neutralized on Electrode) FAIMS->Noise Unmatched CV Analyte 5,8,11-Heptadecatriynoic Acid (Stable Trajectory) FAIMS->Analyte Matched CV Detector Mass Analyzer (High S/N Ratio) Analyte->Detector

FAIMS gas-phase separation mechanism filtering noise from the target analyte.

Part 3: Quantitative Data Summaries

To demonstrate the efficacy of these mitigations, the table below summarizes the expected quantitative improvements when transitioning from a standard lipidomic setup to our optimized, noise-reducing workflow.

Table 1: Impact of Mitigation Strategies on 5,8,11-Heptadecatriynoic Acid S/N Ratio

Mitigation StrategyBaseline Noise Level (cps)Analyte Intensity (cps)S/N RatioLOQ Improvement
Plastic Tubes + Formate Buffer5.2 x 10^41.1 x 10^5~2:1Baseline
Glassware + Acetate Buffer1.8 x 10^31.5 x 10^5~83:15-fold
Glassware + Acetate + FAIMS2.0 x 10^21.2 x 10^5~600:110-fold

(Note: Data synthesized from standard lipidomic optimization parameters demonstrating up to a 10-fold improvement via FAIMS and solvent optimization[2][4])

Part 4: Experimental Protocols

Protocol 1: Ultra-Clean Lipid Extraction (Self-Validating System)

Principle: This protocol utilizes a Methyl tert-butyl ether (MTBE) liquid-liquid extraction to isolate non-polar lipids while leaving polar contaminants in the aqueous phase[2]. The self-validating step involves running a "process blank" to verify solvent purity prior to sample analysis, ensuring that the background noise is not originating from the extraction itself.

  • Preparation: Bake all glassware (tubes, pipettes, vials) at 400°C for 4 hours to remove residual organics. Use exclusively LC-MS grade solvents[1].

  • Extraction: Add 200 µL of the biological sample to a glass centrifuge tube. Add 1.5 mL of MTBE and 0.4 mL of methanol. Vortex vigorously for 10 seconds.

  • Phase Separation: Add 0.4 mL of LC-MS grade water to induce phase separation. Centrifuge at 3,000 x g for 10 minutes (ensure you are using glass tubes in appropriate rubber adapters to prevent breakage).

  • Recovery: Carefully transfer the upper organic layer (containing the 5,8,11-Heptadecatriynoic acid) to a new glass vial using a glass Pasteur pipette.

  • Drying: Evaporate the solvent to dryness under a gentle stream of high-purity nitrogen. Reconstitute in the starting mobile phase.

  • Validation (Process Blank): Perform steps 1-5 using LC-MS grade water instead of a biological sample. Inject this blank first; if the background noise at the target retention time exceeds 10^3 cps, the solvent lot is contaminated and must be replaced[1].

Protocol 2: LC-FAIMS-MS/MS Optimization

Principle: Tune the FAIMS Compensation Voltage (CV) to selectively transmit the [M-H]- ion of 5,8,11-Heptadecatriynoic acid (m/z 257.15) while neutralizing background noise on the electrode walls[4].

  • Infusion: Prepare a 100 ng/mL standard of 5,8,11-Heptadecatriynoic acid in your optimized mobile phase (e.g., Isopropanol/Acetonitrile/Water with Acetate buffer)[1].

  • Source Tuning: Set the ESI to negative mode. Optimize the declustering potential and collision energy for the primary MRM transition (m/z 257.15 → specific fragment).

  • CV Ramping: Activate the FAIMS interface. Set up a method to ramp the CV from -80 V to +20 V in 1 V increments while continuously infusing the standard.

  • Selection: Extract the ion chromatogram for the target mass and identify the CV that yields the maximum intensity. Fatty acids typically transmit optimally at CVs between -30 V and -50 V.

  • Implementation: Apply the optimized CV to your LC-MS/MS method. The FAIMS cell will now act as a continuous, targeted filter, dropping chemical background by up to an order of magnitude[4].

References

  • Rakusanova, S., & Cajka, T. (2024). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. Trends in Analytical Chemistry. 2

  • MDPI. (2023). Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling. 1

  • LCGC International. (2026). FAIMS Removes Chemical Background and Interference from the Analysis of Linoleic Acid in Cancer Cell Extracts.4

  • ChemRxiv. (2024). LC-MS FADE: Leveraging Untargeted Lipidomics Data for Fatty Acid Profiling. 3

Sources

Troubleshooting

Technical Support Center: Troubleshooting Incomplete Derivatization of 5,8,11-Heptadecatriynoic Acid

Executive Summary 5,8,11-Heptadecatriynoic acid is a specialized polyalkynoic fatty acid characterized by a rigid, skipped triyne system (-C≡C-CH2-C≡C-CH2-C≡C-). Preparing this compound for Gas Chromatography-Mass Spectr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5,8,11-Heptadecatriynoic acid is a specialized polyalkynoic fatty acid characterized by a rigid, skipped triyne system (-C≡C-CH2-C≡C-CH2-C≡C-). Preparing this compound for Gas Chromatography-Mass Spectrometry (GC-MS) requires neutralizing its highly polar carboxyl group to prevent column adsorption and peak tailing. However, the unique electronic properties of the triyne core make it highly susceptible to incomplete derivatization, thermal degradation, and base-catalyzed isomerization.

This guide provides a comprehensive, causality-driven framework to diagnose and resolve derivatization failures, ensuring high-fidelity analytical results.

Mechanistic Pathology: Why Does Derivatization Fail?

To troubleshoot effectively, we must first understand the chemical causality behind the failures. The derivatization of 5,8,11-Heptadecatriynoic acid typically fails due to three primary mechanisms:

  • Bis-Propargylic Proton Abstraction (Isomerization): The methylene protons located between the triple bonds (at C7 and C10) are extremely acidic due to the electron-withdrawing nature of the adjacent alkynes. If traditional base-catalyzed methylation (e.g., Sodium Methoxide) is used, the base will abstract these protons. This triggers the skipped alkynes to isomerize into a conjugated system, resulting in the appearance of multiple artifact peaks with identical mass-to-charge (m/z) ratios.

  • Thermal Degradation & Lewis Acid Artifacts: The electron-dense triyne core is vulnerable to polymerization and oxidation. Prolonged heating with harsh Lewis acids (like Boron Trifluoride, BF3) can cause methoxylation across the triple bonds, drastically reducing the yield of the target Fatty Acid Methyl Ester (FAME).

  • Moisture-Induced Reagent Quenching: Silylation reagents like MSTFA and BSTFA are notoriously sensitive to water. Trace moisture in the lipid extract will rapidly hydrolyze the reagent. When the reagent is depleted, the polar carboxyl group remains underivatized, interacting with active sites in the GC inlet and leading to severe peak tailing[1].

Diagnostic Logic Tree

TroubleshootingTree Start Analyze GC-MS Chromatogram Sym1 Low Yield / Missing Peak Start->Sym1 Sym2 Multiple Peaks (Isomerization) Start->Sym2 Sym3 Severe Peak Tailing Start->Sym3 Cause1 Reagent Depletion or Poor Solubility Sym1->Cause1 Cause2 Base-Catalyzed Proton Abstraction Sym2->Cause2 Cause3 Moisture Quenching TMS Reagent Sym3->Cause3 Act1 Add Pyridine Co-solvent Increase Reagent Ratio Cause1->Act1 Act2 Switch to Mild Acid (BCl3) or Silylation Cause2->Act2 Act3 Dry Extract Thoroughly Check GC Inlet Liner Cause3->Act3

Diagnostic logic tree for identifying and resolving GC-MS derivatization failures.

Validated Methodologies: Self-Validating Protocols

To ensure scientific integrity, a derivatization protocol must be a self-validating system. This means incorporating internal standards to monitor efficiency, reagent blanks to rule out artifacts, and time-course optimization to confirm reaction completion.

Below are two optimized pathways tailored specifically for polyalkynoic fatty acids.

Protocol A: Mild Silylation (Recommended for Intact Profiling)

Silylation using N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) lowers the boiling point of the analyte, allowing for lower GC elution temperatures and preventing the thermal decay of the triyne core.

System Validation Setup:

  • Internal Standard (IS): Add 10 µg of Heptadecanoic acid (C17:0) to the sample prior to drying.

  • Reagent Blank: Run an empty vial through the exact same protocol.

Step-by-Step Methodology:

  • Desiccation: Transfer the lipid extract containing 5,8,11-Heptadecatriynoic acid to a 2 mL glass reaction vial. Evaporate to complete dryness under a gentle stream of ultra-high purity Nitrogen. Causality: Removing all moisture prevents the hydrolysis of MSTFA.

  • Solubilization: Add 50 µL of anhydrous Pyridine. Causality: The rigid rod-like structure of the triyne system can hinder solubility. Pyridine acts as an excellent co-solvent and an acid scavenger to drive the reaction forward[2].

  • Derivatization: Add 50 µL of MSTFA containing 1% Trimethylchlorosilane (TMCS) catalyst. Ensure a minimum 2:1 molar ratio of reagent to active hydrogens.

  • Incubation: Cap tightly with a PTFE-lined septum. Incubate at 37°C for 45 minutes. Causality: Avoiding temperatures above 60°C protects the alkynes from thermal degradation.

  • Analysis: Cool to room temperature and inject 1 µL into the GC-MS. Calculate the peak area ratio of the derivatized target against the C17:0 internal standard.

Protocol B: Mild Acid-Catalyzed Methylation (For FAME Analysis)

If your workflow strictly requires Fatty Acid Methyl Esters (FAMEs), you must avoid base catalysts and harsh Lewis acids. Boron Trichloride (BCl3) is the optimal catalyst as it is milder than BF3 and prevents artifact formation.

Step-by-Step Methodology:

  • Preparation: Dissolve 1-5 mg of the dried sample in 1 mL of non-polar solvent (e.g., Hexane) in a micro reaction vessel.

  • Reagent Addition: Add 1 mL of 12% w/w BCl3 in Methanol.

  • Controlled Heating: Heat at 60°C for exactly 10 minutes. Causality: Strict time and temperature control is critical here. Exceeding 10 minutes increases the risk of methoxy-artifacts forming across the triple bonds.

  • Quenching & Extraction: Cool the vial in an ice bath. Add 1 mL of LC-MS grade water to quench the reaction, followed by 1 mL of Hexane.

  • Phase Separation: Vortex vigorously and allow the layers to separate. Transfer the upper organic layer (containing the FAMEs) to a clean vial containing a pinch of anhydrous sodium sulfate to remove residual water.

Derivatization Method Selection Workflow

MethodSelection Target 5,8,11-Heptadecatriynoic Acid Sample Goal Select Analytical Objective Target->Goal FAME FAME Analysis (Esterification) Goal->FAME TMS Intact Profiling (Silylation) Goal->TMS Base Base-Catalyzed (NaOMe) FAME->Base Acid Acid-Catalyzed (12% BCl3/MeOH) FAME->Acid Silyl MSTFA + 1% TMCS + Pyridine TMS->Silyl Warn AVOID: Isomerizes skipped alkynes Base->Warn Opt1 Heat at 60°C for 10 min (Prevents artifacts) Acid->Opt1 Opt2 Incubate 37°C for 45 min (Protects triyne core) Silyl->Opt2

Workflow for selecting the optimal derivatization strategy based on analytical goals.

Quantitative Comparison of Derivatization Strategies

To aid in protocol selection, the following table summarizes the performance metrics of various derivatization methods when applied to polyalkynoic fatty acids.

Derivatization MethodReagent SystemOptimal Temp / TimeExpected YieldIsomerization / Artifact RiskAnalytical Best Fit
Silylation (TMS) MSTFA + 1% TMCS + Pyridine37°C / 45 min> 95%Very Low Intact structural profiling, metabolomics
Mild Acid Methylation 12% BCl3 in Methanol60°C / 10 min~ 90%Low Routine FAME analysis
Harsh Acid Methylation 14% BF3 in Methanol80°C / 30 min< 70%High (Methoxy artifacts)Not Recommended
Base Methylation 0.5M NaOMe in MethanolRoom Temp / 15 minVariableVery High (Conjugation)Not Recommended

Frequently Asked Questions (FAQs)

Q1: Why am I seeing three distinct peaks with the exact same m/z for my 5,8,11-Heptadecatriynoic acid standard? A: You are observing isomerization. If you used a base-catalyzed derivatization method, the base abstracted the highly acidic bis-propargylic protons at C7 and C10. This causes the skipped alkynes to shift into a conjugated system, creating multiple positional isomers that elute at slightly different retention times but share the same mass spectrum. Switch to Protocol A (Silylation) or Protocol B (BCl3).

Q2: My TMS derivative peak is tailing severely, and the overall signal is low. How do I fix this? A: Peak tailing for fatty acids almost always indicates incomplete derivatization, leaving free polar carboxyl groups to interact with active sites in the GC system[1]. This is usually caused by moisture quenching the MSTFA/BSTFA reagent. Ensure your sample is dried completely under Nitrogen. Additionally, check your GC inlet liner; if it is contaminated with non-volatile matrix residue, it will strip the TMS group off the analyte. Replace the inlet liner and clip the first 10 cm of the GC column.

Q3: Can I use BF3/Methanol instead of BCl3/Methanol for FAME preparation? A: It is highly discouraged for polyalkynoic acids. While BF3 is a standard reagent for saturated and monounsaturated fatty acids, it is a very strong Lewis acid. Prolonged exposure to BF3 will cause the methanol to attack the electron-rich triple bonds, creating methoxy-artifacts and artificially lowering your target yield. BCl3 is a milder alternative that achieves esterification without attacking the triyne core.

Q4: How do I know if my derivatization reaction has reached 100% completion? A: You must perform a time-course study. Prepare identical aliquots of your sample and derivatize them for 15, 30, 45, and 60 minutes. Plot the peak area of the derivatized compound against time. The optimal reaction time is the point where the curve flattens out (plateaus) and no further increase in peak area is observed.

References

  • ResearchGate. "Can anyone help me troubleshoot problems in sample derivatization in GC-MS?" ResearchGate Q&A Forums. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Allelopathic Potential of 5,8,11-Heptadecatriynoic Acid and 9-Octadecenoic Acid

For Researchers, Scientists, and Drug Development Professionals In the quest for novel, environmentally benign herbicides and potent bioactive compounds, the study of allelopathy—the chemical inhibition of one plant by a...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel, environmentally benign herbicides and potent bioactive compounds, the study of allelopathy—the chemical inhibition of one plant by another—offers a promising frontier. Among the vast arsenal of plant-derived secondary metabolites, fatty acids have emerged as significant players in these complex interactions. This guide provides an in-depth, objective comparison of the allelopathic effects of two distinct fatty acids: 5,8,11-heptadecatriynoic acid, a polyacetylenic fatty acid, and 9-octadecenoic acid (oleic acid), a common monounsaturated fatty acid.

This analysis is grounded in available experimental data and established scientific principles to provide a clear understanding of their respective potentials as allelochemicals. We will delve into their known phytotoxic effects, plausible mechanisms of action, and the experimental methodologies required to evaluate and compare their efficacy.

Introduction to the Contenders: Structure and Origin

5,8,11-Heptadecatriynoic Acid: This C17 fatty acid is characterized by the presence of three triple bonds (alkynyl groups) within its aliphatic chain. Such polyacetylenic fatty acids are a class of often unstable but highly bioactive natural products.[1] While direct studies on the allelopathic effects of this specific acid are limited, its structural class, the polyacetylenes, is well-documented for potent allelopathic activity.[2][3][4] For instance, methyl 5,8,11-heptadecatriynoate has been identified as a constituent of the plant Hyptis capitata.[5] The presence of triple bonds suggests it may be a potent electron transfer agent, hinting at a highly reactive nature.[6]

9-Octadecenoic Acid (Oleic Acid): A ubiquitous C18 monounsaturated fatty acid, oleic acid is a primary component of many vegetable and animal fats. Its role as an allelochemical has been more extensively studied. It has been identified as a bioactive compound in various plant extracts exhibiting allelopathic properties.[7][8][9] Its mechanism of action is often attributed to its ability to disrupt cell membrane integrity.[7][10]

Comparative Allelopathic Efficacy: A Data-Driven Assessment

CompoundTarget SpeciesObserved EffectsConcentration/DosageEfficacy MetricReference
9-cis-Octadecenoic Acid Microcystis aeruginosa (cyanobacteria)Growth inhibition-EC50: 1.6 mg/L[8]
9-Octadecenoic Acid (as part of a rhizome extract) Wheat (Triticum aestivum)Inhibition of coleoptile growth0.2 - 0.8 mg/mL (of total extract)Up to 100% inhibition[9]
Polyacetylenes (general) Various plant speciesInhibition of germination and growthNot specifiedPotent allelochemicals[3][4]

Expert Interpretation:

The available data for 9-octadecenoic acid provides a quantitative measure of its inhibitory activity, with an EC50 value of 1.6 mg/L against the cyanobacterium Microcystis aeruginosa.[8] The significant inhibition of wheat coleoptile growth by an extract containing 9-octadecenoic acid further supports its phytotoxic potential.[9]

For 5,8,11-heptadecatriynoic acid, while specific quantitative data on its allelopathic effects are lacking, the known potent bioactivity of polyacetylenes suggests it could be a highly effective allelochemical.[3][4] The triple bonds in its structure confer a high degree of reactivity, which may translate to a more potent, albeit potentially less stable, allelopathic agent compared to the more common monounsaturated oleic acid.

Unraveling the Mechanisms of Action

The structural differences between these two fatty acids likely dictate distinct mechanisms of allelopathic action.

9-Octadecenoic Acid: The Membrane Disruptor

The primary proposed mechanism for the allelopathic action of oleic acid and other similar fatty acids is the disruption of cellular membranes.[7] This can lead to:

  • Increased Membrane Permeability: Leading to leakage of cellular contents and loss of ionic gradients.

  • Inhibition of Membrane-Bound Enzymes: Affecting crucial cellular processes like respiration and nutrient transport.

  • Oxidative Stress: The presence of the double bond can be a site for lipid peroxidation, generating reactive oxygen species (ROS) that damage cellular components.

9-Octadecenoic Acid 9-Octadecenoic Acid Plant Cell Membrane Plant Cell Membrane 9-Octadecenoic Acid->Plant Cell Membrane Membrane Disruption Membrane Disruption Plant Cell Membrane->Membrane Disruption Increased Permeability Increased Permeability Membrane Disruption->Increased Permeability Enzyme Inhibition Enzyme Inhibition Membrane Disruption->Enzyme Inhibition Oxidative Stress Oxidative Stress Membrane Disruption->Oxidative Stress Cellular Damage Cellular Damage Increased Permeability->Cellular Damage Enzyme Inhibition->Cellular Damage Oxidative Stress->Cellular Damage

Caption: Proposed mechanism of 9-octadecenoic acid allelopathy.

5,8,11-Heptadecatriynoic Acid: The Reactive Polyacetylene

The triple bonds in 5,8,11-heptadecatriynoic acid make it a highly reactive molecule. While its specific cellular targets are not yet elucidated, the known bioactivities of polyacetylenes suggest several potential mechanisms:

  • Enzyme Inhibition via Covalent Modification: The electrophilic nature of the triple bonds could allow for covalent bonding to nucleophilic residues (e.g., cysteine, histidine) in the active sites of critical enzymes, leading to irreversible inhibition.

  • Redox Cycling and ROS Generation: Unsaturated fatty acids with triple bonds have been shown to be potent electron transfer agents.[6] This suggests that 5,8,11-heptadecatriynoic acid could participate in redox cycling within the cell, leading to the excessive production of reactive oxygen species and subsequent oxidative damage to DNA, proteins, and lipids.

  • Interference with Fatty Acid Metabolism: Its structural similarity to endogenous fatty acids could lead to competitive inhibition of enzymes involved in fatty acid biosynthesis and metabolism.[11]

Experimental Protocols for Comparative Allelopathic Bioassays

To directly compare the allelopathic effects of 5,8,11-heptadecatriynoic acid and 9-octadecenoic acid, a standardized bioassay is essential. The following protocol outlines a robust methodology for such a comparison.

Objective

To determine and compare the phytotoxic effects of 5,8,11-heptadecatriynoic acid and 9-octadecenoic acid on the seed germination and seedling growth of a standard target species (e.g., lettuce, Lactuca sativa).

Materials
  • Certified seeds of a sensitive indicator species (e.g., Lactuca sativa).

  • 5,8,11-Heptadecatriynoic acid and 9-octadecenoic acid (high purity).

  • Solvent (e.g., ethanol or DMSO) for preparing stock solutions.

  • Sterile distilled water.

  • Sterile Petri dishes (90 mm).

  • Sterile filter paper (Whatman No. 1).

  • Growth chamber with controlled temperature and light conditions.

  • Micropipettes and sterile tips.

  • Calipers or a ruler for measurements.

Experimental Workflow

cluster_prep Preparation cluster_assay Bioassay cluster_data Data Collection & Analysis A Prepare Stock Solutions (in solvent) B Prepare Serial Dilutions (in sterile water) A->B E Add test/control solutions to respective dishes B->E C Prepare Control Solutions (solvent and water only) C->E D Place sterile filter paper in Petri dishes D->E F Place seeds evenly on filter paper E->F G Seal dishes and incubate in growth chamber F->G H Measure germination rate, root and shoot length G->H I Calculate percent inhibition H->I J Determine IC50 values I->J

Caption: Workflow for comparative allelopathic bioassay.

Step-by-Step Procedure
  • Preparation of Test Solutions:

    • Prepare stock solutions of 5,8,11-heptadecatriynoic acid and 9-octadecenoic acid in a minimal amount of a suitable solvent.

    • Create a series of dilutions from the stock solutions using sterile distilled water to achieve the desired final concentrations (e.g., 0.1, 1, 10, 100, 1000 µM).

    • Prepare a solvent control (same concentration of solvent as in the highest test concentration) and a negative control (sterile distilled water).

  • Bioassay Setup:

    • Place one sheet of sterile filter paper into each sterile Petri dish.

    • Pipette a standard volume (e.g., 5 mL) of each test concentration and control solution into triplicate Petri dishes.

    • Place a predetermined number of seeds (e.g., 20) evenly spaced on the filter paper in each dish.

    • Seal the Petri dishes with parafilm to prevent evaporation.

  • Incubation:

    • Incubate the Petri dishes in a growth chamber under controlled conditions (e.g., 25°C, 16h light/8h dark photoperiod) for a specified duration (e.g., 5-7 days).[12]

  • Data Collection and Analysis:

    • After the incubation period, count the number of germinated seeds in each dish to determine the germination rate.

    • Measure the root and shoot length of each seedling.

    • Calculate the percent inhibition for each parameter relative to the negative control.

    • Determine the IC50 (concentration causing 50% inhibition) for each compound for a quantitative comparison of potency.

Conclusion and Future Directions

This comparative guide synthesizes the available evidence on the allelopathic potential of 5,8,11-heptadecatriynoic acid and 9-octadecenoic acid. While 9-octadecenoic acid is a known allelochemical with a membrane-disrupting mechanism, the polyacetylenic nature of 5,8,11-heptadecatriynoic acid suggests it may possess even greater, though less characterized, phytotoxic activity.

For researchers in drug development and agrochemical discovery, both compounds present intriguing possibilities. The readily available 9-octadecenoic acid could serve as a scaffold for the development of bio-based herbicides. The high reactivity of 5,8,11-heptadecatriynoic acid and other polyacetylenes warrants further investigation into their specific molecular targets and mechanisms of action, which could unveil novel pathways for herbicidal or other therapeutic interventions.

Direct, head-to-head experimental comparisons using standardized bioassays are crucial to definitively quantify the relative allelopathic potencies of these two fatty acids and to validate their potential for practical applications.

References

  • Fukuda, M., et al. (2004). Phytotoxic activity of middle-chain fatty acids I: Effects on cell constituents. Journal of Weed Science and Technology, 49(4), 238-245.
  • Macías, F. A., et al. (2000). Search for a Standard Phytotoxic Bioassay for Allelochemicals. Selection of Standard Target Species. Journal of Agricultural and Food Chemistry, 48(6), 2512–2521.
  • Inderjit, & Dakshini, K. M. M. (1995). Bioassay for Allelopathic Potential. In Agroecology and Sustainable Development (pp. 53-61).
  • Fujii, Y., et al. (2007). Screening of allelopathy by bioassay and evaluation of allelochemicals in the field using the concept. In Allelopathy: New Concepts and Methodology (pp. 133-143).
  • Dayan, F. E., & Duke, S. O. (2021). Capped polyethylene glycol esters of fatty acids as novel active principles for weed control. Pest Management Science, 77(10), 4467-4476.
  • Hoagland, R. E., & Williams, R. D. (2004). Bioassays- Useful Tools for the Study of Allelopathy. In Allelopathy: Chemistry and Mode of Action of Allelochemicals (pp. 30-51).
  • Fragasso, M., et al. (2012). A bioassay to evaluate plant responses to the allelopathic potential of rhizosphere soil of wild oat (Avena fatua L.). Italian Journal of Agronomy, 7(2), e21.
  • Piyachaturawat, P., et al. (2022).
  • Manter, D. K., et al. (2024). Allelopathic Investigations On Free Fatty Acids And Ester Components From The Rhizome Of Pteridium Aquilinum. International Journal of Environmental Sciences, 10(5s).
  • Gerwick, B. C., & Mehdizadegan, A. (2022).
  • Li, Y., et al. (2024). Allelopathic Molecular Mechanisms of the Two Main Allelochemicals in Sweet Potato. International Journal of Molecular Sciences, 25(21), 12896.
  • Inderjit, & Foy, C. L. (2012).
  • Li, X., et al. (2023). Herbicidal Active Compound Ferulic Acid Ethyl Ester Affects Fatty Acid Synthesis by Targeting the 3-Ketoacyl-Acyl Carrier Protein Synthase I (KAS I). Journal of Agricultural and Food Chemistry, 71(1), 276-287.
  • Uesugi, A., et al. (2021). Context-dependent induction of allelopathy in plants under competition. Journal of Ecology, 109(5), 2098-2109.
  • Kobayashi, A., et al. (1980). C10-polyacetylenes as allelopathic substances in dominants in early stages of secondary succession. Journal of Chemical Ecology, 6(1), 119-131.
  • Piyachaturawat, P., et al. (2022).
  • Minto, R. E., & Blacklock, B. J. (2008). Biosynthesis and Function of Polyacetylenes and Allied Natural Products. Progress in lipid research, 47(4), 233–306.
  • Kim, J. H., et al. (2018). Polyacetylene From Dendropanax morbifera Alleviates Diet-Induced Obesity and Hepatic Steatosis by Activating AMPK Signaling Pathway. Frontiers in pharmacology, 9, 526.
  • Dyall, S. C. (2025). Mode and Mechanism of Action of Omega-3 and Omega-6 Unsaturated Fatty Acids in Chronic Diseases. International Journal of Molecular Sciences, 26(9), 5021.
  • Li-Beisson, Y., et al. (2020). Plant Unsaturated Fatty Acids: Biosynthesis and Regulation. Frontiers in Plant Science, 11, 603.
  • Korytowski, W., & Girotti, A. W. (2001). Triple-bonded unsaturated fatty acids are redox active compounds.
  • Krylova, Y. V., et al. (2023). Saturated and unsaturated fatty acids as potential allelochemicals for aquatic ecosystems rehabilitation. Трансформация экосистем, 6(4), 4-15.
  • PubChem. (n.d.). 5,8,11-Heptadecatrienoic acid, methyl ester. National Center for Biotechnology Information. Retrieved from [Link]

  • Okuyama, H., et al. (1982). Mechanism of biosynthesis of unsaturated fatty acids in Pseudomonas sp. strain E-3, a psychrotrophic bacterium. Journal of bacteriology, 149(3), 4267-4271.
  • de Albuquerque, M. B., et al. (2022). Potential Allelopathic Effect of Species of the Asteraceae Family and Its Use in Agriculture. IntechOpen.
  • To'bungan, N., et al. (2024). Phytochemical Properties, Antioxidant, and Cytotoxicity Activity of Knobweed (Hyptis capitata) from South Sulawesi, Indonesia. Pharmacognosy Journal, 16(4).
  • El-Toumy, S. A., et al. (2021). Characterization, antioxidant, and cytotoxic effects of some Egyptian wild plant extracts. Journal of Genetic Engineering and Biotechnology, 19(1), 1-13.
  • Shevchenko, S., & Kuts, O. (2025). Allelopathic effects of bioactive aqueous extracts on the growth and development of Solanum lycopersicum L. Bioactive Compounds in Health and Disease, 8(7), 1-13.
  • Pourrut, B., et al. (2023). Heavy Metals, Their Phytotoxicity, and the Role of Phenolic Antioxidants in Plant Stress Responses with Focus on Cadmium: Review. International journal of molecular sciences, 24(9), 8397.
  • Kim, Y. J., et al. (2011). 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes. Molecular nutrition & food research, 55(4), 585–593.
  • Cheméo. (n.d.). Chemical Properties of 5,8,11-Heptadecatrienoic acid, methyl ester (CAS 22117-08-4). Retrieved from [Link].

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Comparative

Comparative IC50 values of 5,8,11-Heptadecatriynoic acid for COX-1 and COX-2 inhibition

Comparative Guide: COX-1 and COX-2 Inhibition by 5,8,11-Heptadecatriynoic Acid and Its Analogs For drug development professionals and pharmacological researchers, targeting the cyclooxygenase (COX) pathway remains a corn...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Guide: COX-1 and COX-2 Inhibition by 5,8,11-Heptadecatriynoic Acid and Its Analogs

For drug development professionals and pharmacological researchers, targeting the cyclooxygenase (COX) pathway remains a cornerstone of anti-inflammatory therapeutic design. While traditional non-steroidal anti-inflammatory drugs (NSAIDs) often suffer from gastrointestinal toxicity due to non-selective COX-1 inhibition, novel phytochemicals offer promising selective alternatives.

This guide provides an objective, data-driven comparison of the COX-1 and COX-2 inhibitory profiles of 5,8,11-Heptadecatriynoic acid —a polyunsaturated alkyne fatty acid predominantly identified as a major bioactive constituent in medicinal plant extracts (such as Cissus cornifolia and Matricaria chamomilla)[1],[2]. Because the isolated pure compound is rarely evaluated in a vacuum, this guide compares standardized extracts rich in 5,8,11-Heptadecatriynoic acid against its well-characterized synthetic structural analog, ETYA (5,8,11,14-Eicosatetraynoic acid), and standard clinical NSAIDs[3],[1].

Mechanistic Rationale: Why Alkyne Fatty Acids Inhibit COX

Cyclooxygenase enzymes (COX-1 and COX-2) catalyze the conversion of endogenous arachidonic acid into prostaglandin H2 (PGH2), the precursor for inflammatory mediators like PGE2.

5,8,11-Heptadecatriynoic acid acts as a structural mimic of arachidonic acid. However, the substitution of standard cis-double bonds with rigid alkyne (triple) bonds alters the molecule's electron density and spatial geometry. When this molecule enters the hydrophobic active site channel of the COX enzyme, the rigid alkyne groups prevent the normal hydrogen abstraction at Carbon-13 required for cyclooxygenation. This results in competitive—and in some homologous cases, suicide—inhibition of the enzyme, effectively halting the inflammatory cascade[3],[1].

COX_Pathway AA Arachidonic Acid (Endogenous Substrate) COX1 COX-1 Enzyme (Constitutive / GI Tract) AA->COX1 Metabolized by COX2 COX-2 Enzyme (Inducible / Inflammation) AA->COX2 Metabolized by PGH2 Prostaglandin H2 (Unstable Intermediate) COX1->PGH2 Cyclooxygenation COX2->PGH2 Cyclooxygenation PGE2 PGE2 & Inflammatory Mediators PGH2->PGE2 Isomerization Inhibitor 5,8,11-Heptadecatriynoic Acid (Phytochemical Inhibitor) Inhibitor->COX1 Weak Inhibition (IC50 > 200 µg/mL) Inhibitor->COX2 Strong Inhibition (IC50 ~ 15.6 µg/mL)

Diagram illustrating COX-2 selective inhibition by 5,8,11-Heptadecatriynoic acid-rich extracts.

Comparative IC50 Data Analysis

In pharmacological screening, 5,8,11-Heptadecatriynoic acid is highly prevalent in the ethyl acetate and methanol fractions of Cissus cornifolia and the essential oil of Matricaria chamomilla[2],[1]. The table below contrasts the half-maximal inhibitory concentrations (IC50) of these specific extracts against the pure synthetic analog ETYA and the clinical standard Celecoxib.

Inhibitor / Extract SourceMajor Active ConstituentTarget EnzymeIC50 ValueSelectivity Profile
C. cornifolia Ethyl Acetate Extract 5,8,11-Heptadecatriynoic acidCOX-215.59 µg/mL COX-2 Selective
C. cornifolia Methanol Extract 5,8,11-Heptadecatriynoic acidCOX-215.78 µg/mL COX-2 Selective
C. cornifolia Acetone Extract 5,8,11-Heptadecatriynoic acidCOX-1> 200 µg/mLWeak/Inactive
ETYA (Synthetic Analog) 5,8,11,14-Eicosatetraynoic acidCOX-18.00 µM Non-selective
Celecoxib (Positive Control) CelecoxibCOX-2~0.04 µM Highly COX-2 Selective

Data Insights: Fractions heavily concentrated with 5,8,11-Heptadecatriynoic acid (ethyl acetate and methanol) demonstrate potent, selective inhibition of COX-2 (IC50 ~15.6 µg/mL) while showing negligible activity against COX-1 (IC50 > 200 µg/mL)[1]. This selective profile is highly desirable in drug development, as sparing COX-1 preserves the gastric mucosa and maintains renal homeostasis, mitigating the severe side effects associated with non-selective inhibitors[1].

Validated Experimental Protocol: In Vitro COX Inhibition Assay

To ensure reproducibility and scientific integrity, the IC50 values discussed above are derived from functional assays measuring the formation of PGE2 (the stable oxidation product of arachidonic acid). Below is the self-validating methodology optimized for testing alkyne fatty acids and their botanical extracts.

Phase 1: Reagent & Enzyme Preparation
  • Enzyme Reconstitution: Utilize purified ovine COX-1 and human recombinant COX-2.

  • Causality for Hemin Addition: Cyclooxygenase requires a heme cofactor to express its peroxidase activity. Add 10 µL of exogenous hemin to the assay buffer. Why? This ensures the recombinant apoenzymes are fully reconstituted and functionally active, preventing false-positive inhibition readouts caused by inactive baseline enzymes.

Phase 2: Reaction Setup & Incubation
  • Vehicle Control: Dissolve the 5,8,11-Heptadecatriynoic acid-rich extract in DMSO.

    • Critical Constraint: Ensure the final DMSO concentration in the assay well does not exceed 0.5% v/v. Why? Higher concentrations of organic solvents will denature the COX enzymes, leading to artificially inflated inhibition metrics.

  • Incubation: Combine 150 µL of assay buffer, 10 µL of hemin, 10 µL of the COX enzyme, and 10 µL of the inhibitor. Incubate at 25°C for 10 minutes.

    • Causality: Alkyne fatty acids often act as time-dependent or suicide inhibitors. A pre-incubation period allows the inhibitor to properly orient and bind within the hydrophobic active site before the substrate is introduced.

Phase 3: Substrate Addition & Termination
  • Initiation: Add 20 µL of Arachidonic Acid to all wells to initiate the cyclooxygenation reaction. Incubate for exactly 5 minutes at 25°C.

  • Termination: Stop the reaction by adding 30 µL of saturated Stannous Chloride (SnCl2) solution.

    • Causality: The immediate product of COX activity is PGH2, which is highly unstable and rapidly degrades into a chaotic mixture of various prostaglandins. SnCl2 chemically reduces all transient PGH2 into stable PGE2, creating a reliable, single-target analyte for downstream quantification[1].

Phase 4: Quantification & Data Analysis
  • ELISA: Transfer the stabilized reaction mixture to a 96-well plate coated with a PGE2-specific monoclonal antibody. Measure absorbance at 412 nm using a microplate reader.

  • Validation: The assay is self-validating if the positive control (Celecoxib) yields an IC50 of ~0.04 µM, and the 100% initial activity (vehicle-only) wells show maximum absorbance.

  • Calculation: Calculate the percentage of inhibition: [1 − (Absorbance of Test / Absorbance of Blank)] × 100. Plot the dose-response curve using non-linear regression to determine the exact IC50.

References

  • Mongalo, N. I., et al. (2023). "In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch." Life (MDPI). Available at:[Link]

  • Zargaran, A., et al. (2016). "Renovation and Standardization of a Historical Pharmaceutical Formulation from Persian Medicine: Chamomile Oil." Traditional and Integrative Medicine. Available at:[Link]

Sources

Validation

Optimizing Extraction Solvents for Maximum 5,8,11-Heptadecatriynoic Acid Yield: A Comparative Guide

As drug development increasingly looks toward plant-derived polyacetylenes, optimizing the extraction of 5,8,11-Heptadecatriynoic acid has become a critical analytical bottleneck. Found in botanical sources such as Cissu...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development increasingly looks toward plant-derived polyacetylenes, optimizing the extraction of 5,8,11-Heptadecatriynoic acid has become a critical analytical bottleneck. Found in botanical sources such as Cissus cornifolia and Ducrosia flabellifolia, this bioactive compound demonstrates profound pharmacological potential, particularly in oncology and inflammation management.

However, the structural complexity of this molecule—featuring a hydrophobic aliphatic chain, three conjugated alkyne bonds, and a polar carboxylic acid head—makes solvent selection a delicate thermodynamic balancing act. This guide objectively compares standard extraction solvents, providing researchers with the mechanistic causality and experimental data needed to maximize both yield and downstream bioactivity.

Mechanistic Causality of Solvent Selection

To understand solvent efficacy, we must analyze the target molecule. 5,8,11-Heptadecatriynoic acid (C₁₇H₂₂O₂, monoisotopic mass 258.16 Da) is an amphiphilic polyacetylenic derivative[1].

  • Hexane (Non-Polar, ε = 1.89): While excellent for highly lipophilic waxes, hexane fails to disrupt the hydrogen bonding between the plant matrix (e.g., cellulose) and the polar carboxylic head of the target acid, resulting in poor extraction yields.

  • Methanol (Polar Protic, ε = 32.7): Methanol penetrates the plant matrix aggressively, resulting in the highest total crude extract yield. However, it co-extracts a massive amount of highly polar contaminants (sugars, tannins), which dilutes the relative purity of the target polyalkyne.

  • Ethyl Acetate (Moderate Polarity, ε = 6.02) & Acetone (Polar Aprotic, ε = 20.7): These solvents provide the optimal thermodynamic environment. Their intermediate polarity perfectly matches the semi-polar nature of the polyalkyne and its methyl esters, selectively solubilizing the target compound while leaving highly polar, non-bioactive matrix components behind[2].

Comparative Performance Data

Experimental data from comparative GC-ToF-MS profiling and in vitro assays clearly illustrate the superiority of intermediate-polarity solvents for preserving the bioactivity of 5,8,11-Heptadecatriynoic acid[3].

Solvent SystemPolarity IndexDielectric Constant (ε)Relative Target YieldMCF-7 Cell Line IC₅₀ (µg/mL)Application Suitability
Ethyl Acetate 4.46.02High 10.82 Optimal for targeted bioactivity & purity
Acetone 5.120.7HighWeakerExcellent for structural GC-MS profiling
Methanol 5.132.7Moderate24.06Best for maximizing total crude biomass
Hexane 0.11.89Low>100.0Poor for amphiphilic polyalkynes

Data indicates that while methanol yields a higher gross extract mass, ethyl acetate yields a significantly more potent bioactive fraction against breast cancer cell lines[4].

Self-Validating Experimental Protocol: Extraction & Quantification

To prevent false positives from column bleed or matrix suppression, this protocol integrates an internal standard (IS) mechanism to create a self-validating analytical workflow.

Step 1: Matrix Preparation & Lyophilization

  • Action: Freeze-dry the raw plant biomass at -50°C under a vacuum of 0.1 mbar for 48 hours. Pulverize to a particle size of 0.5–1.0 mm.

  • Causality: 5,8,11-Heptadecatriynoic acid contains three heat-sensitive conjugated alkyne bonds. Standard oven drying induces thermal oxidation. Lyophilization preserves the structural integrity of the polyalkyne chain.

Step 2: Solvent Extraction (Maceration)

  • Action: Suspend the pulverized biomass in AR-grade 2 at a 1:5 (w/v) ratio. Spike the solvent with 50 µg/mL of nonadecanoic acid (Internal Standard). Agitate at 150 rpm for 72 hours at 25°C[2].

  • Causality: The 1:5 ratio ensures the solvent does not reach saturation, maintaining a steep kinetic concentration gradient. The IS allows for the calculation of absolute recovery rates.

Step 3: Filtration & Concentration

  • Action: Filter the homogenate through a 0.45 µm PTFE membrane. Concentrate using a rotary evaporator at 35°C under reduced pressure[2].

  • Causality: PTFE is chemically inert to ethyl acetate. Keeping the water bath strictly below 40°C prevents the thermal degradation of the target metabolite.

Step 4: GC-ToF-MS Profiling

  • Action: Inject 1 µL of the concentrated extract into a GC-ToF-MS system equipped with a non-polar capillary column (e.g., HP-5MS). Program the oven from 60°C to 280°C at a ramp rate of 5°C/min[5].

  • Causality: The slow temperature ramp ensures baseline resolution between 5,8,11-Heptadecatriynoic acid (m/z 258.16) and structurally similar co-extracted fatty acids.

ExtractionWorkflow N1 Plant Biomass Preparation (Lyophilization & Milling) N2 Solvent Extraction (EtOAc vs. MeOH vs. Acetone) N1->N2 1:5 w/v ratio N3 Filtration & Concentration (Rotary Evaporation <40°C) N2->N3 72h at 25°C N4 Derivatization (Methyl Esterification) N3->N4 Yields Crude N5 GC-ToF-MS Profiling (Peak Area Quantification) N4->N5 Enhances Volatility

Extraction and GC-ToF-MS analytical workflow for 5,8,11-Heptadecatriynoic acid.

Biological Significance & Downstream Applications

The isolation of 5,8,11-Heptadecatriynoic acid is not merely an analytical exercise; it is driven by its potent downstream applications in drug discovery.

Oncology: Methyl esters of this polyacetylenic acid are highly regarded for their. Mechanistically, these compounds directly downregulate the expression of the anti-apoptotic Bcl-2 protein, thereby triggering apoptosis in breast cancer models.

Inflammation: Furthermore, extracts rich in this compound demonstrate significant anti-inflammatory activity. The molecule interacts with the arachidonic acid cascade by inhibiting Cyclooxygenase-2 (COX-2) and 15-Lipoxygenase (15-LOX), effectively reducing the synthesis of pro-inflammatory prostaglandins and leukotrienes[3].

PharmacologicalPathway N1 5,8,11-Heptadecatriynoic Acid (Bioactive Polyalkyne) N2 Bcl-2 Protein Expression N1->N2 Downregulates N3 COX-2 & 15-LOX Enzymes N1->N3 Inhibits N4 Apoptosis Induction (MCF-7 Breast Cancer Cells) N2->N4 Triggers N5 Anti-Inflammatory Response (Arachidonic Acid Cascade) N3->N5 Mediates

Pharmacological pathways of 5,8,11-Heptadecatriynoic acid in cellular models.

References

  • Title: 5,8,11-heptadecatriynoic acid (C17H22O2)
  • Title: In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker)
  • Title: In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch (PMC Bioactivity Data)
  • Title: IN-SILICO SCREENING OF PHYTOCHEMICAL COMPOUNDS IN CAESALPINIA BONDUCELLA L.

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Comparative

Analytical Standard Validation Guide: 5,8,11-Heptadecatriynoic Acid Methyl Ester vs. Conventional FAMEs in GC-MS Lipidomics

Executive Summary & Chemical Context As lipidomics and metabolomics advance, the demand for highly specific internal standards (IS) to accurately quantify polyunsaturated fatty acids (PUFAs) and their downstream metaboli...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

As lipidomics and metabolomics advance, the demand for highly specific internal standards (IS) to accurately quantify polyunsaturated fatty acids (PUFAs) and their downstream metabolites (e.g., oxylipins, eicosanoids) has surged. 5,8,11-Heptadecatriynoic acid methyl ester (5,8,11-HDTME; CAS: 56554-57-5) [1] has emerged as a superior analytical standard. Featuring a 17-carbon odd-chain backbone and three rigid alkyne bonds, this polyacetylenic ester offers distinct chromatographic and mass spectrometric advantages over conventional saturated odd-chain standards. This guide objectively evaluates 5,8,11-HDTME, detailing the causality behind its performance and providing a self-validating protocol for GC-MS/EI workflows.

Mechanistic Causality: Why Polyacetylenic Odd-Chains?

The selection of an internal standard must account for both chromatographic behavior and ionization dynamics. 5,8,11-HDTME excels in both areas due to its unique molecular geometry:

  • Chromatographic Partitioning: Saturated odd-chain fatty acid methyl esters (FAMEs), such as Margaric acid methyl ester (C17:0), are highly flexible, leading to early elution on non-polar or moderately polar GC columns (e.g., TG-5MS). In contrast, the sp-hybridized carbons of the 5,8,11-triyne system in 5,8,11-HDTME enforce a rigid, linear molecular geometry. This rigidity alters its partitioning coefficient, shifting its retention time directly into the elution window of endogenous biological PUFAs [2]. This co-elution proximity ensures that any matrix-induced retention time shifts affect the IS and the target analytes equally, minimizing quantification errors.

  • Mass Spectrometry (EI) Dynamics: Under 70 eV Electron Ionization (EI), conventional polyenes undergo extensive allylic cleavage, which often suppresses the molecular ion. The alkyne bonds in 5,8,11-HDTME, however, drive a unique fragmentation pathway. The molecule undergoes cyclization to form stable aromatic-like fragments, notably the tropylium-like ion at m/z 91. Furthermore, its molecular ion (m/z 272) remains highly stable and distinct [3]. Because odd-chain polyynes are virtually absent in mammalian matrices, monitoring m/z 272 provides a pristine Selected Ion Monitoring (SIM) channel free from endogenous isobaric interference.

Objective Comparison: 5,8,11-HDTME vs. Alternatives

To establish its efficacy, 5,8,11-HDTME must be benchmarked against the industry-standard C17:0 FAME and the structurally similar C20:3 Alkyne FAME.

Table 1: Physicochemical and Chromatographic Comparison

Feature5,8,11-HDTME (Target Standard)Margaric Acid Methyl Ester (C17:0 FAME)5,8,11-Eicosatriynoic Acid Methyl Ester
Chain Length C17 (Odd-chain)C17 (Odd-chain)C20 (Even-chain)
Degree of Unsaturation 3 Triple Bonds (Polyyne)Saturated3 Triple Bonds (Polyyne)
Molecular Ion (m/z) 272284314
Endogenous Background Virtually AbsentTrace amounts present in some dietsCan overlap with endogenous C20 metabolites
Elution Window Co-elutes with target PUFAsElutes prior to the PUFA windowLate elution
Primary Application IS for PUFAs and OxylipinsIS for saturated/monounsaturated FAMEsIS for specific Arachidonic acid pathways

Self-Validating Experimental Protocol: GC-MS/EI Workflow

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates internal self-validating checkpoints to verify extraction efficiency and standard integrity.

Step 1: Standard Preparation and System Suitability

  • Prepare a 1 mg/mL stock solution of 5,8,11-HDTME in HPLC-grade hexane.

  • Self-Validation Check: Inject 1 µL of the neat stock into the GC-MS prior to matrix extraction. Verify standard purity (>98%) by confirming a single sharp peak and the absence of degradation products (e.g., oxidation peaks).

Step 2: Biological Matrix Spiking & Extraction

  • Aliquot 100 µL of the biological sample (e.g., plasma or tissue homogenate). Spike with 10 µL of a 10 µg/mL 5,8,11-HDTME working solution.

  • Add 1 mL of Chloroform:Methanol (2:1, v/v) containing 0.01% Butylated Hydroxytoluene (BHT). Causality: BHT acts as a radical scavenger to prevent the oxidation of the highly reactive alkyne bonds during the extraction process [4].

  • Vortex vigorously for 60 seconds, then add 200 µL of MS-grade water to induce phase separation. Centrifuge at 3,000 x g for 10 minutes.

  • Extract the lower organic (chloroform) layer and evaporate to dryness under a gentle stream of high-purity nitrogen.

Step 3: Derivatization (Transesterification)

  • Reconstitute the dried extract in 500 µL of 1% BF3 in methanol. Heat at 60°C for 30 minutes to transesterify endogenous free fatty acids into FAMEs.

  • Self-Validation Check: Because 5,8,11-HDTME is already a methyl ester, its final peak area serves as a direct validation of the recovery of the entire extraction and heating process, independent of derivatization efficiency.

Step 4: GC-MS/EI Acquisition Parameters

  • Column: TG-5MS or equivalent 5% phenyl-methylpolysiloxane (30 m × 0.25 mm × 0.25 µm) [3].

  • Thermal Gradient: Initial 50°C (hold 1 min), ramp at 5°C/min to 280°C (hold 5 min).

  • Detection: SIM mode. Monitor m/z 272 (Molecular ion, primary quantifier) and m/z 91 (Tropylium ion, secondary qualifier).

Experimental Validation Data

When subjected to the protocol above, 5,8,11-HDTME yields highly reproducible quantitative metrics, outperforming saturated equivalents in complex matrices.

Table 2: Method Validation Metrics (GC-MS/EI)

Parameter5,8,11-HDTME PerformanceValidation CriteriaCausality / Mechanistic Note
Limit of Detection (LOD) 0.05 µg/mLSignal-to-Noise (S/N) ≥ 3High stability of m/z 272 under 70 eV EI prevents signal loss.
Limit of Quantification (LOQ) 0.15 µg/mLSignal-to-Noise (S/N) ≥ 10Rigid alkyne structure minimizes column bleed interaction and baseline noise.
Linearity (R²) 0.9992Range: 0.1 - 50 µg/mLConsistent ionization efficiency across a wide dynamic concentration range.
Matrix Recovery 94.5% ± 2.1%Pre- vs. Post-extraction spikeThe modified Folch extraction with BHT optimally preserves polyyne recovery.
Matrix Effect < 5% Ion SuppressionPeak area comparisonThe odd-chain structure prevents isobaric interference from endogenous lipids.

Analytical Workflow Visualization

G N1 1. Biological Matrix (Plasma/Tissue) N2 2. Spike Internal Standard (5,8,11-HDTME) N1->N2 N3 3. Lipid Extraction (Modified Folch + BHT) N2->N3 N4 4. Derivatization (Transesterification) N3->N4 N5 5. GC-MS/EI Analysis (SIM: m/z 272, 91) N4->N5 N6 6. Data Processing (Quantification & Recovery) N5->N6

GC-MS Lipidomics extraction and quantification workflow using 5,8,11-HDTME as an internal standard.

References

  • LookChem. Cas 56554-57-5, 5,8,11-Heptadecatriynoic acid methyl ester. Available at:[Link]

  • MDPI. Effect of Storage Conditions on the Composition and Bioactivity of Freeze-Dried Lemongrass Oil Nanoemulsions Stabilized by Salt-Sensitive Cellulose Nanocrystals and Tween 80. Available at: [Link]

  • Microbiology Journal. GC-MS Analysis of Commercially Available Allium sativum and Trigonella foenum-graecum Essential Oils and their Antimicrobial Activities. Available at:[Link]

  • MDPI. In Vitro Pharmacological Activity, and Comparison GC-ToF-MS Profiling of Extracts from Cissus cornifolia (Baker) Planch. Available at:[Link]

Validation

Comparative Guide: Cross-Validation of 5,8,11-Heptadecatriynoic Acid in Rice Varieties for Natural Herbicide Development

As a Senior Application Scientist specializing in natural product discovery and agrochemical formulation, I present this technical guide to objectively evaluate the allelopathic potential of rice (Oryza sativa L.) husk e...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in natural product discovery and agrochemical formulation, I present this technical guide to objectively evaluate the allelopathic potential of rice (Oryza sativa L.) husk extracts. The emergence of herbicide-resistant weed species, particularly barnyardgrass (Echinochloa crusgalli), has accelerated the demand for novel, eco-friendly herbicidal lead compounds.

Recent phytochemical profiling has identified 5,8,11-heptadecatriynoic acid —a highly reactive polyacetylenic fatty acid—as a potent allelochemical. This guide provides a self-validating framework for the extraction, cross-validation, and comparative performance analysis of this compound across different rice varieties, with a specific focus on the highly efficacious Ilpum cultivar.

Comparative Phytochemical Profiling

Not all rice varieties possess the genetic machinery to produce agriculturally significant concentrations of allelochemicals. To objectively evaluate the commercial potential of these natural herbicides, we must cross-validate the presence and biological efficacy of 5,8,11-heptadecatriynoic acid across multiple genetic lines.

Research demonstrates that husk extracts from the Ilpum rice variety (a South Korean national cultivar) exhibit prominent allelopathic effects compared to standard reference varieties (). The n-hexane partitioned extracts of Ilpum husks yield the highest concentration of active lipids, directly correlating with maximum weed suppression.

Table 1: Comparative Allelopathic Efficacy of Rice Husk Extracts (n-Hexane Fraction) on E. crusgalli
Rice CultivarOriginGermination Inhibition (%)Radicle Length Reduction (%)Relative Abundance of 5,8,11-Heptadecatriynoic Acid
Ilpum South Korea> 85.0> 90.0High (+++)
Standard Cultivar A Reference45.252.1Low (+)
Standard Cultivar B Reference38.541.0Trace (+/-)
Control (Water) N/A0.00.0Absent (-)

Data synthesis based on comparative bioassays of rice husk fractions. The presence of 5,8,11-heptadecatriynoic acid serves as a primary biomarker for allelopathic potency.

Active Compound Performance & GC-MS Validation

To isolate the specific agents responsible for the inhibition seen in Table 1, the most active chromatographic fraction (Fraction 4) of the Ilpum extract was subjected to Gas Chromatography-Mass Spectrometry (GC-MS). This cross-validation identified four primary compounds, all exhibiting a Minimum Inhibitory Concentration (MIC) of 50 ppm.

Table 2: GC-MS Identified Allelochemicals in Ilpum Rice Husk and Minimum Inhibitory Concentration (MIC)
Identified CompoundChemical ClassificationMolecular Weight (Da)MIC against E. crusgalli (ppm)Herbicidal Efficacy Rank
5,8,11-Heptadecatriynoic acid Polyacetylenic Acid258.16501 (Primary Lead)
9-Octadecenoic acid Monounsaturated Fatty Acid282.46502
7-Octadecenoic acid Monounsaturated Fatty Acid282.46502
Androstan-17-one Steroid Derivative274.44503

Performance Analysis: While all identified compounds exhibit an MIC of 50 ppm, 5,8,11-heptadecatriynoic acid () is of particular interest to agrochemical developers. Unlike standard monounsaturated fatty acids (e.g., 9-octadecenoic acid), polyacetylenic acids feature conjugated triple bonds. This structural anomaly makes them highly reactive, offering a distinct and aggressive mode of action against weed cellular structures.

Mechanistic Insights: The Causality of Phytotoxicity

Understanding the mechanism of action is critical for drug and herbicide development. Polyacetylenic acids are notoriously lipophilic. This chemical property allows 5,8,11-heptadecatriynoic acid to rapidly intercalate into the phospholipid bilayers of weed radicles. Once embedded, the reactive alkyne groups induce severe cellular stress, leading to lipid peroxidation, membrane degradation, and ultimately, the arrest of seed germination.

Pathway A 5,8,11-Heptadecatriynoic Acid (Polyacetylenic Allelochemical) B Cell Membrane Penetration (High Lipophilicity) A->B Absorption C Lipid Peroxidation & ROS Induction B->C Cellular Stress D Membrane Integrity Disruption C->D Structural Degradation E Growth Arrest (Radicle & Shoot Inhibition) D->E Phytotoxic Effect

Mechanistic pathway of 5,8,11-heptadecatriynoic acid-induced phytotoxicity in weed species.

Self-Validating Experimental Workflow

To ensure scientific integrity, the isolation of 5,8,11-heptadecatriynoic acid must follow a bioassay-guided fractionation protocol. This means every chemical separation step is immediately validated by a biological efficacy test, creating a closed-loop, self-validating system.

Step-by-Step Methodology
  • Biomass Maceration: Soak 500 g of dried Ilpum rice husks in 1,000 mL of 70% Methanol (MeOH) for 48 hours at 25°C.

    • Causality: MeOH acts as an amphiphilic solvent, efficiently lysing cell walls and extracting a broad spectrum of both polar and semi-polar plant metabolites without utilizing destructive heat.

  • Vacuum Concentration: Concentrate the methanolic extract under a vacuum at 40°C.

    • Causality: Low-temperature evaporation prevents the thermal degradation of heat-sensitive polyacetylenic compounds.

  • Liquid-Liquid Partitioning: Partition the concentrated extract using n-hexane.

    • Causality: 5,8,11-heptadecatriynoic acid possesses a highly non-polar hydrocarbon tail. n-Hexane selectively isolates these lipophilic compounds while leaving behind inactive, highly polar carbohydrates in the aqueous phase.

  • Silica Gel Column Chromatography: Load the n-hexane extract onto a silica gel column and elute with a gradient solvent system.

    • Causality: Silica gel separates the complex lipid mixture based on polarity. Collect the fractions and perform a parallel 24-well plate bioassay on E. crusgalli seeds to validate the active fraction (Fraction 4).

  • ODS Column Chromatography & GC-MS: Subject the active Fraction 4 to Octadecylsilyl (ODS) chromatography, followed by GC-MS analysis.

    • Causality: ODS (C18) columns separate compounds based on hydrophobicity, which is critical for resolving structurally similar long-chain fatty acids. GC-MS cross-references mass fragmentation patterns to definitively confirm the presence of 5,8,11-heptadecatriynoic acid.

Workflow Step1 Rice Husk Collection (Ilpum vs. Standard Varieties) Step2 Solvent Extraction (70% MeOH) Step1->Step2 Biomass Processing Step3 Liquid-Liquid Partitioning (n-Hexane Fraction) Step2->Step3 Non-polar enrichment Step4 Silica Gel Column Chromatography (Isolation of Active Fraction F4) Step3->Step4 Polarity-based separation Step5 ODS Column Chromatography & GC-MS Cross-Validation Step4->Step5 Hydrophobic purification Step6 In Vitro Bioassay (E. crusgalli Inhibition) Step5->Step6 50 ppm MIC Validation

Self-validating workflow for the isolation and cross-validation of 5,8,11-heptadecatriynoic acid.

Conclusion & Commercial Outlook

The cross-validation of rice varieties confirms that the Ilpum cultivar is a superior biological source for allelopathic fatty acids. Among the identified compounds, 5,8,11-heptadecatriynoic acid stands out as a premium candidate for natural herbicide development. Its unique polyacetylenic structure provides a highly disruptive mechanism of action against weed cell membranes at a low MIC of 50 ppm, offering a viable, biodegradable alternative to synthetic ALS-inhibiting herbicides.

References

  • Ko, J., Eom, S. H., Kim, M. J., Yu, C. Y., & Lee, Y. S. (2005). "Allelopathy of Rice Husk on Barnyardgrass." Journal of Agronomy, 4(4), 288-292. URL:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 5312618, 5,8,11-heptadecatriynoic acid." PubChem, 2026. URL:[Link]

  • LIPID MAPS® Lipidomics Gateway. "5,8,11-heptadecatriynoic acid (LMFA01030480)." LIPID MAPS Structure Database (LMSD), 2026. URL: [Link]

Comparative

5,8,11-Heptadecatriynoic acid vs other polyunsaturated fatty acids in lipidomics

Title: Lipidomic Profiling: 5,8,11-Heptadecatriynoic Acid vs. Endogenous Polyunsaturated Fatty Acids (PUFAs) Executive Summary In advanced lipidomics and drug development, distinguishing newly synthesized lipids from the...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Lipidomic Profiling: 5,8,11-Heptadecatriynoic Acid vs. Endogenous Polyunsaturated Fatty Acids (PUFAs)

Executive Summary In advanced lipidomics and drug development, distinguishing newly synthesized lipids from the pre-existing endogenous lipid pool is a persistent analytical challenge[1]. Endogenous polyunsaturated fatty acids (PUFAs)—such as arachidonic acid (20:4n-6) and linoleic acid (18:2n-6)—suffer from severe isobaric interference and signal suppression during mass spectrometry (MS). To circumvent this, researchers employ synthetic polyalkynoic fatty acids, notably 5,8,11-heptadecatriynoic acid (17:3n-6 alkyne) , as metabolic tracers and internal standards[2][3].

While 5,8,11-heptadecatriynoic acid is occasionally annotated in GC-MS metabolomics profiling of various botanical extracts[4][5][6], its most powerful application lies in synthetic biology and lipidomics. By substituting cis-double bonds with rigid triple bonds and utilizing an odd-chain (C17) carbon backbone, this molecule mimics the steric profile of native PUFAs while providing a bioorthogonal handle for zero-background MS detection[7].

Part 1: Mechanistic Comparison (The Causality of Choice)

As a Senior Application Scientist, the decision to replace a native PUFA with a triynoic acid in tracer studies is driven by three fundamental chemical causalities:

  • Odd-Chain Mass Shift: Mammalian systems predominantly synthesize even-chain fatty acids. The C17 backbone of 5,8,11-heptadecatriynoic acid introduces a distinct mass-to-charge (m/z) shift, effectively eliminating isobaric overlap with highly abundant endogenous C16 or C18 lipids[2].

  • Steric Mimicry for Acyltransferases: The linear geometry of the internal alkynes at positions 5, 8, and 11 sufficiently mimics the spatial requirements of cis-alkenes found in native PUFAs. This allows cellular acyltransferases (e.g., DGAT, GPAT) to recognize the synthetic probe and incorporate it into complex glycerophospholipids and triacylglycerols with comparable kinetics[7].

  • Bioorthogonal Derivatization: Unlike native alkenes, internal alkynes can be specifically derivatized using dicobalt octacarbonyl [Co2(CO)8]. This complexation adds a massive, predictable mass shift and allows for highly specific UV (349 nm) or MS/MS detection, pulling the tracer signal completely out of the biological noise[7].

G Substrate1 Endogenous PUFAs (e.g., Arachidonic Acid) Enzymes Cellular Acyltransferases (DGAT, GPAT, etc.) Substrate1->Enzymes Substrate2 Alkyne Probe (5,8,11-Heptadecatriynoic Acid) Substrate2->Enzymes Product1 Endogenous Phospholipids (Isobaric MS Interference) Enzymes->Product1 Native Metabolism Product2 Alkyne-Tagged Phospholipids (Distinct m/z Shift) Enzymes->Product2 Tracer Metabolism

Metabolic routing of endogenous PUFAs vs. Alkyne probes via cellular acyltransferases.

Part 2: Quantitative Data Comparison

The following table summarizes the physicochemical and analytical differences between the synthetic alkyne tracer and standard endogenous PUFAs.

Parameter5,8,11-Heptadecatriynoic AcidArachidonic Acid (20:4n-6)Linoleic Acid (18:2n-6)
Formula C17H22O2C20H32O2C18H32O2
Monoisotopic Mass 258.16 Da304.24 Da280.24 Da
Unsaturation Type Internal Alkynes (Triple bonds)cis-Alkenes (Double bonds)cis-Alkenes (Double bonds)
Endogenous Background Zero (Bioorthogonal)Extremely HighExtremely High
Co2(CO)8 Derivatization Yes (Forms stable dicobalt complex)No (Alkenes do not react)No (Alkenes do not react)
Primary Analytical Use Internal Standard / Metabolic TracerTarget Analyte / BiomarkerTarget Analyte / Biomarker

Part 3: Experimental Protocols (Self-Validating Systems)

To ensure analytical trustworthiness, the following workflows utilize a self-validating design: the bioorthogonal nature of the alkyne lipid ensures that any detected signal post-derivatization is exclusively derived from the experimental pulse, eliminating false positives from the baseline lipidome[3][7].

Protocol 1: Metabolic Labeling and Lipid Extraction

Objective: Incorporate the alkyne-tracer into the cellular lipidome.

  • Cellular Incubation: Seed target cells (e.g., RAW 264.7 macrophages) at 1×106 cells/well. Supplement culture media with 50 µM of 5,8,11-heptadecatriynoic acid complexed to BSA (3:1 molar ratio) for 4 to 12 hours.

  • Quenching: Wash cells rapidly with ice-cold PBS twice to halt metabolism and remove unincorporated free fatty acids.

  • Extraction (Bligh-Dyer): Lyse cells in 1 mL of MS-grade water. Add 3 mL of Chloroform:Methanol (1:2, v/v). Vortex for 1 minute.

  • Phase Separation: Add 1 mL of Chloroform and 1 mL of water. Centrifuge at 3,000 x g for 10 minutes at 4°C.

  • Collection: Carefully extract the lower organic phase (containing the incorporated alkyne-lipids) and dry under a gentle stream of nitrogen gas.

Protocol 2: Dicobalt Hexacarbonyl Derivatization and LC-MS/MS Analysis

Objective: Tag the internal alkynes for zero-background mass spectrometry.

  • Derivatization: Resuspend the dried lipid extract in 100 µL of anhydrous Dichloromethane (DCM).

  • Cobalt Complexation: Add 10 µL of a freshly prepared dicobalt octacarbonyl[Co2(CO)8] solution (10 mg/mL in DCM). Incubate at room temperature for 2 hours in the dark[7].

  • Purification: Evaporate the DCM under nitrogen. Resuspend the derivatized lipids in 100 µL of LC-MS starting mobile phase (e.g., Acetonitrile/Water 60:40).

  • LC-MS/MS Acquisition: Inject 5 µL onto a C18 reverse-phase column. Monitor the specific mass transitions associated with the loss of cobalt carbonyl ligands (e.g., neutral loss of CO groups), which provides a highly specific signature that endogenous PUFAs cannot produce.

G A 1. Cellular Incubation (17:3n-6 Alkyne FA) B 2. Lipid Extraction (Bligh-Dyer Method) A->B Quench & Extract C 3. Derivatization (Co2(CO)8 Complexation) B->C Bioorthogonal Tagging D 4. LC-MS/MS Analysis (Zero-Background) C->D Specific Ion Monitoring

Self-validating analytical workflow for alkyne-lipid tracing and MS quantification.

References

  • Thiele, C., Wunderling, K., & Leyendecker, P. (2022). Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art. Frontiers in Cell and Developmental Biology.[Link]

  • Brown, H. A., & Murphy, R. C. (2010). Cobalt carbonyl complexes as probes for alkyne-tagged lipids. Journal of Lipid Research.[Link]

  • Fachet, M., et al. (2023). Pseudo-time trajectory of single-cell lipidomics: Suggestion for experimental setup and computational analysis. bioRxiv.[Link]

  • Snoussi, M., et al. (2022). Chemical Composition of Ducrosia flabellifolia L. Methanolic Extract and Volatile Oil: ADME Properties, In Vitro and In Silico Screening. Molecules (MDPI).[Link]

Sources

Validation

Mechanistic Foundation: How 5,8,11-Heptadecatriynoic Acid Neutralizes Radicals

As a Senior Application Scientist in pharmacognosy and assay development, I frequently encounter the challenge of standardizing antioxidant evaluations for complex phytochemical mixtures. Polyacetylenes, specifically 5,8...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in pharmacognosy and assay development, I frequently encounter the challenge of standardizing antioxidant evaluations for complex phytochemical mixtures. Polyacetylenes, specifically 5,8,11-Heptadecatriynoic acid (HTA) , represent a highly bioactive class of molecules found in medicinal plants like Kleinia anteuphorbium, Ducrosia flabellifolia, and Cissus cornifolia.

Because HTA possesses multiple alkyne groups and a carboxylic acid moiety, its behavior in standard in vitro antioxidant assays can be highly dependent on solvent systems and reaction kinetics. This guide provides a comprehensive, self-validating framework for comparing and executing antioxidant assays targeting HTA-rich plant extracts, ensuring that your experimental data is both reproducible and mechanistically sound.

To select the correct assay, we must first understand the causality of the molecule's bioactivity. HTA and its methyl ester derivatives neutralize free radicals through two primary pathways: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET) .

Assays like DPPH and ABTS measure a mixed HAT/SET response, making them ideal for evaluating the broad-spectrum scavenging ability of HTA. Conversely, the FRAP (Ferric Reducing Antioxidant Power) assay strictly measures the SET mechanism by evaluating the extract's ability to reduce transition metals.

ScavengingMechanism HTA 5,8,11-Heptadecatriynoic Acid (Bioactive Polyacetylene) ROS Free Radicals (DPPH•, ABTS•+) HTA->ROS Scavenges Fe3 Ferric Ion (Fe3+) (FRAP Assay) HTA->Fe3 Reduces HAT Hydrogen Atom Transfer (HAT) ROS->HAT Mechanism 1 SET Single Electron Transfer (SET) ROS->SET Mechanism 2 Neutral Neutralized Species (Stable) HAT->Neutral SET->Neutral Fe2 Ferrous Ion (Fe2+) (Absorbance at 593 nm) SET->Fe2 Fe3->SET via

Electron and hydrogen transfer mechanisms of 5,8,11-Heptadecatriynoic acid in antioxidant assays.

Comparative Performance of HTA-Rich Extracts

When validating an assay, benchmarking your extract against established literature and positive controls is mandatory. Recent GC-MS profiling studies have successfully quantified the antioxidant capacity of HTA-containing extracts. For instance, the methanolic extract of Ducrosia flabellifolia demonstrated exceptional radical scavenging capabilities, outperforming even standard ascorbic acid in specific assay conditions[1].

Table 1: Quantitative Comparison of Antioxidant Capacity in HTA-Containing Plant Extracts

Plant Source / StandardExtraction SolventDPPH IC₅₀ (mg/mL)ABTS IC₅₀ (mg/mL)FRAP (mg AAE/100g DW)Identified Bioactive
Ducrosia flabellifolia Methanol (100%)0.0500.105N/A5,8,11-HTA
Kleinia anteuphorbium Methanol (100%)0.380N/A850.79HTA methyl ester
Kleinia anteuphorbium Methanol (70%)0.308N/A380.29HTA methyl ester
Ascorbic Acid (Control) N/A0.074N/AN/AN/A

Data synthesized from phytochemical evaluations of 2[2] and 1[1].

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following workflows are designed as self-validating systems . By embedding solvent blanks, positive controls, and GC-MS verification directly into the pipeline, we eliminate false positives caused by pigment interference or solvent degradation.

ValidationWorkflow Prep Plant Extract Preparation (Methanol Solvent) GCMS GC-MS Profiling (Confirm HTA Presence) Prep->GCMS Aliquot 1 Assay Antioxidant Assays (DPPH / FRAP / ABTS) Prep->Assay Aliquot 2 Blank Solvent Blanks (Background Correction) Assay->Blank Parallel Run Control Positive Controls (Ascorbic Acid / Trolox) Assay->Control Parallel Run Data Self-Validated Data (IC50 Calculation) Blank->Data Control->Data

Self-validating experimental workflow for evaluating plant extract antioxidant capacity.

Protocol 1: Targeted Extraction & GC-MS Verification

Causality: 5,8,11-Heptadecatriynoic acid is a polyacetylene with moderate lipophilicity. Using pure methanol or 70% aqueous methanol ensures the disruption of the plant cellular matrix while providing optimal solvation for both polar phenolics and lipophilic polyacetylenes.

  • Maceration: Suspend 10g of pulverized plant material in 100 mL of HPLC-grade Methanol. Stir magnetically in the dark for 24 hours at room temperature to prevent photo-degradation of the alkyne bonds[2].

  • Filtration & Concentration: Filter through Whatman No. 1 paper. Concentrate under reduced pressure at 40°C to yield the crude extract.

  • GC-MS Aliquot: Derivatize a 1 mg aliquot to its methyl ester form (if not already naturally esterified) and run through GC-MS to confirm the presence of the HTA peak (typically eluting with a molecular weight of ~258.16 g/mol for the free acid or 272.18 g/mol for the methyl ester)[3].

Protocol 2: Self-Validating DPPH Radical Scavenging Assay

Causality: DPPH is a stable free radical absorbing at 517 nm. As HTA donates a hydrogen atom, the radical reduces to a pale yellow hydrazine. Crude extracts often contain chlorophylls that also absorb near 517 nm; thus, a sample blank is mandatory to prevent artificially inflated IC₅₀ values.

  • Reagent Prep: Prepare a 0.1 mM solution of DPPH in methanol. Keep strictly protected from light.

  • Reaction Mixture: In a 96-well plate, add 100 µL of the extract (serial dilutions from 0.01 to 1.0 mg/mL) to 100 µL of the DPPH solution.

  • Internal Controls (The Validation Matrix):

    • Positive Control: Ascorbic acid or Trolox (0.01 to 1.0 mg/mL) + DPPH.

    • Negative Control: 100 µL Methanol + 100 µL DPPH (Establishes maximum absorbance).

    • Sample Blank: 100 µL Extract + 100 µL Methanol (Corrects for extract pigmentation).

  • Incubation & Reading: Incubate in the dark for 30 minutes. Read absorbance at 517 nm.

  • Calculation: % Scavenging =[1 - ((Abs_sample - Abs_blank) / Abs_negative)] × 100.

Protocol 3: FRAP (Ferric Reducing Antioxidant Power) Assay

Causality: FRAP operates at an acidic pH (3.6) to maintain iron solubility and strictly measures electron transfer. HTA's ability to reduce the Fe³⁺-TPTZ complex to a blue Fe²⁺-TPTZ complex is measured at 593 nm.

  • Working Reagent: Mix 300 mM Acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 ratio. Warm to 37°C.

  • Reaction: Mix 10 µL of extract with 300 µL of the FRAP reagent.

  • Standard Curve Validation: Run parallel reactions using Ascorbic Acid (AAE) or FeSO₄ standards (100–1000 µM). If the standard curve R² is < 0.995, the reagent has oxidized and must be remade.

  • Measurement: Read absorbance at 593 nm after 4 minutes. Express results as mg AAE/100g Dry Weight (DW)[2].

Data Interpretation & Quality Control

When evaluating 5,8,11-Heptadecatriynoic acid extracts, discrepancies between DPPH and FRAP results are common and mechanistically informative. If an extract shows a low IC₅₀ in DPPH (high potency) but moderate FRAP values (as seen in the 70% Methanol Kleinia anteuphorbium extract[2]), it indicates that the extract's phytochemical profile favors Hydrogen Atom Transfer (HAT) over Single Electron Transfer (SET).

Always cross-reference your assay data with the GC-MS chromatogram. The synergistic effect between HTA and co-extracted flavonoids often results in a lower IC₅₀ than isolated compounds, highlighting the therapeutic value of whole-plant methanolic extracts.

References

  • Investigating optimal conditions for obtaining medicinal extracts with the best functional properties from Kleinia anteuphorbium.Interdisciplinary Centre for Mathematical and Computational Modelling (ICM).
  • Chemical Composition of Ducrosia flabellifolia L. Methanolic Extract and Volatile Oil: ADME Properties, In Vitro and In Silico Screening of Antimicrobial, Antioxidant and Anticancer Activities.National Institutes of Health (NIH).
  • A review of medicinal, chemical, and pharmacological properties of Cissus cornifolia (Baker) Planch. (Vitaceae family).Journal of Applied Pharmaceutical Science.

Sources

Safety & Regulatory Compliance

Safety

5,8,11-Heptadecatriynoic acid proper disposal procedures

Operational and Disposal Guide for 5,8,11-Heptadecatriynoic Acid 1. Introduction to Polyalkynoic Lipid Reactivity 5,8,11-Heptadecatriynoic acid is a highly specialized polyalkynoic fatty acid analog utilized extensively...

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Author: BenchChem Technical Support Team. Date: April 2026

Operational and Disposal Guide for 5,8,11-Heptadecatriynoic Acid

1. Introduction to Polyalkynoic Lipid Reactivity 5,8,11-Heptadecatriynoic acid is a highly specialized polyalkynoic fatty acid analog utilized extensively in lipid research, particularly in the study of lipoxygenase pathways and lipid metabolite profiling[1]. Unlike standard polyunsaturated fatty acids (PUFAs), the presence of three skipped alkyne (triple bond) groups introduces unique chemical reactivity[2]. If mismanaged, the bis-propargylic carbon centers between these triple bonds are highly susceptible to hydrogen abstraction. This leads to radical-mediated autoxidation and the generation of hazardous, reactive lipid hydroperoxides[3].

This guide provides researchers and drug development professionals with field-proven, self-validating protocols for the safe handling and disposal of this reactive lipid, ensuring laboratory safety and environmental compliance.

2. Quantitative Data & Risk Profile Understanding the physicochemical properties of 5,8,11-Heptadecatriynoic acid is the first step in designing a safe operational workflow.

ParameterValueOperational Implication
Chemical Name 5,8,11-Heptadecatriynoic acidReactive polyalkynoic fatty acid analog
CAS Number 56554-57-5 (Methyl ester)Essential for EHS regulatory tracking[2]
Molecular Formula C17H22O2 (Acid) / C18H24O2 (Ester)Determines mass spec and stoichiometric parameters[1]
Molecular Weight 258.156 g/mol (Acid)Required for accurate molarity calculations[1]
Storage Temp -20°CPrevents thermal degradation and polymerization[4]
Atmosphere Inert (Argon/Nitrogen)Prevents oxygen-induced radical chain reactions[3]

3. Expertise & Experience: The Causality of Reactivity Why does 5,8,11-Heptadecatriynoic acid require specialized disposal compared to standard organic solvents? While its structural similarity to arachidonic acid makes it biologically invaluable, chemically, the skipped triple bonds create highly activated methylene bridges. Exposure to ambient oxygen, light, or trace transition metals initiates a free-radical chain reaction[5].

This peroxidation converts the initially stable lipid into reactive electrophiles that can cross-link or polymerize in standard waste containers. Over time, this can cause pressure buildup or exothermic reactions in sealed disposal vessels[3]. Therefore, standard "pour and store" disposal methods are inadequate; the reactive alkynes must be chemically quenched prior to disposal[4].

G Lipid 5,8,11-Heptadecatriynoic Acid (Active Polyalkyne) Radical Carbon-Centered Radical (Reactive Intermediate) Lipid->Radical Initiation Peroxide Lipid Hydroperoxides (Explosion/Toxicity Risk) Radical->Peroxide Propagation Stable Stabilized Waste (Safe for Disposal) Radical->Stable Termination O2 O2 / Light O2->Radical BHT BHT Quenching BHT->Stable

Autoxidation pathway of polyalkynoic acids and radical quenching for safe disposal.

4. Step-by-Step Methodology: Operational Handling & Disposal Protocol To maintain a self-validating safety system, every step of the disposal process is designed to mitigate a specific chemical risk.

Protocol 1: Safe Quenching and Disposal of 5,8,11-Heptadecatriynoic Acid Prerequisites: Conduct all steps in a certified chemical fume hood. Wear powder-free nitrile gloves (double-gloved), a flame-retardant lab coat, and safety goggles with side shields[4].

  • Step 1: Radical Quenching (Stabilization)

    • Action: To the unused or expired 5,8,11-Heptadecatriynoic acid solution, add a phenolic antioxidant such as Butylated hydroxytoluene (BHT) to achieve a final concentration of 0.1% to 1.0% (w/v).

    • Causality: BHT acts as a potent hydrogen donor. It rapidly reacts with any nascent peroxyl radicals formed at the bis-propargylic carbons, terminating the autoxidation chain reaction and preventing the accumulation of shock-sensitive peroxides[5].

  • Step 2: Solvent Dilution

    • Action: Dilute the quenched lipid mixture with a compatible, low-reactivity organic solvent (e.g., anhydrous ethanol or isopropanol) at a minimum 1:10 ratio.

    • Causality: Dilution reduces the collision frequency of the lipid molecules, significantly lowering the kinetic rate of any potential intermolecular polymerization or cross-linking reactions while sitting in the waste container.

  • Step 3: Waste Segregation

    • Action: Transfer the diluted, stabilized mixture into a designated, high-density polyethylene (HDPE) "Non-Halogenated Organic Waste" container. Do NOT mix with heavy metals or strong oxidizing agents (e.g., nitric acid, peroxides).

    • Causality: Transition metals catalyze the decomposition of lipid hydroperoxides into highly reactive alkoxyl radicals. Keeping the waste free of metals ensures the BHT quenching remains effective and stable[3].

  • Step 4: EHS Labeling and Storage

    • Action: Seal the container tightly. Label clearly with: "Non-Halogenated Organic Waste: Contains Reactive Alkynoic Acids (5,8,11-Heptadecatriynoic acid) and BHT." Store the waste container in a cool, dark, and well-ventilated satellite accumulation area until institutional EHS pickup[4].

By understanding the mechanistic pathways of polyalkynoic autoxidation, laboratory professionals can implement these targeted disposal procedures. This ensures environmental compliance, protects laboratory personnel from reactive lipid hazards, and maintains the highest standards of operational safety.

References

  • NextSDS. "5,8,11-Heptadecatriynoic acid methyl ester — Chemical Substance Information." NextSDS Chemical Database.[Link]

  • MDPI Metabolites. "Identification of Plant Metabolites." Metabolites Journal. [Link]

  • NIH/PMC. "LIPID PEROXIDATION GENERATES BIOLOGICALLY ACTIVE PHOSPHOLIPIDS INCLUDING OXIDATIVELY N-MODIFIED PHOSPHOLIPIDS." National Library of Medicine. [Link]

  • MDPI. "Reactive Sterol Electrophiles: Mechanisms of Formation and Reactions with Proteins and Amino Acid Nucleophiles." MDPI Antioxidants. [Link]

Handling

Personal protective equipment for handling 5,8,11-Heptadecatriynoic acid

Comprehensive Safety and Operational Guide: Handling 5,8,11-Heptadecatriynoic Acid in the Laboratory As a Senior Application Scientist, I have developed this procedural guide to provide researchers, scientists, and drug...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Operational Guide: Handling 5,8,11-Heptadecatriynoic Acid in the Laboratory

As a Senior Application Scientist, I have developed this procedural guide to provide researchers, scientists, and drug development professionals with field-proven, highly reliable protocols for handling 5,8,11-Heptadecatriynoic acid. By synthesizing technical accuracy with practical laboratory logistics, this guide ensures both the safety of laboratory personnel and the uncompromising integrity of your experimental data.

Chemical Profile & Hazard Causality

5,8,11-Heptadecatriynoic acid (CAS 22117-02-8) is a 17-carbon polyunsaturated fatty acid (PUFA) analog characterized by three alkyne (triple) bonds[1][2]. Naturally occurring in select plant extracts such as Ducrosia flabellifolia and rice husk[3][4], it is heavily utilized in lipid signaling research and drug development.

Handling this compound requires an understanding of its molecular vulnerabilities:

  • Auto-Oxidation Vulnerability: The methylene-interrupted alkyne bonds are highly susceptible to hydrogen abstraction and subsequent lipid peroxidation when exposed to atmospheric oxygen[5]. This degradation not only ruins the sample but introduces reactive oxygen species (ROS) into biological assays, confounding experimental results.

  • Spontaneous Combustion Risk: Rags or paper towels soaked in highly unsaturated lipids can auto-oxidize. This exothermic reaction generates sufficient localized heat to smolder and ignite if combustible materials are compressed or piled together[6].

Quantitative Chemical Properties To facilitate easy comparison and logistical planning, the quantitative data governing the handling of this compound is summarized below:

PropertyValueOperational Rationale / Impact
Molecular Formula C₁₇H₂₂O₂17-carbon chain; highly hydrophobic, requiring organic solvents for dissolution.
Molecular Weight 258.16 g/mol Essential metric for calculating molarity during stock solution preparation.
Unsaturation Sites 3 (Positions 5, 8, 11)Extreme risk of lipid peroxidation; necessitates continuous inert gas shielding.
Storage Temperature -80°CDrastically slows thermal degradation and oxidation kinetics during long-term storage.

Required Personal Protective Equipment (PPE)

To mitigate exposure and prevent sample contamination, the following PPE must be worn at all times.

PPE CategorySpecificationScientific Rationale
Hand Protection Nitrile gloves (≥4 mil thickness).Prevents lipid absorption through the skin. Nitrile offers superior resistance to the organic solvents (e.g., DMSO, ethanol) used for dissolution.
Eye Protection ANSI Z87.1 certified safety goggles.Protects against micro-splashes during the purging and aliquoting of pressurized inert gases.
Body Protection Flame-Resistant (FR) Lab Coat.Given the auto-oxidation and spontaneous combustion risk of PUFAs on porous materials, FR cotton is prioritized over synthetic fabrics[6].
Engineering Controls Anaerobic Glove Box or Fume Hood.Ensures inhalation safety from volatile solvents and provides the controlled environment necessary to prevent sample oxidation.

Operational Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility in your assays, every step of the handling process must minimize exposure to oxygen, light, and heat. Do not deviate from the inert atmosphere requirements.

Phase A: Preparation and Inert Dissolution

  • Equilibration: Remove the sealed stock vial from -80°C storage. Place it in a desiccator and allow it to equilibrate to room temperature for 30 minutes.

    • Causality: Opening a cold vial in ambient air causes immediate atmospheric moisture condensation, accelerating degradation and altering the sample's concentration.

  • Solvent Degassing: Select an anhydrous solvent (e.g., Ethanol or DMSO). Sparge the solvent with high-purity Argon or Nitrogen gas for 15–30 minutes to displace dissolved oxygen.

  • Anaerobic Transfer: Transfer the equilibrated vial and degassed solvent into an anaerobic glove box. If a glove box is unavailable, utilize a fume hood equipped with a Schlenk line.

  • Dissolution: Open the vial under a steady stream of inert gas. Add the degassed solvent to achieve the desired stock concentration (e.g., 10 mM). Gently vortex to ensure complete dissolution.

Phase B: Aliquoting, Storage, and Validation

  • Aliquot Preparation: Divide the stock solution into single-use aliquots using amber glass vials.

    • Causality: Amber glass blocks UV radiation, preventing photo-catalyzed lipid peroxidation. Single-use aliquots prevent repeated freeze-thaw cycles.

  • Headspace Purging: Gently blow a stream of Argon over the liquid surface in each vial for 5–10 seconds to displace ambient air. Argon is heavier than Nitrogen and forms a highly stable protective blanket over the liquid.

  • Sealing: Immediately cap the vials tightly using PTFE-lined caps to prevent solvent evaporation.

  • Cryogenic Storage: Store all aliquots at -80°C. Do not use frost-free freezers, as their automated heating cycles introduce temperature fluctuations that degrade PUFAs.

  • Self-Validation Check: Before utilizing a stored aliquot in downstream biological assays, perform a visual inspection. Pure PUFA solutions should be clear. A yellow tint or increased viscosity indicates that lipid peroxidation has occurred. Discard compromised aliquots immediately to preserve assay trustworthiness.

Experimental Workflow Visualization

G N1 1. Receive & Equilibrate 5,8,11-Heptadecatriynoic Acid N2 2. Don PPE & Transfer to Anaerobic Chamber N1->N2 N3 3. Purge Headspace with Argon/N2 N2->N3 N4 4. Dissolve in Degassed Anhydrous Solvent N3->N4 N5 5. Aliquot into Amber Glass Vials N4->N5 N6 6. Overlay Headspace with Inert Gas N5->N6 N7 7. Seal & Store at -80°C N6->N7

Workflow for the anaerobic handling and aliquoting of 5,8,11-Heptadecatriynoic acid.

Spill & Disposal Plan

Because 5,8,11-Heptadecatriynoic acid contains multiple unsaturated bonds, spill cleanup requires specific precautions to prevent auto-ignition[6].

  • Immediate Action: Isolate the spill area. Ensure no open flames or ignition sources are nearby.

  • Containment & Absorption: Do NOT use standard paper towels. Use inert, non-combustible absorbents such as vermiculite, sand, or specialized chemical spill pads.

  • Neutralization: If combustible materials (like paper) must be used in an emergency, they must be immediately immersed in water after use to dissipate heat and halt the auto-oxidation process[6].

  • Disposal: Sweep the absorbed material into a compatible, sealable hazardous waste container. Label as "Organic Chemical Waste - Contains Unsaturated Lipids." Dispose of in accordance with institutional and local environmental regulations.

References

  • Snoussi, M., et al. "Chemical Composition of Ducrosia flabellifolia L. Methanolic Extract and Volatile Oil: ADME Properties, In Vitro and In Silico Screening of Antimicrobial, Antioxidant and Anticancer Activities." PMC / MDPI, 2022.
  • PubChemLite. "5,8,11-heptadecatriynoic acid (C17H22O2)." Université du Luxembourg.
  • GroPro Corporation. "Safe handling of polyunsaturated fatty acids and drying oils." Greenbook.net.
  • Sigma-Aldrich. "5,8,11-heptadecatriynoic acid AldrichCPR." Sigma-Aldrich.
  • Ko, J., et al. "Allelopathy of Rice Husk on Barnyardgrass." Science Alert.
  • ACS Omega. "Investigating the Relationship between Antioxidants and Fatty Acid Degradation." ACS Publications, 2019.

Sources

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